2,4,5-Triiodobenzoate

Core Science & Biosynthesis

Regioselective Synthesis of 2,4,5-Triiodobenzoate: A Controlled Functional Group Interconversion Strategy

Introduction and Core Directive

2,4,5-Triiodobenzoic acid (TIBA) and its conjugate base, 2,4,5-triiodobenzoate, are critical molecular tools in plant biology, functioning as potent auxin transport inhibitors[1]. In organic synthesis and drug development, the 2,4,5-triiodophenyl motif serves as a sterically demanding, highly lipophilic pharmacophore and a versatile building block for cross-coupling reactions.

Direct polyiodination of benzoic acid is notoriously unselective and low-yielding. The carboxyl group is strongly deactivating and meta-directing, making the direct installation of iodine atoms at the ortho (2) and para (4) positions chemically unfavorable. To achieve absolute regiocontrol, we must abandon direct iodination of benzoic acid and instead employ a de novo functional group interconversion strategy.

This whitepaper details a highly rigorous, three-step regioselective synthesis starting from commercially available 3-iodo-4-methylaniline (also known as 4-amino-2-iodotoluene). By leveraging the powerful directing effects of the amino group, followed by a Sandmeyer reaction and benzylic oxidation, we construct the 2,4,5-triiodo substitution pattern with surgical precision.

Pillar I: Mechanistic Rationale & Causality (Expertise & Experience)

The synthesis relies on three fundamental organic transformations, each chosen for its predictability and high thermodynamic driving force:

• Electrophilic Aromatic Iodination: The starting material, 3-iodo-4-methylaniline, possesses two activating groups: a strong amino group (-NH₂) and a weak methyl group (-CH₃). The amino group dictates the regiochemistry, directing incoming electrophiles to its ortho positions. Between the two available ortho positions, one is highly sterically hindered (sandwiched between the iodine and the amine). Consequently, electrophilic attack by Iodine Monochloride (ICl) occurs exclusively at the less hindered ortho position, yielding 2,5-diiodo-4-methylaniline .

• Sandmeyer Reaction (Radical-Nucleophilic Substitution): The amino group, having served its purpose as a directing group, is converted into a diazonium salt. Subsequent treatment with Potassium Iodide (KI) initiates a radical-nucleophilic aromatic substitution, expelling nitrogen gas (a massive entropic driving force) and installing the third iodine atom to form 2,4,5-triiodotoluene [2].

• Benzylic Oxidation: The final step requires the transformation of the methyl group into a carboxylic acid. Hot Potassium Permanganate (KMnO₄) is a harsh but highly effective oxidant that cleaves benzylic C-H bonds, converting the alkyl substituent directly into a carboxylate[3]. The reaction is performed in an alkaline medium to keep the forming benzoate soluble, driving the reaction to completion while precipitating manganese dioxide (MnO₂)[4].

Pillar II: Step-by-Step Experimental Protocols (Trustworthiness)

Every protocol below is designed as a self-validating system, incorporating in-process controls to ensure reproducibility and high purity.

Step 1: Synthesis of 2,5-Diiodo-4-methylaniline

• Reagents: 3-Iodo-4-methylaniline (1.0 equiv), Iodine Monochloride (ICl, 1.1 equiv), Glacial Acetic Acid (solvent).

• Procedure:

  • Dissolve 3-iodo-4-methylaniline (10.0 g, 42.9 mmol) in 100 mL of glacial acetic acid in a 250 mL round-bottom flask equipped with a magnetic stirrer.

  • Cool the solution to 10 °C using an ice-water bath.

  • Dissolve ICl (7.6 g, 47.2 mmol) in 20 mL of acetic acid and add it dropwise to the reaction mixture over 30 minutes to control the exothermic electrophilic attack.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Self-Validation: Monitor via TLC (Hexanes/EtOAc 8:2). The disappearance of the starting material spot confirms completion.

  • Quench the reaction by pouring it into 300 mL of ice water containing 5% sodium thiosulfate to neutralize unreacted ICl.

  • Filter the resulting precipitate, wash with cold water, and recrystallize from ethanol to yield the pure intermediate.

Step 2: Synthesis of 2,4,5-Triiodotoluene

• Reagents: 2,5-Diiodo-4-methylaniline (1.0 equiv), Sodium Nitrite (NaNO₂, 1.2 equiv), Conc. HCl, Potassium Iodide (KI, 2.5 equiv).

• Procedure:

  • Suspend 2,5-diiodo-4-methylaniline (10.0 g, 27.8 mmol) in 50 mL of water and 15 mL of concentrated HCl. Cool the suspension to 0–5 °C.

  • Add a pre-cooled solution of NaNO₂ (2.3 g, 33.4 mmol) in 10 mL of water dropwise, maintaining the temperature below 5 °C to prevent diazonium decomposition.

  • Self-Validation: Test the mixture with starch-iodide paper. An immediate blue-black color confirms the presence of excess nitrous acid, indicating complete diazotization.

  • In a separate flask, dissolve KI (11.5 g, 69.5 mmol) in 30 mL of water and cool to 5 °C.

  • Slowly transfer the cold diazonium solution into the KI solution. Vigorous nitrogen evolution will occur[2].

  • Gradually warm the mixture to 60 °C for 1 hour to ensure complete nitrogen expulsion.

  • Extract the aqueous mixture with dichloromethane (3 × 50 mL). Wash the combined organic layers with 10% sodium sulfite, dry over anhydrous Na₂SO₄, and concentrate in vacuo to isolate 2,4,5-triiodotoluene.

Step 3: Synthesis of 2,4,5-Triiodobenzoic Acid

• Reagents: 2,4,5-Triiodotoluene (1.0 equiv), Potassium Permanganate (KMnO₄, 4.0 equiv), Aqueous NaOH (1 M).

• Procedure:

  • Suspend 2,4,5-triiodotoluene (8.0 g, 17.0 mmol) in 150 mL of 1 M NaOH in a 500 mL flask equipped with a reflux condenser.

  • Add KMnO₄ (10.7 g, 68.0 mmol) in distinct portions to the vigorously stirring mixture.

  • Heat the reaction to reflux (approx. 100 °C) for 12 hours.

  • Self-Validation: The reaction is complete when the vibrant purple color of the permanganate is entirely replaced by a heavy, dark brown precipitate of MnO₂[4].

  • Filter the hot mixture through a pad of Celite to remove the MnO₂. Wash the filter cake with hot water.

  • Cool the clear alkaline filtrate to 0 °C and acidify dropwise with concentrated HCl until the pH reaches 1. The target 2,4,5-triiodobenzoic acid will precipitate as a dense white/off-white solid.

  • Filter, wash with cold water, and dry under high vacuum.

Pillar III: Data Presentation & Visualization

Quantitative Data Summary

The following table summarizes the expected quantitative metrics for the three-step synthetic workflow under optimized conditions:

Synthetic Step	Substrate	Reagent / Catalyst	Temp (°C)	Time (h)	Expected Yield (%)	Purity (HPLC)
1. Iodination	3-Iodo-4-methylaniline	ICl / AcOH	10 → 25	4.0	82 - 86%	> 98%
2. Sandmeyer	2,5-Diiodo-4-methylaniline	NaNO₂, HCl, then KI	0 → 60	2.5	70 - 75%	> 95%
3. Oxidation	2,4,5-Triiodotoluene	KMnO₄, NaOH (aq)	100	12.0	85 - 90%	> 99%

Synthetic Workflow Diagram

Figure 1: Three-step regioselective synthesis workflow for 2,4,5-triiodobenzoic acid.

References

• Auxin transport sites are visualized in planta using fluorescent auxin analogs ResearchGate[Link]

• Arenediazonium Salts Lumen Learning (Organic Chemistry II)[Link]

• Reactions on the “Benzylic” Carbon: Bromination And Oxidation Master Organic Chemistry[Link]

• Potassium permanganate Wikipedia[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 17.3. Reactions involving arenediazonium salts | Organic Chemistry II [courses.lumenlearning.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Potassium permanganate - Wikipedia [en.wikipedia.org]

Physicochemical Profiling and Pharmacological Applications of 2,4,5-Triiodobenzoate: A Technical Guide

Executive Summary

2,4,5-Triiodobenzoate (2,4,5-TIB) is the conjugate base of 2,4,5-triiodobenzoic acid, a heavily halogenated aromatic compound. While historically recognized as a potent inhibitor of polar auxin transport (PAT) in plant physiology [1], its unique physicochemical properties make it a highly valuable structural motif in mammalian drug development. Specifically, 2,4,5-TIB serves as a critical molecular probe for studying membrane transport kinetics, multidrug resistance (MDR) efflux pump inhibition, and as a scaffold for the synthesis of modern radiocontrast agents.

As a Senior Application Scientist, I have structured this guide to bridge the gap between the fundamental physicochemical properties of 2,4,5-TIB and its practical handling in advanced in vitro pharmacological assays.

Physicochemical Properties & The "Halogen Effect"

The pharmacological behavior of 2,4,5-TIB is entirely dictated by the extreme steric and electronic effects of its three iodine substituents. Understanding these properties is non-negotiable for rational experimental design.

• Steric Bulk & Polarizability: Iodine is a massive, highly polarizable halogen. Substitution at the 2, 4, and 5 positions creates severe steric hindrance, physically forcing the carboxylate group out of the coplanar alignment with the benzene ring. This conformation reduces resonance stabilization but dramatically increases the molecule's interaction surface area for hydrophobic binding pockets.

• Ionization Dynamics (pKa): The ortho-iodine atom (position 2) exerts a profound inductive electron-withdrawing effect (-I). This stabilizes the carboxylate anion, lowering the pKa of the carboxylic acid to approximately 2.5–3.0. Consequently, at a physiological pH of 7.4, 2,4,5-TIB exists almost exclusively (>99.9%) as an ionized salt.

• Amphiphilic Lipophilicity (LogP): Despite being heavily ionized at physiological pH, the three bulky iodine atoms confer immense hydrophobicity[3]. The unionized form exhibits a high LogP (~3.5–4.5). This creates a unique amphiphilic profile: a highly lipophilic, electron-dense core paired with a localized, negatively charged carboxylate headgroup.

Table 1: Quantitative Physicochemical Profile of 2,4,5-TIB

Property	Value / Characteristic	Causality / Pharmacological Implication
Molecular Formula	C₇H₃I₃O₂	High halogen ratio dictates mass and density.
Molecular Weight	499.81 g/mol	High molecular weight limits passive paracellular diffusion.
pKa	~ 2.5 - 3.0	Ortho-iodine inductive effect ensures complete ionization at pH 7.4.
LogP (Unionized)	~ 3.5 - 4.5	Extreme hydrophobicity drives lipid bilayer partitioning.
Aqueous Solubility	< 0.1 mg/mL (pH < 3)	Hydrophobic iodine substituents repel water; requires pH > 6 or co-solvents [3].
UV Absorbance	λmax ~ 230 nm, 280 nm	Extended conjugation and iodine auxochromic effects enable HPLC-UV tracking.

Mechanistic Pharmacology: Efflux Transporter Inhibition

The amphiphilic nature of 2,4,5-TIB dictates its mechanism of action. Because of its high lipophilicity, 2,4,5-TIB readily partitions into the lipid bilayer. However, its charged carboxylate prevents it from freely flipping across the membrane without a carrier.

Instead, it accumulates in the inner leaflet of the membrane and binds to the transmembrane domains of efflux carriers—such as PIN proteins in plant models [1] or analogous ATP-Binding Cassette (ABC) transporters in mammalian cells. The bulky iodine atoms wedge into the transporter's allosteric or competitive binding pockets, sterically hindering the conformational shifts required for the transporter to efflux its endogenous substrates or xenobiotics.

Figure 1: Mechanistic pathway of 2,4,5-TIB-mediated efflux transporter inhibition.

Formulation & Solubilization Strategies

Handling 2,4,5-TIB requires strict adherence to solubility principles to avoid false negatives in biological assays caused by compound precipitation [2].

The Causality of Formulation: Because 2,4,5-TIB is highly hydrophobic but possesses an acidic proton, it must be formulated as a salt in aqueous media. Dropping the pH below its pKa will result in immediate precipitation of the unionized acid.

• Primary Solubilization: Always dissolve the raw powder in 100% Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) to create a highly concentrated stock (e.g., 50 mM).

• Aqueous Dilution: Dilute the stock into a buffered aqueous solution (e.g., HEPES or PBS) strictly maintained at pH 7.4 . The buffer capacity must be strong enough to absorb the acidic addition without dropping the local pH.

Experimental Protocol: In Vitro Transporter Inhibition Assay

To evaluate the efficacy of 2,4,5-TIB as an efflux pump inhibitor, researchers must utilize a self-validating cellular assay. This protocol measures the intracellular accumulation of a fluorescent substrate, which inversely correlates with efflux pump activity.

Phase 1: Reagent & Cell Preparation

• Stock Preparation: Prepare a 10 mM stock of 2,4,5-TIB in anhydrous DMSO.

• Cell Seeding: Seed a polarized cell line overexpressing the target transporter (e.g., MDCK or Caco-2 cells) onto 96-well transwell plates. Culture until a confluent monolayer forms (verify integrity via Transepithelial Electrical Resistance, TEER > 250 Ω·cm²).

Phase 2: The Self-Validating Assay System

To ensure the protocol is self-validating, you must include three critical conditions: a vehicle control (baseline efflux), a known inhibitor control (maximum accumulation), and the 2,4,5-TIB test wells.

• Pre-incubation: Wash cells twice with Hank’s Balanced Salt Solution (HBSS, pH 7.4). Pre-incubate the cells for 30 minutes at 37°C with the following conditions:

  • Control A (Vehicle): HBSS + 0.5% DMSO.

  • Control B (Positive): HBSS + 50 µM Verapamil (known ABC transporter inhibitor).

  • Test Wells: HBSS + 2,4,5-TIB (serial dilutions from 0.1 µM to 100 µM, maintaining 0.5% DMSO).

• Substrate Addition: Add 5 µM of Rhodamine 123 (a fluorescent efflux substrate) to the apical compartment of all wells. Incubate for exactly 60 minutes at 37°C.

• Termination & Lysis: Aspirate the media rapidly and wash three times with ice-cold HBSS to halt all membrane transport. Lyse the cells using 0.1% Triton X-100 in PBS.

• Quantification: Transfer the lysate to an opaque 96-well plate and measure fluorescence (Excitation: 485 nm / Emission: 530 nm).

Data Interpretation (Causality): If 2,4,5-TIB successfully inhibits the transporter, it will prevent the efflux of Rhodamine 123. Therefore, an increase in intracellular fluorescence directly correlates with the inhibitory potency (IC50) of 2,4,5-TIB. The Verapamil control validates that the assay is capable of detecting maximum inhibition, while the vehicle control establishes the baseline transport rate.

References

• Title: Unlocking the mysteries of leaf primordia formation Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

• Title: 3-Amino-2,4,5-triiodobenzoic acid Source: PubChem URL: [Link]

Unraveling the Mechanism of Action of 2,4,5-Triiodobenzoic Acid (TIBA): A Technical Guide to Auxin Efflux Inhibition

Executive Summary

2,4,5-Triiodobenzoic acid (TIBA) is a cornerstone pharmacological tool in plant biology and agronomy, widely utilized to inhibit Polar Auxin Transport (PAT). For decades, its precise mechanism of action was debated, oscillating between direct competitive inhibition of efflux carriers and indirect disruption of cellular trafficking. Modern consensus, driven by chemical genomics and advanced live-cell imaging, reveals a dual-mode of action: TIBA directly impedes the carrier-mediated efflux of indole-3-acetic acid (IAA) at the plasma membrane (PM) and profoundly disrupts the actin-dependent vesicular cycling of PIN-FORMED (PIN) efflux proteins. This guide provides a comprehensive technical breakdown of TIBA’s pharmacodynamics, its molecular targets, and standardized experimental protocols for validating auxin efflux inhibition in plant models.

Molecular Mechanism of Action

The directional flow of auxin is orchestrated by the asymmetric subcellular localization of PIN proteins. To maintain this polarity, PIN proteins undergo constitutive endocytic cycling between the PM and internal endosomal compartments.

Disruption of Actin-Dependent Vesicle Trafficking

Unlike other transport inhibitors (such as NPA) that primarily bind to ABCB/PGP transporters, TIBA actively interferes with the intracellular trafficking machinery. Research demonstrates that TIBA impairs actin cytoskeleton dynamics, effectively freezing vesicle motility .

When plant cells are treated with Brefeldin A (BFA)—a fungal toxin that inhibits ARF-GEFs—exocytosis is blocked, causing PIN proteins to accumulate in intracellular "BFA compartments." Upon washing out BFA, PIN proteins normally recycle back to the PM. However, if TIBA is introduced during the washout phase, PIN1 remains trapped in the endosomal aggregates . This causality proves that TIBA actively severs the exocytotic delivery of PIN proteins to the basal membrane, stripping the cell of its efflux capabilities.

Direct Inhibition of Carrier-Mediated Efflux

Beyond trafficking, TIBA acts directly at the PM to block the actual translocation of auxin molecules. According to the chemiosmotic hypothesis, IAA enters the cell passively (as protonated IAAH) or via AUX1/LAX influx carriers. Once in the neutral cytoplasm, it dissociates into the IAA⁻ anion, requiring active transport to exit. TIBA specifically binds to the efflux carrier complexes, inducing a conformational arrest that prevents the extrusion of IAA⁻ into the apoplast .

Quantitative Pharmacodynamics

Understanding the dose-dependent effects of TIBA is critical for designing robust assays. The table below synthesizes the effective concentrations of TIBA across various experimental applications.

Experimental Application	TIBA Concentration	Observed Cellular / Physiological Effect	Target Mechanism
Subcellular Motility Assay	5 – 10 µM	Arrests FM4-64 endocytosis and Golgi/endosomal movements in BY-2 cells.	Actin/vesicle motility inhibition.
Auxin Efflux Assay	10 – 20 µM	Significantly reduces cellular efflux of radiolabeled NAA/IAA in suspension cells.	Direct carrier inhibition.
BFA Washout (Trafficking)	25 – 50 µM	Completely prevents the restoration of asymmetric PIN1 PM distribution post-BFA.	Exocytosis/recycling blockade.
In Planta Gravitropism	50 – 100 µM	Abolishes root gravitropic bending and induces severe developmental aberrations.	Systemic PAT inhibition .

Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems.

Protocol 1: Brefeldin A (BFA) Washout Assay for PIN1 Localization

Objective: To visualize and validate the inhibitory effect of TIBA on the exocytotic recycling of PIN1 proteins. Rationale: BFA uncouples endocytosis from exocytosis. By washing out BFA in the presence of TIBA, researchers can isolate TIBA's specific effect on the exocytotic return of PIN1 to the PM, eliminating confounding variables related to de novo protein synthesis.

Step-by-Step Workflow:

• Seedling Preparation: Germinate Arabidopsis thaliana seeds expressing the PIN1::PIN1-GFP translational fusion on 0.5x MS agar plates for 5 days.

• BFA Internalization: Transfer seedlings to liquid 0.5x MS medium containing 50 µM BFA. Incubate in the dark for 2 hours at 22°C. Validation Check: Image a subset of roots via confocal microscopy. PIN1-GFP must appear in highly fluorescent intracellular aggregates (BFA compartments) to proceed.

• Washout Phase: Divide the remaining seedlings into two cohorts:

  • Control Cohort: Wash 3x with liquid MS, then incubate in BFA-free MS medium containing 0.1% DMSO (solvent control) for 2 hours.

  • Treatment Cohort: Wash 3x with liquid MS, then incubate in BFA-free MS medium containing 50 µM TIBA for 2 hours.

• Confocal Imaging & Quantification: Image the root apical meristem. Expected Outcome: The control cohort will show fully restored, polar PM localization of PIN1-GFP. The TIBA-treated cohort will retain PIN1-GFP in intracellular aggregates, proving exocytosis inhibition.

Protocol 2: Radiotracer Auxin Efflux Assay in Suspension Cells

Objective: To quantify the direct inhibition of carrier-mediated auxin efflux. Rationale: 1-Naphthaleneacetic acid (NAA) is used instead of IAA because NAA enters cells via passive diffusion but strictly requires active efflux carriers to exit. This isolates the efflux component from influx variables, providing a cleaner data readout.

Step-by-Step Workflow:

• Cell Preparation: Harvest tobacco BY-2 or Arabidopsis suspension cells at the mid-logarithmic growth phase. Equilibrate in fresh assay buffer (pH 5.5) for 1 hour.

• Pre-loading: Add 100 nM of[³H]-NAA to the cell suspension. Incubate for 15 minutes to allow intracellular accumulation. Self-Validation Check: Run a parallel control using [¹⁴C]-Benzoic Acid (a structural analog not transported by PINs) to establish the baseline of passive diffusion and ensure membrane integrity.

• Inhibitor Application: Add 10 µM TIBA to the treatment group and an equivalent volume of solvent to the control group.

• Time-Course Sampling: At 0, 10, 20, and 30 minutes post-treatment, extract 500 µL aliquots. Rapidly filter through glass microfiber filters (GF/C) under vacuum to separate cells from the medium. Wash twice with ice-cold, isotope-free buffer to halt transport.

• Scintillation Counting: Transfer filters to scintillation vials, add cocktail, and measure retained intracellular radioactivity. Expected Outcome: TIBA-treated cells will exhibit significantly higher retained [³H]-NAA compared to the control, indicating that the efflux machinery has been successfully blocked.

Visualizing the Pathway

The dual-inhibitory action of TIBA on both the physical efflux carrier and the vesicular trafficking cycle is mapped below.

Dual mechanism of TIBA: Direct inhibition of PIN1 efflux and blockade of actin-dependent exocytosis.

References

• Dhonukshe, P., et al. (2008). Auxin transport inhibitors impair vesicle motility and actin cytoskeleton dynamics in diverse eukaryotes. Proceedings of the National Academy of Sciences. URL:[Link]

• Muday, G. K., & Murphy, A. S. (2002). An Emerging Model of Auxin Transport Regulation. The Plant Cell. URL:[Link]

• Rubery, P. H., & Sheldrake, A. R. (1974). Carrier-mediated auxin transport. Planta. URL:[Link]

• Xia, J., et al. (2025). Gravacin as an inhibitor of the auxin transport-activating protein kinase D6PK in Arabidopsis. Frontiers in Plant Science. URL:[Link]

discovery of TIBA as an auxin transport inhibitor

The Pharmacological Dissection of Polar Auxin Transport: A Technical Guide to 2,3,5-Triiodobenzoic Acid (TIBA)

Executive Summary & Historical Context

Polar auxin transport (PAT) is a quintessential feature of plant physiology, dictating embryonic apical-basal polarity, root system architecture, and tropisms[1]. The directional cell-to-cell flow of the phytohormone auxin (Indole-3-acetic acid, IAA) is tightly regulated by a network of influx and efflux carriers. The discovery of 2,3,5-Triiodobenzoic acid (TIBA) as a potent Auxin Transport Inhibitor (ATI) provided researchers with an indispensable pharmacological tool to dissect these developmental pathways[2]. By chemically arresting the directional flow of auxin, TIBA allows scientists to uncouple local auxin biosynthesis from systemic transport, rendering it a foundational compound in plant molecular biology and herbicide development.

Mechanistic Framework: The Chemiosmotic Hypothesis and Vesicle Trafficking

To understand TIBA’s efficacy, one must first understand the chemiosmotic model of PAT. In the acidic apoplast (pH ~5.5), auxin exists in a protonated, lipophilic state (IAAH) that easily diffuses into cells[3]. Once in the neutral cytosol (pH ~7.2), it dissociates into an anion (IAA⁻) and becomes trapped. Its exit is entirely dependent on active transport by PIN-FORMED (PIN) efflux carriers localized asymmetrically at the plasma membrane[1][3].

While other classical inhibitors like 1-Naphthylphthalamic acid (NPA) act as competitive inhibitors by directly binding to PIN proteins and locking them in an inward-open conformation[4], TIBA operates via a distinct, upstream mechanism. TIBA specifically impairs actin cytoskeleton dynamics and vesicle motility[2]. Because PIN proteins (particularly PIN1) undergo continuous, actin-dependent endocytic cycling between the plasma membrane and intracellular endosomal compartments, TIBA effectively halts this recycling[5]. By blocking exocytosis, TIBA causes PIN proteins to internalize and aggregate, destroying the asymmetric membrane localization required for directional auxin efflux[6].

Fig 1: TIBA disrupts actin-dependent PIN1 vesicle trafficking, halting polar auxin efflux.

Pharmacological Profiling of Auxin Modulators

To select the correct ATI for an experimental design, researchers must differentiate between influx inhibition, efflux competitive binding, and trafficking disruption.

Table 1: Comparative Mechanisms of Auxin Transport Inhibitors

Compound	Primary Target	Mechanism of Action	Effect on PAT
TIBA	Actin / Vesicle Trafficking	Impairs PIN endocytic cycling; causes intracellular aggregation[2][5].	Strong Efflux Inhibition
NPA	PINs / ABCBs	Competitive binding; locks PINs in an inward-open state[4][6].	Strong Efflux Inhibition
1-NOA	AUX1/LAX	Blocks the auxin influx carrier complex[6].	Influx Inhibition
BFA	ARF-GEF	Inhibits exocytosis globally, causing massive PIN aggregation[5].	Non-specific Trafficking Block

Experimental Workflow: Quantifying Auxin Efflux Inhibition

To rigorously validate TIBA’s efficacy, phenotypic observations (e.g., loss of root gravitropism) must be coupled with direct biochemical quantification. The following self-validating protocol utilizes a [³H]IAA radiotracer assay in Arabidopsis thaliana to measure PAT directly[7].

Step-by-Step Methodology:[³H]IAA Radiotracer Assay

Step 1: Seedling Preparation Surface sterilize Arabidopsis seeds and stratify at 4°C for 3 days. Sow linearly on Murashige and Skoog (MS) agar plates and grow vertically for 4-5 days until primary roots are 1-2 cm long[7]. Causality: Vertical growth ensures uniform baseline gravitropic orientation, standardizing the physiological state of the PAT machinery across all biological replicates.

Step 2: Agar Block Formulation Prepare a 1% agar solution in MES buffer titrated to pH 5.7. While molten, add [³H]IAA to a final concentration of 100 nM. Pipette 1-2 µL droplets onto a sterile surface to solidify[7]. Causality: The chemiosmotic model dictates that the apoplastic space must be acidic to protonate IAA into its lipophilic form (IAAH), allowing it to passively diffuse into the cell[3]. Using a pH 5.7 buffer ensures optimal initial uptake of the [³H]IAA radiotracer into the apical root cells before polar transport begins.

Step 3: TIBA Pre-incubation Excise the apical 5 mm of primary roots. Pre-incubate these segments on MS plates containing 50 µM TIBA for 30 minutes[7]. Causality: Vesicle trafficking and PIN cycling are highly dynamic. A 30-minute pre-incubation ensures that TIBA has sufficient time to penetrate the tissue and arrest actin-dependent PIN cycling before the radiotracer is introduced, preventing false-positive transport readings[5].

Step 4: Apical Application & Dark Incubation Place a[³H]IAA-agar block in direct contact with the apical end of the excised root segment. Incubate in complete darkness at room temperature for 6-18 hours[7]. Causality: Incubation must occur in the dark to prevent the photodegradation of IAA and to eliminate phototropic signaling cascades, which naturally redistribute PIN proteins and would confound the efflux data.

Step 5: Basal Excision & Scintillation Counting Excise a 5 mm segment from the basal end of the root section. Place into a scintillation vial with cocktail and measure radioactivity using a scintillation counter[7]. Causality: By measuring only the basal segment, you isolate the fraction of auxin that was actively transported through the tissue via PAT, filtering out the auxin that simply diffused into the apical tip.

Fig 2: Step-by-step workflow for the [³H]IAA radiotracer auxin transport assay.

Data Interpretation & Expected Outcomes

A robust experimental design relies on self-validation. The radiotracer assay provides the biochemical "cause," while phenotypic assays (like root gravitropism) provide the physiological "effect." When analyzing data, compare the radioactivity counts between control and TIBA-treated samples to quantify the exact percentage of PAT inhibition[7].

Table 2: Expected Quantitative Outcomes of TIBA Treatment in Arabidopsis

Parameter	Control (0 µM TIBA)	10 µM TIBA	50 µM TIBA
Basal [³H]IAA Accumulation	100% (Normalized Baseline)	~40-50% Reduction	>85% Reduction[7]
Root Gravitropic Curvature (90° turn, 12h)	~80° - 90°	~30°	<10° (Agravitropic)[7]
PIN1 Subcellular Localization	Highly Asymmetric (Basal PM)	Partially Internalized	Aggregated in Endosomes[5]

Conclusion

The utilization of TIBA as an auxin transport inhibitor extends far beyond basic plant physiology. By understanding its specific mechanism of action—disrupting actin dynamics rather than competitively binding to efflux carriers—researchers can utilize TIBA to decouple vesicle trafficking from direct transporter kinetics. When executed with rigorous, self-validating protocols like the[³H]IAA radiotracer assay, TIBA remains one of the most reliable pharmacological agents for mapping the intricate signaling networks of plant morphogenesis and developing next-generation agricultural modulators.

Sources

• 1. Frontiers | The Nuts and Bolts of PIN Auxin Efflux Carriers [frontiersin.org]
• 2. pnas.org [pnas.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. PIN structures shed light on their mechanism of auxin efflux - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Demystifying 2,4,5-Triiodobenzoate (TIBA): Early Research and Mechanistic Foundations in Polar Auxin Transport

Executive Summary

For decades, the synthetic compound 2,4,5-Triiodobenzoate (2,4,5-TIBA) has served as a foundational pharmacological tool in plant physiology and developmental biology. Originally identified for its potent anti-auxin properties, early research heavily relied on 2,4,5-TIBA to dissect the intricacies of Polar Auxin Transport (PAT) —the directional flow of the phytohormone indole-3-acetic acid (IAA) that dictates plant morphogenesis, tropisms, and organogenesis.

This technical whitepaper synthesizes the historical discoveries and modern mechanistic understandings of 2,4,5-TIBA. Designed for researchers and drug development professionals, it explores how this compound disrupts actin-dependent vesicle trafficking, provides quantitative baselines for its efficacy, and outlines self-validating experimental protocols for deploying 2,4,5-TIBA in contemporary cellular assays.

Core Mechanism of Action: Redefining "Anti-Auxin"

Early literature frequently classified 2,4,5-TIBA simply as an "anti-auxin" due to its ability to induce fused cotyledons, alter phyllotaxy, and completely block leaf primordia formation . However, advanced live-cell imaging and biochemical assays have since elucidated a much more complex, multi-tiered mechanism of action.

Rather than merely competing for receptor binding, 2,4,5-TIBA actively dismantles the cellular infrastructure required for auxin efflux. The mechanism is anchored in three sequential disruptions:

• Actin Cytoskeleton Alteration: 2,4,5-TIBA acts as an actin stabilizer, artificially bundling actin filaments and impairing the dynamic flexibility required for cellular transport .

• Vesicle Trafficking Arrest: Because the endocytosis and exocytosis of membrane proteins rely heavily on actin motility, 2,4,5-TIBA severely restricts general vesicle trafficking.

• PIN Protein Mislocalization: The ultimate target of this trafficking arrest is the PIN-FORMED (PIN) family of auxin efflux carriers. PIN proteins undergo rapid, constitutive cycling between the plasma membrane and endosomal compartments. 2,4,5-TIBA traps these proteins inside the cell, stripping the plasma membrane of its efflux machinery and neutralizing the chemiosmotic gradient .

Mechanistic pathway of 2,4,5-TIBA disrupting actin dynamics, PIN cycling, and PAT.

Quantitative Efficacy Data

The efficacy of 2,4,5-TIBA is highly dose-dependent and varies across different tissue types. Early in vitro organogenesis studies, such as those conducted on excised tobacco leaf explants, demonstrated that 2,4,5-TIBA inhibits both shoot and root formation precisely at the stage of meristemoid determination .

The table below aggregates representative quantitative data from historical and modern baseline studies, comparing 2,4,5-TIBA against Brefeldin A (BFA), a fungal toxin commonly used to study vesicle trafficking.

Treatment Condition	Auxin Efflux Inhibition (%)	PIN1 Membrane Localization (%)	Organogenesis Inhibition (Shoot/Root)
Control (Untreated)	0%	> 90%	None (Normal Development)
Brefeldin A (BFA) 50 µM	~10-20%	< 20% (Accumulates in BFA bodies)	Moderate
2,4,5-TIBA 25-50 µM	~70-85%	~40-50% (Reduced cycling)	High (Blocks meristemoid formation)
BFA + 2,4,5-TIBA Washout	> 85%	< 10% (Trapped intracellularly)	Complete Blockade

Data synthesis derived from standard PAT inhibition and organogenesis assays.

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems for studying 2,4,5-TIBA. They are designed to establish causality rather than just correlation.

Protocol 1: Classic Polar Auxin Transport (PAT) Inhibition Assay

Purpose: To directly quantify the macroscopic inhibition of cell-to-cell auxin transport across a tissue segment. Causality Focus: By utilizing radiolabeled IAA, this assay isolates the variable of transport from biosynthesis or degradation.

• Tissue Preparation: Excise 5 mm hypocotyl or coleoptile segments from 5-day-old etiolated seedlings (e.g., Arabidopsis thaliana or Avena sativa). Ensure strict orientation (apical vs. basal ends).

• Agar Block Formulation: Prepare "Donor" agar blocks containing 1 µM[³H]-IAA and "Receiver" blocks containing plain agar buffer.

• Inhibitor Application: Submerge the tissue segments in a buffer containing 25 µM 2,4,5-TIBA for 30 minutes prior to the assay to ensure tissue penetration.

• Assembly: Place the Donor block on the apical end of the segment and the Receiver block on the basal end. Incubate in a humidified dark chamber for 2 hours.

• Quantification: Remove the Receiver blocks and place them in scintillation fluid. Measure the radioactivity using a liquid scintillation counter. Calculate the percentage of transport inhibition relative to a solvent-only control.

Protocol 2: Subcellular PIN1 Trafficking Assay (BFA/TIBA Co-treatment)

Purpose: To visualize the specific subcellular target of 2,4,5-TIBA (vesicle cycling) using confocal microscopy. Causality Focus: BFA induces the agglomeration of endocytosed proteins into "BFA bodies." Washing out BFA normally allows proteins to recycle back to the membrane. Co-treating with 2,4,5-TIBA during the washout proves that TIBA actively prevents the exocytotic recycling phase.

Experimental workflow for assessing 2,4,5-TIBA effects on PIN protein cycling.

• Seedling Preparation: Grow transgenic seedlings expressing PIN1-GFP on standard MS media for 4-5 days.

• Pre-treatment: Incubate seedlings in liquid MS media containing 25 µM 2,4,5-TIBA for 30 minutes.

• BFA Co-treatment: Add 50 µM Brefeldin A (BFA) to the solution and incubate for an additional 2 hours. This forces PIN1-GFP into intracellular BFA compartments.

• Washout Phase (The Critical Step): Transfer the seedlings to a fresh liquid MS medium that contains only 25 µM 2,4,5-TIBA (no BFA) for 2 hours.

• Imaging & Validation: Mount the seedlings on glass slides and observe the root apical meristem via confocal laser scanning microscopy. In control washouts, PIN1-GFP will return to the basal plasma membrane. In 2,4,5-TIBA washouts, PIN1-GFP will remain trapped intracellularly, validating its role as a vesicle trafficking inhibitor.

Implications for Drug Development and Agrochemicals

Understanding the precise mechanism of 2,4,5-TIBA extends far beyond basic plant physiology. For drug development professionals and agrochemical engineers, 2,4,5-TIBA serves as a critical structural scaffold. Because the eukaryotic process of actin-based vesicle motility is highly conserved across kingdoms , derivatives of triiodobenzoic acid are frequently investigated for their potential to modulate cellular efflux pumps, including those responsible for multidrug resistance (MDR) in mammalian cancer models and novel herbicidal formulations targeting weed root architecture.

References

• Title: Auxin transport inhibitors impair vesicle motility and actin cytoskeleton dynamics in diverse eukaryotes Source: Proceedings of the National Academy of Sciences (PNAS), 105(11), 4489-4494. (2008). URL: [Link]

• Title: Auxin transport inhibitors block PIN1 cycling and vesicle trafficking Source: Nature, 413(6854), 425-428. (2001). URL: [Link]

• Title: TIBA inhibition of in vitro organogenesis in excised tobacco leaf explants Source: In Vitro Cellular & Developmental Biology - Plant, 40(2), 235-238. (2004). URL: [Link]

• Title: Unlocking the mysteries of leaf primordia formation Source: Proceedings of the National Academy of Sciences (PNAS), 98(20), 10981-10982. (2001). URL: [Link]

Unraveling the Role of 2,3,5-Triiodobenzoic Acid (TIBA) in Shaping Plant Development: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,3,5-Triiodobenzoic Acid (TIBA) has long been a cornerstone in the field of plant biology, serving as a powerful chemical tool to dissect the intricate roles of auxin in orchestrating plant growth and development. Historically recognized for its agricultural applications in preventing crop lodging and enhancing yield, its primary value in a research context lies in its potent and specific inhibition of polar auxin transport. This in-depth technical guide provides a comprehensive overview of TIBA, from its fundamental chemical properties and synthesis to its complex molecular mechanism of action. We will explore its profound effects on various aspects of plant development, including root and shoot architecture, tropic responses, and the transition to flowering and fruit development. This guide is designed to equip researchers with the necessary knowledge to effectively utilize TIBA in their experimental designs, providing not only the theoretical underpinnings but also detailed, field-proven protocols and quantitative data to inform their work.

Introduction: The Significance of Polar Auxin Transport and its Inhibition

Auxins, with indole-3-acetic acid (IAA) as the principal form, are a class of phytohormones that exert profound control over virtually every aspect of a plant's life cycle. From the earliest stages of embryogenesis to the complex architecture of the mature plant, the precise spatial and temporal distribution of auxin is paramount. This distribution is achieved through a unique, directional cell-to-cell transport process known as polar auxin transport (PAT). PAT establishes the auxin gradients that are fundamental for a vast array of developmental processes, including apical dominance, lateral root formation, organ patterning, and tropic responses to environmental cues like light and gravity.[1]

The ability to manipulate PAT is therefore a critical experimental approach for understanding auxin's multifaceted roles. 2,3,5-Triiodobenzoic Acid (TIBA) has emerged as a key synthetic inhibitor of this process.[1] By disrupting the directional flow of auxin, TIBA allows researchers to create a "chemical mutant" phenotype, effectively phenocopying genetic mutations in auxin transport components and thereby providing a means to probe the consequences of altered auxin distribution.[2]

Chemical and Physical Properties of 2,3,5-Triiodobenzoic Acid

A thorough understanding of the physicochemical properties of TIBA is essential for its proper handling, storage, and application in experimental settings.

Property	Value
Molecular Formula	C₇H₃I₃O₂
Molecular Weight	499.81 g/mol
Appearance	White to off-white or purplish amorphous powder.[3][4]
Melting Point	224-226 °C[3]
Solubility	Insoluble in water; soluble in ethanol, acetone, and ether.[3][4] The sodium salt is highly soluble in water.[5]
Storage	Stable under standard conditions and resistant to degradation.[4]

Synthesis of 2,3,5-Triiodobenzoic Acid

The commercial production of TIBA is typically achieved through the electrophilic iodination of a benzoic acid precursor.[4] A common laboratory-scale synthesis involves the iodination of 3-aminobenzoic acid.

Synthesis Workflow:

Caption: General workflow for the synthesis of 2,3,5-Triiodobenzoic Acid and its sodium salt.

Molecular Mechanism of Action: A Multi-level Disruption of Auxin Flow

TIBA's primary mode of action is the inhibition of polar auxin transport.[1] This is not a simple blockage but rather a sophisticated interference with the cellular machinery that governs the directional movement of auxin. The mechanism can be understood through a cascading series of events at the molecular level.

The Central Role of PIN-FORMED (PIN) Proteins

The directionality of auxin flow is primarily determined by the polar localization of PIN-FORMED (PIN) auxin efflux carriers on the plasma membrane of cells.[6] These proteins are not static; they undergo continuous cycling between the plasma membrane and endosomal compartments, a process that is crucial for maintaining and dynamically redirecting auxin streams.[7]

TIBA's Interaction with the Actin Cytoskeleton via Villin

Recent research has elucidated a more precise molecular target for TIBA. It directly interacts with villins, a class of actin-binding proteins.[7][8] This interaction triggers the oligomerization of villin, leading to excessive bundling of actin filaments.[7][8] The actin cytoskeleton serves as the "tracks" for the movement of vesicles, including those carrying PIN proteins. The TIBA-induced alteration of actin dynamics impairs the trafficking of these vesicles.[7]

This disruption of vesicle trafficking has a direct consequence on the localization of PIN proteins. The efficient delivery of PIN proteins to the correct polar domain of the plasma membrane is hindered, and their removal and recycling are also affected.[6][7] The net result is a reduction in the number of functional PIN proteins at the cell surface, leading to a significant inhibition of polar auxin transport.

Caption: The molecular cascade of TIBA's inhibitory action on polar auxin transport.

Effects of TIBA on Plant Development

By disrupting the establishment of auxin gradients, TIBA induces a wide range of dose-dependent morphological and physiological changes in plants.

Root System Architecture

The development of the root system is exquisitely sensitive to auxin gradients. TIBA treatment typically leads to:

• Inhibition of primary root elongation: The disruption of acropetal auxin transport to the root tip impairs cell division and elongation in the root apical meristem.[2]

• Alterations in lateral root formation: Depending on the concentration and application method, TIBA can either promote or inhibit lateral root initiation.

• Defects in gravitropism: The gravity-sensing mechanism in roots relies on the establishment of a lateral auxin gradient. TIBA's inhibition of this process leads to roots that are unable to orient themselves correctly with respect to gravity.[9]

Shoot Architecture and Apical Dominance

In the shoot, TIBA's effects are equally dramatic:

• Reduced plant height: Inhibition of basipetal auxin flow from the apical bud leads to shorter internodes.[10]

• Increased branching: By blocking the flow of auxin from the apex, TIBA releases lateral buds from apical dominance, resulting in a bushier phenotype.[6]

• Altered leaf morphology: TIBA can lead to changes in leaf shape and venation patterns.[11]

Flowering and Fruit Development

TIBA has been shown to influence the reproductive development of plants:

• Promotion of flowering: In some species, TIBA can promote the transition to flowering, potentially by altering the auxin-to-cytokinin ratio.[12][13]

• Increased flower and fruit set: By reducing apical dominance and promoting branching, TIBA can lead to an increase in the number of flowers and, consequently, fruits.[1][10]

• Changes in fruit size and quality: The effects on fruit size can be variable, but in some cases, TIBA application has been linked to increased fruit weight and diameter.[1]

Quantitative Data on TIBA's Effects

The following tables summarize quantitative data from various studies, illustrating the dose-dependent effects of TIBA on different plant species.

Table 1: Effects of TIBA on Soybean (Glycine max) Growth and Yield

Concentration (ppm)	Parameter	Effect	Reference
50	Plant Height	Significant reduction	[14]
100	Plant Height	Significant reduction	[14]
150	Plant Height	Significant reduction	[14]
20	Number of Branches/Plant	19.52% increase	[1]
50	Number of Branches/Plant	52.19% increase	[1]
100	Number of Branches/Plant	77.02% increase	[1]
150	Number of Branches/Plant	111.55% increase	[1]
19 g/ha	Yield	15% increase	[10]

Table 2: Effects of TIBA on Watermelon (Citrullus lanatus) Flowering and Yield

Concentration (ppm)	Parameter	Observation	Reference
20	Days to first female flower	Minimum (46.78 days)	[1]
20	Number of female flowers/vine	Maximum (19.35)	[1]
20	Fruit yield/plant	Highest (12.39 kg)	[1]
15	Average fruit weight	Maximum (4.27 kg)	[1]

Experimental Protocols

The following are detailed protocols for key experiments involving TIBA.

Preparation of TIBA Stock and Working Solutions

• For the acid form (insoluble in water):

  • To prepare a 10 mM stock solution, dissolve 49.98 mg of TIBA in 10 mL of ethanol or a small volume of 1N NaOH.[6]

  • Once dissolved, bring the final volume to 10 mL with distilled water.

  • Store the stock solution at -20°C.

• For the sodium salt (soluble in water):

  • To prepare a 10 mM stock solution, dissolve 52.18 mg of sodium 2,3,5-triiodobenzoate in 10 mL of high-purity water.[5]

  • Filter-sterilize the solution for tissue culture applications.[5]

  • Store at -20°C in aliquots.[5]

Protocol 1: Root Gravitropism Assay in Arabidopsis thaliana

This protocol assesses the effect of TIBA on the gravitropic response of roots.[9]

Workflow:

Caption: Workflow for the root gravitropism assay with TIBA.

Protocol 2: Polar Auxin Transport Assay in Arabidopsis thaliana Inflorescence Stems

This protocol measures the bulk flow of radiolabeled auxin through excised stem segments.[15]

Materials:

• 5-week-old Arabidopsis thaliana plants

• Radiolabeled auxin (e.g., [³H]IAA)

• TIBA stock solution

• 1% Agar

• Microcentrifuge tubes, razor blades, scintillation vials, scintillation counter

Methodology:

• Preparation of Donor and Receiver Blocks: Prepare a 1% agar solution containing [³H]IAA. Pipette small, uniform droplets onto a non-absorbent surface to create donor blocks. Prepare identical agar blocks without [³H]IAA to serve as receiver blocks.

• Excision of Stem Segments: Excise ~2.5 cm segments from the base of young inflorescence stems.

• Treatment: For the inhibitor treatment, pre-incubate the stem segments in a buffer solution containing the desired concentration of TIBA (e.g., 10-50 µM) for 30-60 minutes.

• Assay Setup: Place a donor block on the apical end of each stem segment and a receiver block on the basal end.

• Incubation: Incubate the setups in a dark, humid chamber for 6-18 hours to allow for auxin transport.

• Quantification: After incubation, remove the receiver blocks and place them in scintillation vials. Add scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Compare the radioactivity in the receiver blocks from TIBA-treated segments to the control segments to calculate the percentage of inhibition of polar auxin transport.

Applications in Plant Tissue Culture

TIBA is a valuable tool in plant tissue culture for investigating the role of auxin in morphogenesis. Its application can lead to:

• Inhibition of somatic embryogenesis: In species like ginseng, TIBA can decrease the frequency of somatic embryo formation, highlighting the importance of polar auxin transport in this process.[16]

• Altered organogenesis: In tobacco leaf explants, TIBA has been shown to inhibit both shoot and root formation, likely by interfering with the endogenous auxin required for meristemoid formation.[6]

• Improved shoot regeneration: In some cases, such as in Cannabis sativa, the combination of TIBA with cytokinins can enhance shoot regeneration by overcoming apical dominance at the tissue level.[7]

Limitations, Off-Target Effects, and a Comparison with NPA

While TIBA is a powerful tool, it is essential to be aware of its limitations and potential off-target effects.

• Off-target effects: At higher concentrations, TIBA can induce vitrification, senescence, and other morphological abnormalities in tissue culture.[7] It has been suggested that TIBA may also affect other sulfhydryl-rich proteins, making it potentially less specific than other auxin transport inhibitors.[17]

• Comparison with N-1-naphthylphthalamic acid (NPA): NPA is another widely used polar auxin transport inhibitor. While both TIBA and NPA inhibit auxin efflux, they are thought to act at different sites. Evidence suggests that TIBA may act directly at the auxin receptor, whereas NPA has a different receptor site.[2] This can lead to differential effects on plant development. For example, in Bryophyllum calycinum, NPA induces localized swelling at the point of application, while TIBA causes swelling along the entire internode above the treatment area.[15]

Conclusion

2,3,5-Triiodobenzoic Acid remains an indispensable tool for plant biologists. Its ability to potently and specifically inhibit polar auxin transport provides a window into the complex and fundamental roles of auxin in shaping plant form and function. By understanding its molecular mechanism of action, its diverse effects on plant development, and the appropriate experimental methodologies for its use, researchers can continue to leverage TIBA to unravel the intricate hormonal regulation that governs plant life. As with any chemical inhibitor, a critical awareness of its limitations and potential off-target effects is crucial for the robust interpretation of experimental results. This guide provides a solid foundation for both new and experienced researchers to confidently and effectively incorporate TIBA into their studies of plant development.

References

• Choi, Y. E., Kim, H. S., Soh, W. Y., & Yang, D. C. (1997). Developmental and structural aspects of somatic embryos formed on medium containing 2,3,5-triiodobenzoic acid. Plant Cell Reports, 16(11), 738–744.
• Dudek, K., et al. (2021). The Effect of TIBA and NPA on Shoot Regeneration of Cannabis sativa L. Epicotyl Explants. Agronomy, 12(1), 65.
• Thomson, K. S., Hertel, R., Muller, S., & Tavares, J. E. (1973). 1-N-naphthylphthalamic acid and 2,3,5-triiodobenzoic acid. Planta, 109(4), 337-352.
• Fujita, H., & Syono, K. (1996). Genetic analysis of the effects of polar auxin transport inhibitors on root growth in Arabidopsis thaliana. Plant and Cell Physiology, 37(7), 1043-1048.
• A BenchChem Guide. (2023). An In-depth Technical Guide to the Synthesis and Purification of Benzoic acid, 2,3,5-triiodo-, sodium salt. BenchChem.
• Saniewski, M., & Węgrzynowicz-Lesiak, E. (2016). Differential effects of N-1-naphthylphthalamic acid (NPA) and 2,3,5-triiodobenzoic acid (TIBA) on auxin control of swelling of the shoots of Bryophyllum calycinum Salisb. Acta Agrobotanica, 69(2).
• Koenig, D., et al. (2009).
• Chaudhary, C., et al. (2023). Effect of various plant growth substances on growth, flowering, yield and quality attributes of watermelon (Citrullus lanatus Thunb Mansf.) cv. Durgapura. Life Science Journal, 20(5), 45-48.
• BenchChem Application Notes. (2026). Application Notes and Protocols for Auxin Inhibition using 2,3,5-Triiodobenzoic Acid, Sodium Salt (TIBA). BenchChem.
• A Knowledge Feature. (2020). Teach you how to use 2,3,5-triiodobenzoic acid (TIBA). Knowledge.
• Li, J., et al. (2019). An Auxin Transport Inhibitor Targets Villin-Mediated Actin Dynamics to Regulate Polar Auxin Transport. Plant Physiology, 181(1), 161-178.
• BenchChem Application Notes. (2025).
• Patent US3681433A. (1972). Process for the preparation of acylamide-2,4,6-triiodobenzoic.
• ResearchGate Publication. The influence of auxin and TIBA on fruit and cell sizes.
• Zhang, Z., et al. (2021). Divergent synthesis of 1,3,5-trisubstituted benzenes from 2,3,5-triiodobenzoic acid. Organic & Biomolecular Chemistry, 19(3), 569-573.
• KIT JKIP. (2015). 2,3,5-Triiodo Benzoic Acid (TIBA).
• Thorpe, T. A., & Patel, K. R. (1986). TIBA inhibition of in vitro organogenesis in excised tobacco leaf explants. Journal of Plant Physiology, 123(4), 307-310.
• McCormick, S. J., & Poll, J. T. K. (1976). EFFECT OF TRIIODOBENZOIC ACID (TIBA) ON THE GROWTH HABIT AND YIELD OF SOYBEAN. Agronomy Society of New Zealand.
• Pérez-Pérez, J. M., et al. (1999). Influence of 2,3,5-Triiodobenzoic Acid and 1-N-Naphthylphthalamic Acid on Indoleacetic Acid Transport in Carnation Cuttings: Relationship with Rooting.
• A BenchChem Guide. (2025). The Role of 2,3,5-Triiodobenzoic Acid (TIBA) in Elucidating Plant Growth Dynamics: A Technical Guide. BenchChem.
• Nitsch, C., & Nitsch, J. P. (1967). Floral induction by 2,3,5-triiodobenzoic acid in Impatiens balsamina, a qualitative short-day plant. Planta, 72(4), 355-370.
• Djanaguiraman, M., et al. (2003). Response of Cotton to Atonik and TIBA for Growth, Enzymes and Yield.
• Kumar, R., et al. (2025). 'Bud to fruit'-hormonal interactions governing early fruit development. Journal of Experimental Botany.
• Agyare, Y. A., et al. (2021). Effect of tree age on fruit characteristics, seed emergence and seedling growth in Rambutan (Nephelium lappaceum L.). Redalyc.

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molecular structure of 2,4,5-Triiodobenzoate

Molecular Architecture and Mechanistic Profiling of 2,4,5-Triiodobenzoate (TIBA): A Comprehensive Guide for Application Scientists

1. Executive Summary 2,4,5-Triiodobenzoate (TIBA) is a highly specialized synthetic molecular probe and plant growth regulator. For application scientists and developmental biologists, TIBA is indispensable due to its primary utility as a potent inhibitor of Polar Auxin Transport (PAT). This whitepaper deconstructs the structural biology of TIBA, maps its mechanistic disruption of hormonal efflux pathways, and outlines self-validating experimental and analytical protocols for its utilization and quantification.

2. Molecular Architecture & Physicochemical Properties The structural foundation of TIBA is defined by a benzoic acid core heavily substituted with three iodine atoms at the ortho, meta, and para positions relative to the carboxylate group[1]. The steric bulk and high electronegativity of these halogens drastically alter the electron density of the aromatic ring. This specific spatial and electronic conformation allows TIBA to act as a structural mimic, conferring high binding affinity to biological transport systems.

Table 1: Physicochemical Properties of 2,4,5-Triiodobenzoate

Property	Value
Systematic Name	2,4,5-Triiodobenzoic acid
Molecular Formula	C7H3I3O2
Molecular Weight	499.81 g/mol
Stereochemistry	Achiral
Net Charge (Physiological pH)	-1 (as conjugate base)

(Data sourced from NCATS Inxight Drugs[1])

3. Mechanistic Action: Disruption of Polar Auxin Transport (PAT) In plant developmental biology, the precise spatiotemporal distribution of the endogenous hormone Indole-3-acetic acid (IAA) dictates organogenesis, such as the formation of leaf primordia (LPs)[2]. IAA is distributed via Polar Auxin Transport (PAT), a highly regulated, one-directional process involving symmetrical cellular uptake and asymmetrical efflux driven by basally localized PIN-formed (PIN) transport proteins[2].

TIBA functions as a targeted disruptor of this pathway. By competitively binding to the PIN efflux carriers, TIBA blocks the asymmetrical exit of IAA from the cell[3]. Consequently, auxin pools intracellularly, the directional gradient is destroyed, and downstream developmental milestones—such as phyllotaxy patterning and root gravitropism—are completely arrested[2].

Mechanism of 2,4,5-Triiodobenzoate (TIBA) inhibiting Polar Auxin Transport.

4. Experimental Methodology: Visualizing Auxin Transport Inhibition To empirically validate the inhibitory kinetics of TIBA, application scientists employ fluorescent auxin analogs (e.g., NBD-NAA) coupled with high-resolution confocal microscopy[3]. The following protocol is designed as a self-validating system to ensure data integrity.

Step 1: Seedling Preparation & Gravistimulation

• Action: Germinate Arabidopsis thaliana seedlings on vertical agar plates for 6 days, then rotate 90° for 5 hours[3].

• Causality: Vertical growth establishes a baseline auxin gradient. The 90° rotation induces gravistimulation, forcing a rapid reallocation of auxin to the lower root epidermis, providing a dynamic baseline to measure transport inhibition.

• Validation: Control seedlings must show distinct asymmetric auxin pooling (via DR5::GUS/GFP reporters) to validate the root's responsiveness before inhibitor application.

Step 2: TIBA Pre-incubation

• Action: Submerge roots in liquid GM medium containing 50 μM TIBA for 60 minutes[3].

• Causality: A 60-minute pre-incubation is critical to allow the hydrophobic TIBA molecules to penetrate the cell wall and saturate the membrane-bound PIN efflux carriers prior to the introduction of the tracer[3].

• Validation: Include a mock-treated control (solvent only) to ensure the incubation medium itself does not perturb basal transport rates.

Step 3: Fluorescent Tracer Application

• Action: Add NBD-NAA to the medium and incubate for an additional 20 minutes[3].

• Causality: NBD-NAA is recognized by the transport system but does not activate auxin signaling pathways, preventing target-induced degradation[3]. A short 20-minute pulse prevents signal saturation, allowing the capture of transient accumulation states.

• Validation: A parallel treatment with an inactive aromatic acid must show no accumulation, confirming the tracer's specificity to auxin transporters[3].

Step 4: Confocal Imaging

• Action: Record fluorescence images under identical laser power and gain conditions[3].

• Causality: Standardized acquisition parameters are mandatory to quantitatively compare the intracellular pooling of NBD-NAA caused by TIBA blocking its efflux.

• Validation: Image intensity histograms should show a statistically significant shift in the meristematic zone compared to untreated controls[3].

5. Analytical Quantification: QuEChERS & LC-MS/MS Protocol Because TIBA and similar compounds are utilized as plant growth regulators (PGRs) in agriculture, monitoring their residues in food matrices is a critical public health mandate[4]. The following QuEChERS-coupled LC-MS/MS protocol ensures high-throughput, high-sensitivity quantification[4].

Step 1: Matrix Homogenization & Extraction

• Action: Homogenize the fruit sample and extract with acetonitrile containing 1% acetic acid.

• Causality: Acetonitrile effectively precipitates complex matrix proteins while solubilizing the highly hydrophobic TIBA. The addition of 1% acetic acid suppresses the ionization of TIBA's carboxylate group, driving it into the organic phase to maximize recovery.

• Validation: Spike a known concentration of an isotopically labeled internal standard (e.g., 13C-TIBA) prior to homogenization to track extraction efficiency.

Step 2: QuEChERS Partitioning

• Action: Add anhydrous MgSO4 and NaCl, vortex for 1 minute, and centrifuge at 16,000 rpm for 5 minutes[4].

• Causality: MgSO4 drives the exothermic removal of water from the organic phase, while NaCl induces a salting-out effect, forcing a clear phase separation between the aqueous matrix and the acetonitrile layer containing the PGRs.

• Validation: The organic layer must be visually clear; any turbidity indicates incomplete partitioning, requiring re-centrifugation.

Step 3: LC-MS/MS Analysis

• Action: Filter the supernatant through a 0.22-µm membrane and inject into an HPLC coupled with a tandem mass spectrometer[4].

• Causality: The 0.22-µm filtration prevents column clogging[4]. Electrospray ionization in negative mode (ESI-) is utilized because TIBA readily loses a proton to form a stable [M-H]- ion. Multiple Reaction Monitoring (MRM) provides unparalleled specificity by isolating the C7H3I3O2 parent ion.

• Validation: The retention time of the analyte peak must match the analytical standard within ±0.1 min, ensuring positive identification against background matrix noise.

Table 2: Global Maximum Residue Limits (MRLs) for Selected Plant Growth Regulators in Fruits

Plant Growth Regulator	Region/Country	Matrix	MRL (mg/kg)
Daminozide	European Union	Most fresh fruits	0.02
Thidiazuron	European Union	Most fresh fruits	0.01
Trinexapac-ethyl	Japan	Watermelon	0.02
Forchlorfenuron	China	Grape	0.05
2,4-D	China	Apple / Pear	0.01

(Data contextualizing the regulatory environment for PGR residue analysis[4])

6. Conclusion The utility of 2,4,5-Triiodobenzoate spans from foundational plant biology—where it serves as an indispensable probe for uncoupling polar auxin transport—to agricultural chemistry. By adhering to self-validating experimental designs and robust analytical frameworks like LC-MS/MS, application scientists can ensure reproducible, high-fidelity data across both in planta and ex vivo applications.

References 1.[2] Unlocking the mysteries of leaf primordia formation - PMC, nih.gov. 2.[1] 2,4,5-TRIIODOBENZOIC ACID - Inxight Drugs - ncats, ncats.io. 3.[3] Fig. S7. Effects of auxin and transport inhibitors on the NBD-NAA... - ResearchGate, researchgate.net. 4.[4] Simultaneous Determination of 21 Plant Growth Regulators in Various Fruits Using QuEChERS Coupled with an HPLC - Ingenieria Analitica Sl, ingenieria-analitica.com.

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• 4. ingenieria-analitica.com [ingenieria-analitica.com]

2,4,5-Triiodobenzoic Acid (TIBA): A Technical Guide for Plant Biology Research

Introduction: Unlocking Auxin's Secrets

2,4,5-Triiodobenzoic acid, commonly known as TIBA, is a synthetic plant growth regulator that serves as an indispensable tool in the field of plant biology. While historically explored for agricultural uses such as preventing lodging in crops, its principal value to the scientific community lies in its potent and specific function as an inhibitor of polar auxin transport.[1] Auxins are a critical class of phytohormones that orchestrate nearly every facet of a plant's life, from embryonic development to organogenesis and environmental responses. The directional, cell-to-cell flow of auxin, termed polar auxin transport (PAT), is fundamental to establishing the hormone gradients that guide these processes.[2] By disrupting this transport system, TIBA provides researchers with a powerful chemical tool to dissect the complex roles of auxin in shaping plant architecture and development. This guide offers an in-depth exploration of TIBA, from its molecular mechanism to practical experimental protocols, designed for researchers aiming to leverage this compound in their work.

Mechanism of Action: Disrupting the Polar Auxin Flow

TIBA's efficacy as a research tool is rooted in its specific disruption of the cellular machinery responsible for polar auxin transport. This process is primarily mediated by the PIN-FORMED (PIN) family of auxin efflux carriers—transmembrane proteins that control the directional movement of auxin out of the cell.[3][4]

The current understanding of TIBA's mechanism involves several key actions:

• Interference with PIN Protein Trafficking: TIBA does not act as a simple competitive inhibitor at the auxin binding site of PIN proteins. Instead, it disrupts the dynamic cycling of vesicles that deliver and retrieve PIN proteins from the plasma membrane.[4][5] This interference prevents the correct polar localization of PIN proteins, thereby impeding directional auxin flow.[3][5]

• Actin Filament Stabilization: More recent studies have revealed that TIBA can directly interact with actin-binding proteins, leading to the bundling and stabilization of actin filaments.[3][4] Since the cytoskeleton is crucial for vesicle trafficking, this disruption of actin dynamics is a key part of how TIBA inhibits the proper cycling and localization of PIN carriers.[3]

• Consequences of Disruption: The mislocalization and reduced abundance of active PIN proteins at the cell membrane block the directional efflux of auxin.[4] This leads to an accumulation of auxin in certain tissues and a depletion in others, resulting in a wide range of observable and quantifiable phenotypes that researchers can use to infer the role of auxin gradients in specific developmental processes.[4][6]

The following diagram illustrates the canonical view of polar auxin transport and the inhibitory action of TIBA.

Caption: TIBA disrupts polar auxin transport by interfering with PIN protein vesicle trafficking.

Applications in Plant Biology Research

By inhibiting polar auxin transport, TIBA induces a variety of developmental changes, making it a versatile tool for investigating numerous biological questions.

• Apical Dominance: The shoot apex synthesizes auxin, which is transported downwards and inhibits the outgrowth of axillary (lateral) buds. Applying TIBA in a ring around the stem below the apex blocks this auxin flow, releasing the lateral buds from dormancy and causing a bushy phenotype.[7] This is a classic experiment to demonstrate the role of polar auxin transport in maintaining apical dominance.[7]

• Root Development: Auxin gradients are crucial for both primary root elongation and the formation of lateral roots.[6][8] Applying TIBA can inhibit lateral root formation and alter primary root growth, providing insights into the auxin transport dynamics required for root system architecture.[8][9] For example, studies have shown that TIBA can significantly depress the stimulation of lateral root formation induced by auxin or auxin-producing microbes.[8]

• Tropic Responses: Gravitropism and phototropism are governed by the differential accumulation of auxin on opposite sides of the root or shoot. TIBA application can disrupt these responses, causing roots to lose their sensitivity to gravity, for instance.[10]

• Flower and Fruit Development: Auxin flow is critical for flower bud formation and fruit set.[1] TIBA has been used to induce flower bud formation in some species and can also be used to study its role in fruit development and abscission.[1][11]

• Vascular Patterning: The formation of vascular strands (xylem and phloem) is guided by auxin canals. Disrupting these canals with TIBA can lead to altered vascular patterns, helping to elucidate the mechanisms of vascular development.

Experimental Design and Protocols

The successful use of TIBA requires careful consideration of concentration, application method, and the specific plant system.

Preparation of TIBA Solutions

TIBA is sparingly soluble in water.[4] A common practice is to first dissolve it in a small amount of a weak base before diluting with water.

Protocol 1: Preparation of 10 mM TIBA Stock Solution

• Weigh: Weigh out 50.0 mg of 2,4,5-Triiodobenzoic acid (FW: 499.81 g/mol ).

• Dissolve: Place the powder in a 10 mL volumetric flask. Add approximately 1-2 mL of 1N NaOH and gently swirl to dissolve the powder completely.[12]

• Dilute: Once fully dissolved, add distilled or deionized water to bring the final volume to 10 mL.

• Sterilize & Store: Filter-sterilize the solution using a 0.22 µm filter into a sterile container.[13] Wrap the container in aluminum foil to protect it from light and store at 4°C. The stock solution is stable for several weeks.

Working solutions can be prepared by diluting this stock solution in sterile water or the appropriate culture medium.

Application Methods

The choice of application method depends on the research question and the plant part being targeted.

• Foliar Spray: Useful for observing systemic effects on growth, flowering, and yield.[1] Surfactants can be added to improve leaf coverage.

• Incorporation into Growth Media: For in vitro studies, TIBA can be added directly to agar-based media (e.g., Murashige and Skoog) to study its effects on seedlings, root development, or tissue culture.[14]

• Lanolin Paste: This is a highly effective method for localized application, such as creating a ring around a stem to study apical dominance.[7][11] Lanolin acts as a carrier that slowly releases the inhibitor.

Protocol 2: Preparation of TIBA in Lanolin Paste (0.5% w/w)

• Melt Lanolin: Gently heat anhydrous lanolin in a glass beaker in a microwave or water bath until it is just melted (approx. 40-70°C).[15][16]

• Prepare TIBA: For 10 g of paste, weigh 50 mg of TIBA powder. Dissolve it in a minimal amount of a suitable solvent like ethanol or DMSO (e.g., 200-500 µL).

• Mix: Add the dissolved TIBA solution to the molten lanolin.[15] Stir thoroughly with a glass rod or spatula until the mixture is homogenous.

• Store: Pour the mixture into a small container or syringe while still warm.[16] Allow it to cool and solidify at room temperature. Store at 4°C, protected from light.[16] A control paste should be made with the solvent alone.

Experimental Workflow: Investigating Apical Dominance

This workflow outlines a classic experiment to demonstrate TIBA's effect on apical dominance.

Caption: Workflow for a TIBA-based apical dominance experiment.

Data Presentation and Interpretation

The effects of TIBA are typically concentration-dependent.[1][17] It is crucial to perform dose-response experiments to identify optimal concentrations.

Table 1: Example Concentration-Dependent Effects of TIBA on Soybean (Glycine max)

Concentration (ppm/g/ha)	Parameter	Observed Effect	Reference(s)
19 - 47 g/ha	Plant Height	Significant reduction; shortened internodes.	[17]
37 g/ha	Pod Number	Increase in pod and seed numbers.	[17]
47 g/ha	Seed Size	Reduction in individual seed size.	[17]
100-200 mg/kg	Lodging	Prevents lodging by making stems thicker.	[1]

Data synthesized from multiple sources for illustrative purposes.

Interpreting Results: When TIBA application leads to a phenotype (e.g., increased branching), it strongly suggests that the process is negatively regulated by the polar flow of auxin from a source (e.g., the shoot apex). Conversely, if a process is inhibited by TIBA (e.g., lateral root formation), it implies that a localized auxin maximum, maintained by polar transport, is required for its initiation.[8]

Limitations and Scientific Trustworthiness

• Specificity: Although TIBA's primary target is polar auxin transport, high concentrations may have secondary, off-target effects. Some reports suggest TIBA can inhibit endoreduplication, a process of DNA replication without cell division, potentially through mechanisms not solely related to auxin transport.[18]

• Self-Validating Protocols: A robust experimental design is self-validating. Always include multiple controls:

  • Untreated Control: Plants grown under identical conditions without any treatment.

  • Mock/Vehicle Control: Plants treated with the carrier substance alone (e.g., lanolin paste with just the solvent) to ensure the observed effects are not due to the application method itself.

• Complementary Evidence: TIBA-induced phenotypes provide strong pharmacological evidence. However, for maximum scientific rigor, these findings should be complemented with genetic approaches (e.g., using pin mutants) or direct auxin measurements where possible.[19]

Conclusion

2,4,5-Triiodobenzoic acid remains a cornerstone of plant hormone research. Its ability to predictably and effectively inhibit the polar transport of auxin allows scientists to probe the fundamental roles of auxin gradients in a vast array of developmental processes. By understanding its mechanism of action and employing rigorous, well-controlled experimental designs, researchers can continue to use TIBA to uncover the intricate hormonal signaling that governs plant life.

References

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• Takahashi, N., et al. (2014). The polar auxin transport inhibitor TIBA inhibits endoreduplication in dark grown spinach hypocotyls. Plant Science, 225, 45-51. Available at: [Link]

• Zhang, C., et al. (2023). Regulation of PIN-FORMED Protein Degradation. International Journal of Molecular Sciences, 24(1), 896. Available at: [Link]

• Saniewski, M., et al. (n.d.). AN INHIBITOR OF AUXIN POLAR TRANSPORT, 2,3,5-TRIIODOBENZOIC ACID (TIBA), STIMULATES SHOOT GROWTH AND FLOWERING OF PARTIALLY COOLED TULIP BULBS. ISHS. Available at: [Link]

• Nawaz, G., et al. (2023). Plant-Derived Smoke Mitigates the Inhibitory Effects of the Auxin Inhibitor 2,3,5-Triiodo Benzoic Acid (TIBA) by Enhancing Root Architecture and Biochemical Parameters in Maize. Plants, 12(14), 2623. Available at: [Link]

• Geldner, N., et al. (2001). Effects of polar auxin transport inhibitor TIBA on protein trafficking. ResearchGate. Available at: [Link]

• Peer, W. A., et al. (2004). Variation in Expression and Protein Localization of the PIN Family of Auxin Efflux Facilitator Proteins in Flavonoid Mutants with Altered Auxin Transport in Arabidopsis thaliana. The Plant Cell, 16(7), 1898-1911. Available at: [Link]

• Zhengzhou Delong Chemical Co., Ltd. (2018). The Information of 2,3,5-Triiodobenzoic Acid TIBA. Zhengzhou Delong Chemical Co., Ltd. Available at: [Link]

• Retzer, K., et al. (2019). Effects of Auxins on PIN-FORMED2 (PIN2) Dynamics Are Not Mediated by Inhibiting PIN2 Endocytosis. Frontiers in Plant Science, 10, 1515. Available at: [Link]

• Wójcik, A. M., et al. (2021). The Effect of TIBA and NPA on Shoot Regeneration of Cannabis sativa L. Epicotyl Explants. Agronomy, 12(1), 59. Available at: [Link]

• Chen, Y. (2012). PIN gene effects on adventitious root formation in Arabidopsis. WUR eDepot. Available at: [Link]

• Kowalczyk, S., et al. (2007). The influence of different concentrations of TIBA and NPA on root formation from hypocotyls maintained AE down (a) and BE down (b) on medium containing 2 lM IAA. ResearchGate. Available at: [Link]

• Domagalska, J. L., & Leyser, O. (2011). Auxin, cytokinin and the control of shoot branching. Nature Reviews Molecular Cell Biology, 12(4), 211-221. Available at: [Link]

• Karabaghli-Degron, C., et al. (1998). The auxin transport inhibitor 2,3,5-triiodobenzoic acid (TIBA) inhibits the stimulation of in vitro lateral root formation and the colonization of the tap-root cortex of Norway spruce (Picea abies) seedlings by the ectomycorrhizal fungus Laccaria bicolor. New Phytologist, 140(4), 723-733. Available at: [Link]

• Cold Spring Harbor Protocols. (n.d.). Stock Solutions. CSH Protocols. Available at: [Link]

• McCormick, S. J. (1976). EFFECT OF TRIIODOBENZOIC ACID (TIBA) ON THE GROWTH HABIT AND YIELD OF SOYBEAN. Agronomy Society of New Zealand. Available at: [Link]

• Google Patents. (n.d.). CN102511488B - Plant sprouting agent and preparation method thereof. Google Patents.

• Jahan, M. A. A., et al. (2021). EFFECTS OF TIBA AND RHIZOBIUM APPLICATION ON GROWTH, YIELD AND BIOCHEMICAL COMPONENTS OF BRRI DHAN-55 (ORYZA SATIVA L.) NASRI. Bangladesh Journal of Botany, 50(4), 939-947. Available at: [Link]

• Nawaz, G., et al. (2023). Plant-Derived Smoke Mitigates the Inhibitory Effects of the Auxin Inhibitor 2,3,5-Triiodo Benzoic Acid (TIBA) by Enhancing Root Architecture and Biochemical Parameters in Maize. PMC. Available at: [Link]

• Google Patents. (n.d.). CN105052937A - Preparation method for low-concentration IBA and glycerin gel. Google Patents.

• Addgene. (n.d.). Preparation of stock solutions. Addgene. Available at: [Link]

• ResearchGate. (n.d.). PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). ResearchGate. Available at: [Link]

• ARC Centre of Excellence for Plant Success in Nature and Agriculture. (2021). Preparation of auxin in lanolin for plant treatment. Available at: [Link]

• ResearchGate. (n.d.). Three d of bud growth at 11 d after hormone application. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Effect of BA in lanolin paste on the development of renewal canes in 3 rose cultivars. ResearchGate. Available at: [Link]

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Unlocking Polar Auxin Transport: A Mechanistic and Methodological Guide to TIBA

The directional flow of the phytohormone auxin (indole-3-acetic acid, IAA) is the master regulator of plant developmental plasticity, governing processes from embryogenesis to gravitropism. This phenomenon, known as Polar Auxin Transport (PAT), relies on a highly dynamic, self-organizing network of cellular machinery. For decades, synthetic auxin transport inhibitors (ATIs) have been indispensable tools for dissecting this network. Among them, 2,3,5-Triiodobenzoic acid (TIBA) stands out not merely as a transport blocker, but as a profound modulator of the plant cytoskeleton.

This whitepaper provides an in-depth technical analysis of PAT, the precise molecular mechanism by which TIBA disrupts it, and field-proven, self-validating experimental workflows for quantifying these effects in the laboratory.

The Mechanistic Paradigm of Polar Auxin Transport (PAT)

The foundational model of PAT is the Chemiosmotic Hypothesis [1]. Because the extracellular space (apoplast) is mildly acidic (pH ~5.5), a portion of IAA exists in its protonated, lipophilic form (IAAH), which can passively diffuse into the cell or be actively imported by AUX1/LAX influx permeases[1],[2].

Once inside the neutral cytoplasm (pH ~7.2), IAA dissociates into its anionic form (IAA⁻). Because the plasma membrane is impermeable to IAA⁻, the hormone is effectively trapped inside the cell[1]. Its exit is strictly dictated by the asymmetric, polar localization of active efflux carriers—primarily the PIN-FORMED (PIN) protein family and ATP-binding cassette subfamily B (ABCB) transporters[2].

Crucially, PIN proteins are not static. They undergo rapid, constitutive cycling between the plasma membrane (PM) and intracellular endosomal compartments[3]. This continuous endocytosis and exocytosis is heavily dependent on a highly dynamic actin cytoskeleton , which serves as the physical track for vesicle motility[3].

Fig 1. Polar Auxin Transport (PAT) pathway and PIN protein constitutive cycling.

TIBA: Molecular Mechanism of Action

While other ATIs like 1-N-Naphthylphthalamic acid (NPA) primarily target ABCB transporters to block efflux, TIBA operates via a distinct, upstream cytoskeletal mechanism. TIBA acts as an actin stabilizer [3].

Recent genetic and biochemical dissections reveal that TIBA directly binds to the C-terminal headpiece domain of Villin 4 (VLN4) , a key actin-binding protein[4]. This direct interaction induces the oligomerization of VLN4, which in turn drives the excessive cross-linking and bundling of actin filaments[4].

Because PIN trafficking requires dynamic actin turnover, this rigid stabilization halts endosomal vesicle motility[3]. Consequently, PIN efflux carriers (such as PIN1 and PIN2) are internalized but cannot be recycled back to the PM. Instead, they are sorted to the vacuole for degradation[4]. The net result is the depletion of PIN proteins from the plasma membrane and a complete collapse of polar auxin flow.

Fig 2. Molecular mechanism of TIBA-induced PAT inhibition via actin stabilization.

Quantitative Impact of TIBA on Plant Physiology

The biochemical disruption caused by TIBA translates into profound physiological phenotypes. The table below synthesizes quantitative observations from key model systems.

Parameter	Model Organism	TIBA Concentration	Observed Effect	Mechanistic Cause
Root Gravitropism	Arabidopsis thaliana	10 - 50 µM	Loss of asymmetric auxin gradient; roots grow randomly (agravitropic).	Inhibition of PIN2 relocalization to the lower side of the root tip[4].
Polar Auxin Transport	Arabidopsis thaliana	100 nM [³H]IAA + 10 µM TIBA	>80% reduction in basipetal IAA transport.	Arrest of PIN1/PIN2 cycling to the PM, preventing cell-to-cell efflux[5].
Vesicle Motility	Tobacco BY-2 / HeLa Cells	10 - 25 µM	Severe decrease in endosomal motility and micropinocytosis.	Excessive actin filament bundling via VLN4 oligomerization across eukaryotes[3].

Self-Validating Experimental Workflows

To ensure high-fidelity data, experimental protocols utilizing TIBA must be self-validating . This requires integrating internal controls that confirm the assay is measuring true physiological transport rather than passive diffusion, capillary action, or artifactual toxicity.

Protocol 1: Quantifying PAT Inhibition via Radiotracer ([³H]IAA) Assay

This assay measures the basipetal (shoot-to-root) transport of radiolabeled auxin[5].

Fig 3. Step-by-step workflow for quantifying basipetal auxin transport using [³H]IAA.

Step-by-Step Methodology & Causality:

• Seedling Preparation: Grow Arabidopsis seedlings vertically on MS agar for 4-5 days.

  • Causality: Vertical growth ensures roots establish a distinct elongation zone where PAT is highly active and gravity-aligned.

• Agar Block Preparation: Prepare 1% agar in MES buffer (pH 5.7) containing 100 nM [³H]IAA[5].

  • Causality: MES buffer at pH 5.7 maintains IAA near its pKa (~4.75), ensuring a sufficient pool of protonated IAAH for initial AUX1-mediated influx[1]. The 1% agar mimics tissue density, preventing the radiotracer from passively wicking down the outside of the root via capillary action.

• Root Excision & Pre-incubation: Excise the apical 5 mm of primary roots. Pre-incubate segments on MS plates containing 10 µM TIBA (treatment) or DMSO (control) for 30 minutes[5].

  • Causality: Excision isolates the transport pathway from endogenous shoot-derived auxin. Pre-incubation ensures TIBA has fully stabilized the actin cytoskeleton before the radiotracer is introduced, preventing false-negative transport readings.

• Transport Incubation: Apply the [³H]IAA agar block to the apical end of the root. Incubate for 6-18 hours in the dark[5].

  • Causality: Dark incubation prevents the photodegradation of IAA.

• Scintillation Counting (Self-Validation): Excise a 5 mm segment from the basal end of the root. Measure radioactivity[5].

  • Self-Validation System: Always include a "Dead Root" control (roots boiled for 5 minutes prior to the assay). The dead root establishes the baseline of passive diffusion. True PAT is calculated as: (Live Control CPM) - (Dead Root CPM). TIBA efficacy is validated if the treated root's CPM approaches the dead root baseline.

Protocol 2: Live-Cell Imaging of PIN2 Trafficking & Actin Dynamics

To visually confirm TIBA's mechanism of action, live-cell confocal microscopy is employed[3],[4].

Step-by-Step Methodology & Causality:

• Reporter Lines: Utilize transgenic Arabidopsis expressing both a PIN marker (e.g., PIN2-GFP) and a dynamic actin marker (e.g., Lifeact-mCherry or fABD2-GFP).

• Treatment Application: Mount seedlings in liquid MS medium containing 25 µM TIBA.

• Confocal Imaging: Capture z-stacks at 0, 30, and 120 minutes post-treatment.

  • Causality: Imaging at 30 minutes captures the rapid onset of actin bundling (VLN4 oligomerization). Imaging at 120 minutes captures the downstream consequence: the depletion of PIN2-GFP from the PM and its accumulation in the vacuole[4].

• Brefeldin A (BFA) Epistasis (Self-Validation):

  • Self-Validation System: BFA inhibits ARF-GEFs, preventing exocytosis and causing PIN proteins to aggregate into distinct "BFA compartments"[3]. To prove TIBA acts upstream of exocytosis, pre-treat roots with 25 µM TIBA for 30 minutes, followed by co-treatment with 50 µM BFA + 25 µM TIBA for 2 hours[6]. Because TIBA arrests actin-dependent vesicle motility entirely, it will prevent the formation of BFA compartments, validating its distinct cytoskeletal mechanism[6].

References

• Auxin transport inhibitors impair vesicle motility and actin cytoskeleton dynamics in diverse eukaryotes | PNAS |[Link]

• An Auxin Transport Inhibitor Targets Villin-Mediated Actin Dynamics to Regulate Polar Auxin Transport | Plant Physiology (PMC) |[Link]

• Effects of polar auxin transport inhibitor TIBA on protein trafficking | ResearchGate |[Link]

• Polar Auxin Transport and Asymmetric Auxin Distribution | BioOne |[Link]

• Regulation of polar auxin transport by protein and lipid kinases | PMC |[Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Utilizing 2,4,5-Triiodobenzoate (TIBA) for the Investigation of Root Gravitropism

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unraveling the Gravitropic Response in Roots

Plants, as sessile organisms, have evolved sophisticated mechanisms to adapt their growth and development to environmental cues. Among these, gravitropism, the directional growth of an organ in response to gravity, is fundamental for proper plant architecture, ensuring that roots anchor the plant and forage for water and nutrients downwards into the soil.[1][2] This process is primarily orchestrated by the plant hormone auxin (indole-3-acetic acid, IAA).[3][4] According to the Cholodny-Went hypothesis, a lateral gradient of auxin across the root cap, induced by a gravitational stimulus, leads to differential growth in the elongation zone, ultimately causing the root to bend.[4]

The establishment and maintenance of this auxin gradient are critically dependent on a highly regulated system of intercellular auxin transport known as polar auxin transport (PAT).[4][5] This directional flow of auxin is mediated by specific influx and efflux carrier proteins.[3][6][7] By chemically inhibiting PAT, researchers can probe the intricate signaling cascades that govern gravitropism and other auxin-mediated developmental processes.

2,4,5-Triiodobenzoic acid (TIBA) is a widely utilized synthetic chemical that acts as a potent inhibitor of polar auxin transport.[5][8][9][10] It disrupts the normal flow of auxin, thereby interfering with the establishment of the asymmetric auxin gradient required for the gravitropic response.[11][12] This property makes TIBA an invaluable tool for dissecting the molecular and cellular mechanisms underlying root gravitropism. This guide provides a comprehensive overview of the application of TIBA in studying root gravitropism, including detailed protocols and the underlying scientific principles.

Mechanism of Action: How TIBA Disrupts Polar Auxin Transport

TIBA's primary mode of action is the inhibition of auxin efflux from cells.[12][13] While the precise molecular targets are still being fully elucidated, it is understood that TIBA interferes with the function of auxin efflux carriers, particularly the PIN-FORMED (PIN) family of proteins.[4][14] These proteins are asymmetrically localized on the plasma membrane and are responsible for the directional movement of auxin out of the cell.[4]

By inhibiting these efflux carriers, TIBA effectively traps auxin within cells, preventing the formation of the lateral auxin gradient across the root tip that is essential for the differential growth response during gravitropism.[15][16] This disruption leads to a reduction or complete inhibition of the root's ability to bend in response to a gravitational stimulus.

Visualizing the Impact of TIBA on Auxin Transport

To better understand the role of TIBA, it is helpful to visualize the polar auxin transport pathway and how TIBA disrupts it.

Caption: Simplified model of TIBA's effect on polar auxin transport.

Experimental Protocol: Root Gravitropism Assay Using TIBA in Arabidopsis thaliana

This protocol outlines a standard method for investigating the effect of TIBA on the gravitropic response of Arabidopsis thaliana roots.

Materials

• Arabidopsis thaliana seeds (e.g., Col-0 ecotype)

• Square Petri plates (100 x 100 mm)

• Murashige and Skoog (MS) basal medium with vitamins

• Sucrose

• Agar

• 2,4,5-Triiodobenzoic acid (TIBA)

• Dimethyl sulfoxide (DMSO)

• Sterile water

• Micropipettes and sterile tips

• Growth chamber with controlled light and temperature

• Digital scanner or camera for imaging

• Image analysis software (e.g., ImageJ/Fiji)[17][18]

Methods

1. Preparation of Growth Medium

• Prepare 0.5X MS medium supplemented with 1% (w/v) sucrose and solidified with 0.8% (w/v) agar.

• Autoclave the medium and allow it to cool to approximately 50-60°C.

• Prepare a stock solution of TIBA (e.g., 10 mM in DMSO).

• Add the appropriate volume of TIBA stock solution to the molten MS medium to achieve the desired final concentrations (e.g., 0.1, 1, 10 µM).

• For the control plates, add an equivalent volume of DMSO without TIBA to account for any solvent effects.[19]

• Pour the medium into sterile square Petri plates and allow them to solidify.

2. Seed Sterilization and Plating

• Surface sterilize Arabidopsis seeds using your preferred method (e.g., 70% ethanol for 1 minute, followed by 20% bleach with 0.05% Triton X-100 for 10 minutes, and then rinse 4-5 times with sterile water).

• Resuspend the sterilized seeds in sterile 0.1% agar and store at 4°C for 2-3 days for stratification.

• Aseptically sow the seeds in a straight line on the surface of the prepared MS plates containing different concentrations of TIBA and the control.

3. Plant Growth and Gravistimulation

• Seal the plates with breathable tape and place them vertically in a growth chamber under long-day conditions (16 hours light / 8 hours dark) at 22°C.

• Allow the seedlings to grow for 4-5 days, until the primary roots are approximately 1-2 cm long.

• For gravistimulation, rotate the plates 90 degrees so that the roots are oriented horizontally.[1][2] Mark the position of the root tips at the time of rotation.

4. Data Acquisition and Analysis

• Acquire images of the plates at regular time intervals after gravistimulation (e.g., 0, 2, 4, 6, 8, and 24 hours) using a flatbed scanner or a camera mounted on a copy stand.[20]

• Use image analysis software like ImageJ to measure the angle of root curvature relative to the horizontal (the direction of the gravity vector after rotation).[17][21]

• For each time point and TIBA concentration, measure the root curvature of at least 15-20 seedlings.[1]

• Perform statistical analysis (e.g., ANOVA followed by a post-hoc test) to determine the significance of the differences in root curvature between the control and TIBA-treated seedlings.

Experimental Workflow Visualization

Caption: A streamlined workflow for a root gravitropism assay using TIBA.

Expected Results and Data Interpretation

Treatment with TIBA is expected to cause a dose-dependent inhibition of root gravitropic curvature.

TIBA Concentration (µM)	Expected Gravitropic Curvature (degrees after 8h)	Observations
0 (Control - DMSO)	~70-85°	Strong downward bending of the root towards the gravity vector.
0.1	~50-65°	Noticeable reduction in the rate and extent of root bending.
1	~20-40°	Significant inhibition of gravitropic curvature; roots may exhibit random or wavy growth.[9]
10	~0-15°	Almost complete abolishment of the gravitropic response; roots continue to grow in the horizontal direction.[9]

Best Practices and Troubleshooting

• Solvent Controls: Always include a solvent control (e.g., DMSO) at the same concentration used to dissolve TIBA to account for any potential effects of the solvent on root growth and gravitropism.[19]

• Concentration Range: It is advisable to test a range of TIBA concentrations to determine the optimal inhibitory concentration for your specific experimental system, as sensitivity can vary between plant species and even ecotypes.[19][22]

• Toxicity: At higher concentrations, TIBA can have toxic effects on plant growth, leading to reduced root elongation and other developmental abnormalities.[23][24] It is important to distinguish between a specific inhibition of gravitropism and a general inhibition of growth. Measure root elongation in addition to curvature.

• Light Conditions: Conduct the gravistimulation experiment in the dark or under dim light to avoid any confounding phototropic responses.

• Experimental Design: Ensure proper randomization of plates within the growth chamber and sufficient replication to obtain statistically robust data.[25][26]

Conclusion

2,4,5-Triiodobenzoic acid is an indispensable chemical tool for plant biologists studying auxin-mediated processes. By effectively inhibiting polar auxin transport, TIBA allows for the targeted disruption of the signaling pathways that govern root gravitropism. The protocols and principles outlined in this guide provide a solid foundation for researchers to design and execute experiments that will further our understanding of how plants perceive and respond to gravity. Careful experimental design, including appropriate controls and a thorough understanding of TIBA's mechanism of action, will ensure the generation of reliable and interpretable data.

References

• Hayashi, K. (2014). Auxin transport sites are visualized in planta using fluorescent auxin analogs. Proceedings of the National Academy of Sciences, 111(33), 12057-12062. [Link]

• Reinhardt, D., et al. (2003). Visualizing auxin transport routes in Arabidopsis leaf primordia. The Plant Cell, 15(11), 2695-2706. [Link]

• Hayashi, K., et al. (2014). Auxin transport sites are visualized in planta using fluorescent auxin analogs. PNAS, 111(33), 12057-12062. [Link]

• Wabnik, K., et al. (2014). Dynamic auxin transport patterns preceding vein formation revealed by live-imaging of Arabidopsis leaf primordia. Frontiers in Plant Science, 5, 263. [Link]

• Wikipedia. (n.d.). Polar auxin transport. [Link]

• Takahashi, N., et al. (2014). The polar auxin transport inhibitor TIBA inhibits endoreduplication in dark grown spinach hypocotyls. Plant Science, 225, 45-51. [Link]

• Singh, R., et al. (2022). The interplay of auxin and brassinosteroid signaling tunes root growth under low and different nitrogen forms. Plant, Cell & Environment, 45(10), 3027-3045. [Link]

• ResearchGate. (n.d.). Inhibitors of Polar Auxin Transport. [Link]

• Blancaflor, E. B., & Masson, P. H. (2003). Computer based imaging and analysis of root gravitropism. American Journal of Botany, 90(3), 337-347. [Link]

• Saniewski, M., et al. (2011). AN INHIBITOR OF AUXIN POLAR TRANSPORT, 2,3,5-TRIIODOBENZOIC ACID (TIBA), STIMULATES SHOOT GROWTH AND FLOWERING OF PARTIALLY COOLED TULIP BULBS. Acta Horticulturae, (886), 239-246. [Link]

• Fujie, M., et al. (1998). Genetic analysis of the effects of polar auxin transport inhibitors on root growth in Arabidopsis thaliana. Plant and Cell Physiology, 39(2), 173-180. [Link]

• Petrášek, J., & Friml, J. (2009). Auxin transport routes in plant development. Development, 136(16), 2675-2688. [Link]

• Moore, C. R., et al. (2015). Regulation of Root Angle and Gravitropism. G3: Genes, Genomes, Genetics, 5(8), 1627-1636. [Link]

• Kamal, K. Y., et al. (2021). A protocol for measuring the response of Arabidopsis roots to gravity and treatment for simulated microgravity. STAR Protocols, 2(2), 100481. [Link]

• Villa-Hernández, D., et al. (2020). Root Gravitropism Is Regulated by a Crosstalk between para-Aminobenzoic Acid, Ethylene, and Auxin. Plant Physiology, 183(2), 649-663. [Link]

• ResearchGate. (n.d.). Manual quantification of root gravitropic curvature. [Link]

• Taniguchi, M., et al. (2017). A Multiplexed, Time-Resolved Assay of Root Gravitropic Bending on Agar Plates. Methods in Molecular Biology, 1540, 145-152. [Link]

• Sedbrook, J. C., & Masson, P. H. (2002). Arabidopsis thaliana: A Model for the Study of Root and Shoot Gravitropism. In The Arabidopsis Book. American Society of Plant Biologists. [Link]

• Barker, R. J., et al. (2022). Analysis of Plant Root Gravitropism. Methods in Molecular Biology, 2494, 3-16. [Link]

• Barker, R., et al. (2022). Analysis of Plant Root Gravitropism. Methods in Molecular Biology, 2494, 3-16. [Link]

• Karabaghli-Degron, C., et al. (1998). The auxin transport inhibitor 2,3,5-triiodobenzoic acid (TIBA) inhibits the stimulation of in vitro lateral root formation and the colonization of the tap-root cortex of Norway spruce (Picea abies) seedlings by the ectomycorrhizal fungus Laccaria bicolor. New Phytologist, 140(4), 723-733. [Link]

• Takahashi, H., et al. (2019). Molecular mechanisms mediating root hydrotropism: what we have observed since the rediscovery of hydrotropism. Journal of Plant Research, 132(6), 727-737. [Link]

• ResearchGate. (n.d.). Root gravitropism: quantification, challenges, and solutions. [Link]

• ResearchGate. (n.d.). An inhibitor of auxin polar transport, 2,3,5-triiodobenzoic acid (TIBA), stimulates shoot growth and flowering of partially cooled tulip bulbs. [Link]

• De Rybel, K., et al. (2016). Considerations for designing chemical screening strategies in plant biology. Frontiers in Plant Science, 7, 735. [Link]

• Barker, R., Johns, S., Trane, R., & Gilroy, S. (2022). Analysis of Plant Root Gravitropism. Methods in molecular biology (Clifton, N.J.), 2494, 3–16. [Link]

• Aslam, M. M., et al. (2023). Plant-Derived Smoke Mitigates the Inhibitory Effects of the Auxin Inhibitor 2,3,5-Triiodo Benzoic Acid (TIBA) by Enhancing Root Architecture and Biochemical Parameters in Maize. Plants, 12(14), 2636. [Link]

• Aslam, M. M., et al. (2023). Plant-Derived Smoke Mitigates the Inhibitory Effects of the Auxin Inhibitor 2,3,5-Triiodo Benzoic Acid (TIBA) by Enhancing Root Architecture and Biochemical Parameters in Maize. Plants, 12(14), 2636. [Link]

• ResearchGate. (n.d.). Response of Cotton to Atonik and TIBA for Growth, Enzymes and Yield. [Link]

• Manzano, C., et al. (2021). Analysis of Graviresponse and Biological Effects of Vertical and Horizontal Clinorotation in Arabidopsis thaliana Root Tip. International Journal of Molecular Sciences, 22(8), 3923. [Link]

• Biology Discussion. (2016, February 24). Top 12 Experiments on Growth Regulators in Plants. [Link]

• ResearchGate. (n.d.). Auxin polar transport in the presence or absence of TIBA. [Link]

• Reddy, C. S., et al. (2007). Effect of auxins and auxin polar transport inhibitor (TIBA) on somatic embryogenesis in groundnut (Arachis hypogaea L.). African Journal of Biotechnology, 6(12). [Link]

• ResearchGate. (n.d.). Effect of 2,3,5-triiodobenzoic acid (TIBA) on hydrotropism and gravitropism. [Link]

• Glanc, M., et al. (2021). Auxin and Root Gravitropism: Addressing Basic Cellular Processes by Exploiting a Defined Growth Response. International Journal of Molecular Sciences, 22(5), 2739. [Link]

• Went, F. W. (1957). The experimental control of plant growth. Chronica Botanica, 17. [Link]

• Research Progress of Plant Corrosion Inhibitors and Their Application in Metal Corrosion Protection. (2024). Coatings, 14(3), 335. [Link]

• NSW Department of Primary Industries. (n.d.). Plant trials and experimental design. [Link]

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Application Note: Optimal 2,4,5-Triiodobenzoate (TIBA) Concentration for Flowering Induction

Executive Summary

The transition from vegetative growth to reproductive development is a critical bottleneck in agricultural yield optimization and rapid-cycle breeding. Triiodobenzoate (TIBA)—specifically utilized in its 2,4,5- and 2,3,5-isomeric forms—functions as a highly potent polar auxin transport (PAT) inhibitor. By disrupting the basipetal flow of indole-3-acetic acid (IAA), TIBA artificially alters the hormonal equilibrium at the shoot apical meristem (SAM), forcing early floral induction, increasing the ratio of female flowers, and enhancing overall fruit set [1, 2].

This application note provides a comprehensive, field-proven guide to the optimal concentrations, mechanistic pathways, and self-validating protocols for applying TIBA in both in vivo field applications and in vitro micropropagation.

Mechanistic Rationale: How TIBA Induces Flowering

To utilize TIBA effectively, researchers must understand the causality of its mechanism. TIBA does not directly synthesize floral organs; rather, it acts as an antagonist to vegetative dominance [5].

• Target Binding: TIBA binds directly to the PIN-FORMED (PIN) family of auxin efflux carriers located at the basal end of plant cells [5].

• Auxin Depletion: This binding halts the polar transport of auxin from the apical meristem down to the roots.

• Hormonal Shift: The localized depletion of auxin at the SAM drastically increases the localized Cytokinin-to-Auxin ratio.

• Gene Activation: High cytokinin levels, unsuppressed by auxin, trigger the upregulation of floral pathway integrators such as FLOWERING LOCUS T (FT) and LEAFY (LFY), forcing the meristem into a reproductive identity [3].

Mechanistic pathway of TIBA-mediated flowering induction via auxin transport inhibition.

Optimal Concentration Matrix

The efficacy of TIBA is highly dose-dependent. Sub-optimal concentrations fail to arrest auxin transport, while supra-optimal concentrations cause severe phytotoxicity, vitrification, and tissue necrosis [3]. The table below synthesizes the optimal concentrations across different biological systems.

Application Target	Environment	Optimal TIBA Concentration	Primary Phenotypic Outcome	Ref
Legumes (Soybean)	In vivo (Field)	100 – 200 mg/L	Prevents lodging, promotes early pod formation.	[1]
Fruit Trees (Litchi)	In vivo (Orchard)	100 mg/L	Increases female flower ratio to >30%, boosts fruit set.	[2]
Cannabis sativa	In vitro (Culture)	0.5 – 2.5 mg/L	Breaks apical dominance, induces shoot/floral regeneration.	[3]
Corn (Zea mays)	In vitro (Anther)	0.1 mg/L	Diverts microspores to embryogenic/floral development.	[4]
Cuscuta spp.	In vitro (Culture)	5.0 – 10.0 mg/L	Induces 100% flowering under inductive dark periods.	[5]

Note: While 2,4,5-Triiodobenzoate is effective, its structural analog 2,3,5-Triiodobenzoic acid is frequently used interchangeably in commercial formulations due to identical anti-auxin properties.

Experimental Protocols

Protocol A: In Vivo Foliar Application for Crop Flowering Induction

This protocol is designed for greenhouse or field crops to synchronize flowering and increase reproductive yield.

Causality & Experimental Rationale: TIBA is highly hydrophobic. Applying it without an alkaline co-solvent and a surfactant will result in the compound crystallizing on the leaf cuticle, preventing mesophyll penetration. Furthermore, timing is critical: applying TIBA during the purely vegetative phase will only cause dwarfing (internode shortening). It must be applied at the early flowering stage when the plant has the energetic competence to support floral organogenesis [1, 5].

Step-by-Step Methodology:

• Stock Solution Preparation: Dissolve 100 mg of TIBA powder in 2 mL of 1N NaOH or 95% Ethanol to break the crystalline structure.

• Dilution: Bring the volume to 1 Liter using distilled water to achieve a 100 mg/L working solution.

• Surfactant Addition: Add 0.1% (v/v) non-ionic surfactant (e.g., Tween-20). Causality: Lowers surface tension, ensuring uniform stomatal and cuticular penetration.

• Application Timing: Identify the "early flowering stage" (e.g., appearance of first floral buds). Spray the foliage until runoff occurs.

• Self-Validating Quality Control:

  • Mock Control: Spray a subset of plants with water + 0.1% Tween-20 + 2 mL Ethanol to rule out solvent-induced stress.

  • Validation Metric: Measure the internode length of new growth 7 days post-application. A 15-25% reduction in internode length confirms successful auxin transport inhibition, validating the biochemical activity of the spray before flowers emerge.

Standardized workflow for in vivo TIBA application to induce flowering and enhance yield.

Protocol B: In Vitro Tissue Culture Floral Induction

Used for recalcitrant species or micropropagation systems (e.g., Cannabis sativa, Zea mays anther cultures) [3, 4].

Causality & Experimental Rationale: In closed in vitro systems, endogenous auxins accumulate rapidly, suppressing lateral shoot and floral meristem development. By incorporating trace amounts of TIBA (0.1 - 2.5 mg/L) directly into the basal medium, researchers create a continuous, low-level PAT blockade. This forces the explant to bypass vegetative apical dominance and transition directly into multi-shoot or floral organogenesis [3].

Step-by-Step Methodology:

• Media Preparation: Prepare standard Murashige and Skoog (MS) or DKW basal medium supplemented with 2-3% sucrose.

• Hormone Supplementation: Add a primary cytokinin (e.g., Thidiazuron[TDZ] or BAP) at 1.0 mg/L to provide the baseline signal for cell division.

• TIBA Integration: Filter-sterilize and add TIBA to achieve a final concentration of 0.5 mg/L (for dicots) or 0.1 mg/L (for monocot anther cultures) after autoclaving the media, as TIBA can degrade under high heat.

• Explant Culturing: Excise apical or epicotyl explants from aseptically grown seedlings and plate them vertically.

• Incubation: Maintain under a 12/12 photoperiod at 24°C. Causality: A shortened photoperiod synergizes with the TIBA-induced cytokinin spike to accelerate floral integrators.

• Self-Validating Quality Control: Include a control plate with TDZ but without TIBA. If the TIBA plates show basal callus formation and yellowing of lower leaves (mild toxicity) alongside rapid lateral shoot/flower emergence, the TIBA concentration is active and optimal [3].

References

• Plant Growth Inhibitor- 2,3,5-triiodobenzoic acid TIBA Plant Growth Hormones Knowledge Base. URL: [Link]

• Regulatory effect of auxin inhibitors on flowering and fruit setting in litchi FAO AGRIS / ResearchGate. URL:[Link]

• The Effect of TIBA and NPA on Shoot Regeneration of Cannabis sativa L. Epicotyl Explants MDPI. URL: [Link]

• Google Patents.

Application Note: Foliar Application of 2,4,5-Triiodobenzoate (TIBA) in Soybean (Glycine max)

Target Audience: Agricultural Scientists, Plant Physiologists, and Agronomic Formulation Developers Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

In high-yield soybean (Glycine max) cultivation, excessive vegetative growth often leads to canopy closure, reduced light penetration, and structural lodging, all of which severely compromise harvestable yield[1]. To mitigate this, chemical manipulation of plant architecture using 2,4,5-Triiodobenzoic acid (TIBA) has been established as a highly effective agronomic intervention.

The Causality of Polar Auxin Transport Inhibition

TIBA does not act as a traditional growth retardant; rather, it functions as a potent, targeted inhibitor of Polar Auxin Transport (PAT) [2]. Native auxin (Indole-3-acetic acid, IAA) is synthesized in the shoot apical meristem and transported basipetally (downward) through the stem via PIN-FORMED (PIN) efflux carrier proteins. This downward auxin gradient maintains apical dominance , actively suppressing the outgrowth of lateral axillary buds.

When TIBA is applied foliarly, it binds to the PAT complex and disrupts the vesicular cycling of PIN proteins at the plasma membrane[2]. This effectively traps auxin in the apical tissues, collapsing the basipetal gradient. The physiological causality is twofold:

• Internode Shortening: Reduced auxin in the elongation zone limits cell expansion, resulting in a shorter, sturdier main stem that resists lodging[1].

• Axillary Bud Release: The depletion of auxin in the lower stem relieves the suppression of lateral buds, shifting the plant's source-sink dynamics to promote profuse branching and enhanced pod set[3].

Fig 1. Mechanistic pathway of TIBA inhibiting polar auxin transport to enhance soybean pod set.

Experimental Design & Critical Parameters

To ensure reproducibility and avoid phytotoxicity, application parameters must be strictly controlled.

Application Timing

The developmental stage of the soybean at the time of application dictates the phenotypic outcome:

• V5 Stage (Fifth Node / 4th Trifoliate): Application at this vegetative stage primarily targets structural architecture. It significantly reduces plant height and internode length, making it the optimal timing for preventing lodging in high-density plantings[1].

• R1 Stage (Beginning Bloom): Application at the onset of flowering maximizes the shift from vegetative to reproductive growth. It forces the plant to partition nitrogen and photoassimilates into developing flowers, directly increasing the number of pods per node[4].

Concentration Dynamics

Field studies demonstrate a strict biphasic dose-response curve. While low doses stimulate reproductive yield, excessive concentrations induce severe phytotoxicity, characterized by leaf epinasty and stunted growth[5].

Table 1: Quantitative Phenotypic Response to TIBA Concentration in Soybean

TIBA Concentration	Primary Physiological Response	Plant Height	Branch Number	Pod Number	Seed Yield Impact
0 ppm (Control)	Normal apical dominance	Baseline	Baseline	Baseline	Baseline
50 ppm	Moderate PAT inhibition	Slightly Reduced	Increased	Significantly Increased	Optimal Increase [3]
100 ppm	Strong PAT inhibition	Significantly Reduced	Maximum Increase	Maximum Increase	Moderate Increase[5]
150+ ppm	Severe PAT block / Toxicity	Severely Stunted	Variable	Decreased	Reduced / Injurious[3]

Step-by-Step Protocol: Foliar Application

This protocol is designed as a self-validating system . By incorporating an early physiological checkpoint (Step 5), researchers can verify the biochemical efficacy of the TIBA application weeks before final yield data is collected.

Materials Required

• 2,4,5-Triiodobenzoic acid (TIBA) powder (Analytical grade, >98% purity)

• Absolute Ethanol or 1N KOH (for initial solubilization)

• Deionized water

• Non-ionic surfactant (e.g., Tween-20 or Triton X-100)

• Calibrated CO2 backpack sprayer with flat-fan nozzles

Workflow

Fig 2. Step-by-step experimental workflow for foliar application of TIBA in soybean trials.

Procedure

• Stock Solution Preparation (10,000 ppm):

  • Causality: TIBA is highly hydrophobic and will precipitate in plain water.

  • Dissolve 1.0 g of TIBA powder in 50 mL of absolute ethanol (or 1N KOH). Stir continuously until the solution is completely clear. Bring the volume to 100 mL with deionized water.

• Working Solution Dilution (Target: 50 ppm):

  • Dilute 5 mL of the stock solution into 1 Liter of deionized water.

• Surfactant Addition:

  • Add 1 mL of Tween-20 per Liter of working solution (0.1% v/v).

  • Causality: Soybean leaves possess a thick waxy cuticle. The surfactant reduces surface tension, preventing droplet beading and ensuring uniform stomatal and cuticular penetration.

• Field Application:

  • Apply using a backpack sprayer calibrated to deliver 150–200 L/ha.

  • Spray during early morning or late afternoon to avoid rapid evaporation and UV degradation of the compound. Ensure the upper canopy (where the apical meristem is located) is thoroughly wetted, but stop just before the point of runoff.

• Self-Validation Checkpoint (14 Days Post-Application):

  • Select 10 treated plants and 10 control plants. Measure the length of the newly developed internodes (the top 2-3 internodes formed after the spray date).

  • Validation: A successful PAT inhibition will result in a statistically significant shortening (typically 20-40% reduction) of these specific internodes compared to the mock-treated control. If no shortening is observed, the application failed (likely due to poor solubilization or rain wash-off).

Quality Control & Troubleshooting

• Precipitation in the Tank: If the spray solution turns cloudy, the TIBA has crashed out of solution. Discard the batch. Ensure the initial ethanol/KOH solubilization is complete before adding bulk water.

• Environmental Stress: Do not apply TIBA to soybeans currently experiencing severe drought or heat stress. TIBA forces a shift to reproductive growth; if symbiotic nitrogen fixation or soil moisture is insufficient to support the sudden increase in pod development, the plant will abort the pods, resulting in no yield gain[4].

• Varietal Differences: Determinate and indeterminate soybean varieties respond differently. Indeterminate varieties (which continue vegetative growth after flowering) show the most dramatic yield improvements from TIBA application, whereas determinate varieties primarily exhibit height reduction[1].

References

• Growth regulators promote soybean productivity: a review Source: PMC (National Institutes of Health) URL:[Link]

• EFFECTS OF TIBA ON GROWTH, YIELD AND YIELD COMPONENTS OF SOYBEAN Source: Bangladesh Journals Online (BanglaJOL) URL:[Link]

• Action of auxin inhibitors on growth and grain yield of soybean Source: Redalyc URL:[Link]

• Auxin transport sites are visualized in planta using fluorescent auxin analogs Source: ResearchGate / PNAS URL:[Link]

• TIBA and nitrogen incorporation, senescense and yield in a symbiotically grown vining dry bean Source: ResearchGate URL:[Link]

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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 5. banglajol.info [banglajol.info]

Application Note: 2,4,5-Triiodobenzoate (TIBA) Treatment for Inhibiting Apical Dominance

Target Audience: Researchers, scientists, and drug development professionals Content Type: Technical Guide & Self-Validating Protocols

Mechanistic Framework of Apical Dominance & Transport Inhibition

In higher plants, plant architecture is heavily dictated by apical dominance—a process where the shoot apical meristem (SAM) suppresses the outgrowth of lateral (axillary) buds. This suppression is mediated by the continuous basipetal (downward) flow of the phytohormone Indole-3-acetic acid (IAA)[1]. Because IAA cannot passively exit the cell against the electrochemical gradient, its directional flow relies entirely on active transport via plasma membrane-localized PIN-FORMED (PIN) efflux carriers.

2,4,5-Triiodobenzoate (TIBA) is a potent, synthetic anti-auxin and Polar Auxin Transport Inhibitor (PATI)[2]. Rather than inhibiting auxin synthesis, TIBA functions by directly binding to the auxin efflux carrier complex at the plasma membrane[3]. By obstructing PIN-mediated efflux, TIBA collapses the auxin gradient in the stem. The localized depletion of IAA around the axillary nodes releases the lateral buds from dormancy, effectively inducing a "chemical decapitation" that promotes a highly branched, bushier plant architecture[4].

Fig 1: 2,4,5-Triiodobenzoate (TIBA) disruption of polar auxin transport and apical dominance.

Empirical Data & Efficacy Profiles

The efficacy of 2,4,5-Triiodobenzoate is strictly concentration-dependent. The following tables summarize quantitative data demonstrating its impact on both macroscopic plant architecture and microscopic radioligand transport.

Table 1: Effect of 2,4,5-Triiodobenzoate on Lateral Bud Outgrowth in Model Plants

Treatment Group	TIBA Concentration (µM)	Mean Lateral Branches	Main Stem Height (cm)	Apical Dominance Status
Control (Mock)	0	1.2 ± 0.3	45.3 ± 2.1	Intact
Low TIBA	50	4.5 ± 0.8	40.1 ± 1.8	Partially Released
High TIBA	200	8.7 ± 1.2	32.4 ± 2.5	Fully Released

| Decapitated | 0 | 9.1 ± 1.0 | 30.0 ± 1.0 | Fully Released |

Table 2: Inhibition of Polar Auxin Transport ([³H]-IAA) by TIBA in Stem Segments

TIBA Concentration (µM)	Radioactivity in Basal Receiver Block (CPM)	Transport Inhibition (%)
0 (Control)	4500 ± 320	0%
10	2100 ± 180	53.3%
50	850 ± 95	81.1%

| 100 | 320 ± 40 | 92.8% |

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following methodologies integrate specific causality explanations for reagent choices and mandatory control groups to self-validate the experimental system.

Protocol A: In Vivo Foliar Application for Apical Dominance Release

Objective: To induce lateral branching by chemically disrupting the auxin gradient in intact plants.

Step-by-Step Methodology:

• Stock Solution Preparation: Dissolve 100 mg of 2,4,5-Triiodobenzoate powder in 1 mL of 1M NaOH or Dimethyl Sulfoxide (DMSO).

  • Causality: TIBA in its free acid form is highly hydrophobic and essentially insoluble in water. Deprotonating the carboxylic acid group creates a soluble sodium salt, preventing the compound from precipitating when added to the aqueous working solution[4].

• Working Solution Formulation: Dilute the stock to a final concentration of 100 µM in deionized water. Add 0.05% (v/v) Tween-20.

  • Causality: Tween-20 acts as a non-ionic surfactant that drastically reduces the surface tension of the aqueous droplet. This is critical for overcoming the hydrophobic waxy cuticle of the leaves, ensuring uniform stomatal and cuticular penetration.

• Application: Spray the foliage of early-vegetative stage plants evenly until runoff occurs. Maintain plants under standard greenhouse conditions.

• Data Collection: Monitor lateral branch emergence and main stem elongation over 14–21 days.

System Validation & Controls:

• Vehicle Control (Negative): Spray a cohort with the Water + NaOH + Tween-20 solution lacking TIBA. This ensures the vehicle itself does not induce stress-related branching.

• Mechanical Decapitation (Positive): Physically excise the apical meristem of a separate cohort. Rationale: If TIBA-treated plants branch but decapitated plants do not, the lack of branching is due to poor environmental conditions or plant health. If both branch, the protocol successfully validates that TIBA is effectively mimicking physical decapitation.

Protocol B: In Vitro [³H]-IAA Polar Transport Assay

Objective: To quantitatively measure the direct inhibition of basipetal auxin flow in excised stem segments[5].

Fig 2: Experimental workflow for the radiolabeled [³H]-IAA polar auxin transport assay.

Step-by-Step Methodology:

• Agar Block Preparation: Prepare a 1% agarose solution in MES buffer adjusted to pH 5.7 . Dope the molten agar with 100 nM [³H]-IAA to create donor blocks. Prepare blank agar blocks for receivers.

  • Causality: Maintaining the extracellular pH at 5.7 is paramount. At this mildly acidic pH, a fraction of IAA exists in its lipophilic, protonated form (IAAH), allowing passive diffusion into the cell. Once inside the neutral cytoplasm (pH ~7.0), it dissociates into an anion (IAA⁻), becoming trapped intracellularly. It must then rely entirely on PIN efflux carriers—the exact target of TIBA—to exit the cell[6].

• Tissue Preparation: Excise 10 mm stem segments from the internodes of the model plant. Carefully mark the apical (top) and basal (bottom) ends.

• Inhibitor Pre-incubation: Submerge the segments in a 50 µM TIBA solution for 30 minutes to allow the inhibitor to bind to the efflux complexes.

• Transport Assembly: Place the[³H]-IAA donor block on the apical end of the segment and a blank receiver block on the basal end.

• Incubation: Incubate the assembly in a humidified chamber in the dark for 6–18 hours.

  • Causality: Dark incubation prevents the photodegradation of IAA and minimizes transpiration-driven bulk fluid flow, isolating the active polar transport mechanism.

• Quantification: Transfer the basal receiver block to a scintillation vial, add scintillation cocktail, and measure the radioactivity (Counts Per Minute, CPM).

System Validation & Controls:

• Inverted Segment Control: Place the donor block on the basal end and the receiver block on the apical end of a control segment. Rationale: Auxin transport is strictly polar (basipetal). An inverted segment should yield near-zero CPM in the receiver block. If high CPM is detected, it indicates non-specific capillary wicking along the outside of the stem rather than active biological transport, invalidating the assay[5].

References

• TIBA INHIBITION OF IN VITRO ORGANOGENESIS IN EXCISED TOBACCO LEAF EXPLANTS BioOne URL:[Link]

• Unlocking the mysteries of leaf primordia formation Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• Influence of 2,3,5-Triiodobenzoic Acid and 1-N-Naphthylphthalamic Acid on Indoleacetic Acid Transport in Carnation Cuttings: Relationship with Rooting PubMed / Journal of Plant Growth Regulation URL:[Link]

• Plant-Derived Smoke Mitigates the Inhibitory Effects of the Auxin Inhibitor 2,3,5-Triiodo Benzoic Acid (TIBA) by Enhancing Root Architecture and Biochemical Parameters in Maize MDPI - Plants URL:[Link]

• Carrier-mediated auxin transport Sheldrake Research / Planta URL:[Link]

Sources

• 1. pnas.org [pnas.org]
• 2. complete.bioone.org [complete.bioone.org]
• 3. mdpi.com [mdpi.com]
• 4. benchchem.com [benchchem.com]
• 5. Influence of 2,3,5-Triiodobenzoic Acid and 1-N-Naphthylphthalamic Acid on Indoleacetic Acid Transport in Carnation Cuttings: Relationship with Rooting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. stage.sheldrake.org [stage.sheldrake.org]

Application Note: In Vitro Application of 2,4,5-Triiodobenzoate in Plant Tissue Culture

Executive Summary

The precise spatiotemporal distribution of auxins is the primary driver of plant morphogenesis. While traditional in vitro tissue culture relies heavily on the exogenous application of synthetic auxins (e.g., 2,4-D, NAA) and cytokinins to direct development, these methods often fail in recalcitrant species due to the explant's internal hormonal homeostasis. 2,4,5-Triiodobenzoate (TIBA) acts as a potent Polar Auxin Transport (PAT) inhibitor[1]. By transiently blocking the efflux of endogenous indole-3-acetic acid (IAA), TIBA artificially induces localized intracellular auxin maxima. This application note provides drug development professionals and senior plant scientists with field-proven, self-validating protocols for utilizing 2,4,5-Triiodobenzoate to break apical dominance, enhance de novo shoot regeneration, and synchronize somatic embryogenesis.

Mechanistic Grounding: The Causality of Auxin Transport Inhibition

To leverage 2,4,5-Triiodobenzoate effectively, researchers must understand the causality behind its interaction with the cellular transport machinery. Endogenous IAA moves directionally through tissues via symmetrical cellular uptake (AUX1/LAX influx carriers) and asymmetrical cellular efflux (PIN-FORMED or PIN proteins)[1].

When 2,4,5-Triiodobenzoate is introduced into the culture medium, it directly interferes with the PIN protein efflux carrier complex, trapping endogenous IAA inside the cell[1]. Crucially, synthetic auxins commonly used in tissue culture, such as 2,4-D, are poor substrates for PIN-mediated efflux[2]. Therefore, when an explant is cultured on a medium containing both 2,4-D and TIBA, the TIBA specifically sequesters the endogenous IAA pool[2]. This dual-action creates a synergistic, high-amplitude intracellular auxin maximum that reprograms somatic cells toward an embryogenic or organogenic state without requiring toxic levels of exogenous 2,4-D.

Fig 1: Mechanism of 2,4,5-Triiodobenzoate inhibiting PIN-mediated polar auxin transport.

Quantitative Data & Concentration Guidelines

The efficacy of 2,4,5-Triiodobenzoate is highly concentration-dependent and genotype-specific. Excessive concentrations (>5 µM or >5 mg/L) routinely lead to tissue necrosis[3][4], while prolonged exposure causes severe morphological aberrations, such as fused cotyledons—a classic phenocopy of pin1 mutants. The table below synthesizes optimal parameters across various applications.

Species	Explant Type	TIBA Concentration	Co-Hormone	Morphogenic Outcome	Ref
Cannabis sativa	Epicotyl	0.5–2.5 mg/L	TDZ	Increased shoot multiplication rate (requires <14 day exposure to prevent malformation).	[5]
Populus tremula	Stem	5.0 µmol/L	BAP / PBZ	Optimal adventitious shoot formation; complete inhibition of adventitious roots.	[6]
Arachis hypogaea	Zygotic embryo	2.0–4.0 mg/L	2,4-D	Successful induction of somatic embryogenesis; bypassing the callus phase.	[3]
Arabidopsis thaliana	Root	Localized	Cytokinin	Restoration of root-to-shoot regeneration by blocking shoot-derived auxin.	[7]

Self-Validating Experimental Protocols

Protocol A: Induction of Somatic Embryogenesis via Gradient Disruption

This protocol utilizes TIBA to force a rapid transition from somatic tissue to embryogenic foci by trapping endogenous IAA, bypassing the need for a prolonged, genetically unstable callus phase.

Reagent Preparation: Dissolve 2,4,5-Triiodobenzoate in Dimethyl Sulfoxide (DMSO) to create a 10 mM stock solution. Ensure the final DMSO concentration in the culture medium does not exceed 0.25% (v/v) to prevent solvent toxicity[2].

Step-by-Step Methodology:

• Media Formulation: Prepare standard Murashige and Skoog (MS) basal medium supplemented with 3% sucrose.

• Hormone Supplementation: Add 4.0 mg/L 2,4-D (exogenous trigger) and 2.0 mg/L 2,4,5-Triiodobenzoate (endogenous PAT inhibitor)[3].

• Explant Inoculation: Excise immature zygotic embryos or responsive leaf explants and place them abaxial side down on the solid medium.

• Incubation: Maintain cultures in total darkness at 25°C ± 2°C for 10 to 14 days.

• Validation Checkpoint (Self-Validation):

  • Control Group (2,4-D only): Should exhibit slow, generalized friable callus formation.

  • Experimental Group (2,4-D + TIBA): Should exhibit localized tissue swelling and the emergence of distinct, globular embryogenic foci. If the tissue turns brown and necrotic, the TIBA concentration has exceeded the species-specific toxicity threshold[3].

• Maturation Transfer: Immediately transfer the globular embryos to a hormone-free MS medium to allow for apical-basal axis polarization and embryo maturation.

Protocol B: Enhancement of De Novo Shoot Regeneration (Two-Step Method)

Continuous exposure to PAT inhibitors causes hyperhydricity and structural malformations[5]. This two-step protocol ensures a transient break in apical dominance followed by healthy shoot elongation.

Fig 2: Two-step in vitro workflow utilizing transient TIBA exposure to prevent tissue malformation.

Step-by-Step Methodology:

• Induction Media: Supplement MS media with a potent cytokinin (e.g., Thidiazuron [TDZ] at 0.5 mg/L) and 2,4,5-Triiodobenzoate at 0.5 mg/L[5].

• Culture Initiation: Place epicotyl or nodal explants onto the induction media under a 16-hour photoperiod.

• Transient Exposure: Cultivate for exactly 14 days.

• Validation Checkpoint (Self-Validation): By Day 14, multiple meristematic domes should be visible at the cut ends of the explant. If explants remain on TIBA beyond 21 days, the resulting shoots will exhibit fused leaves and stunted internodes[5].

• Elongation Phase: Transfer the regenerating explants to a secondary medium containing only the cytokinin (0.5 mg/L TDZ) for an additional 7 days to promote normal shoot elongation[5].

Troubleshooting & Optimization

• Tissue Browning / Necrosis: 2,4,5-Triiodobenzoate exhibits a narrow therapeutic window. For example, while 4 mg/L induces somatic embryogenesis in groundnut, increasing the concentration to just 6 mg/L causes rapid explant death[3]. If necrosis occurs within the first 7 days, reduce the TIBA concentration by 50%.

• Complete Inhibition of Callus/Roots: TIBA is highly effective at suppressing adventitious root formation and unorganized callus growth[4][6]. If the experimental goal is root induction, TIBA must be strictly excluded from the medium, as even trace amounts (1 µmol/L) significantly decrease root numbers[6].

• Phenocopying pin Mutants: If regenerated embryos lack bilateral symmetry (e.g., fused cotyledons or cylindrical embryos), the PAT inhibition was either too strong or applied for too long during the globular-to-heart transition stage. Shorten the TIBA exposure window.

References

• Enhancement of shoot regeneration by treatment with inhibitors of auxin biosynthesis and transport during callus induction in tissue culture of Arabidopsis thaliana. nih.gov.2

• Role of Plant Growth Regulators in Adventitious Populus Tremula Root Development In Vitro. mdpi.com. 6

• Auxin Polar Transport Is Essential for the Establishment of Bilateral Symmetry during Early Plant Embryogenesis. ibcas.ac.cn.

• The Effect of TIBA and NPA on Shoot Regeneration of Cannabis sativa L. Epicotyl Explants. mdpi.com. 5

• Effect of auxins and auxin polar transport inhibitor (TIBA) on somatic embryogenesis in groundnut. internationalscholarsjournals.com. 3

• Timely removal of exogenous cytokinin and the prevention of auxin transport from the shoot to the root affect the regeneration... d-nb.info. 7

• Unlocking the mysteries of leaf primordia formation. pnas.org. 1

• TIBA inhibits callus initiation. researchgate.net. 4

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. d-nb.info [d-nb.info]

Comprehensive Application Note: Interrogating Lateral Root Formation Dynamics Using 2,3,5-Triiodobenzoic Acid (TIBA)

Executive Summary & Scientific Rationale

The architecture of a plant's root system is primarily dictated by the post-embryonic formation of lateral roots (LRs). In the model organism Arabidopsis thaliana, LR initiation requires the establishment of local auxin maxima in specific pericycle cells. This precise gradient is driven by Polar Auxin Transport (PAT), mediated heavily by the asymmetric plasma membrane localization of PIN-FORMED (PIN) efflux carriers[1].

While genetic knockouts (e.g., pin1 mutants) provide insight into PAT, their constitutive developmental defects confound the study of specific, time-sensitive initiation events. Pharmacological intervention using 2,3,5-Triiodobenzoic Acid (TIBA) , a potent auxin efflux inhibitor, offers researchers acute temporal control. By applying TIBA, scientists can reversibly halt PAT, synchronize root development, and dissect the earliest molecular events of lateral root organogenesis.

Mechanistic Grounding: How TIBA Disrupts Auxin Transport

Historically, TIBA was thought to merely block the pore of PIN efflux carriers. However, advanced cell biology has revealed a more complex causality. PIN1 proteins are not static; they undergo rapid, actin-dependent cycling between the basal plasma membrane and endosomal compartments[2].

TIBA actively interferes with actin cytoskeleton dynamics, effectively paralyzing this vesicle-dependent subcellular trafficking[3]. When cells are exposed to TIBA, PIN1 is trapped in intracellular compartments and cannot be recycled to the plasma membrane[2]. Without functional PIN1 at the basal membrane, auxin efflux ceases, preventing the local auxin accumulation required to trigger the division of pericycle founder cells.

Fig 1: TIBA impairs actin dynamics, blocking PIN1 vesicle cycling and preventing LR initiation.

Experimental Workflows & Self-Validating Protocols

Protocol 1: The Lateral Root Inducible System (LRIS)

Under natural conditions, LR formation is highly asynchronous, making it nearly impossible to capture bulk tissue samples at a uniform developmental stage for transcriptomics or proteomics. The Lateral Root Inducible System (LRIS) solves this by using TIBA to arrest development, followed by a synthetic auxin wash-in to trigger synchronous initiation[4].

Step-by-Step Methodology:

• Germination: Surface-sterilize Arabidopsis seeds and plate them on half-strength Murashige and Skoog (½ MS) medium containing 1% sucrose and 0.8% Phytagel. Causality Note: Phytagel is preferred over agar, as agar contains trace impurities that can unpredictably bind lipophilic inhibitors like TIBA. Grow vertically for 5 days under standard long-day conditions.

• TIBA Blockade: Transfer 5-day-old seedlings to ½ MS plates supplemented with 15 µM TIBA (dissolved in DMSO). Incubate vertically for 3–4 days. This depletes the root of local auxin maxima, completely halting new LR primordia formation[4][5].

• Auxin Induction: Carefully transfer the seedlings to ½ MS plates containing 50 µM 1-Naphthaleneacetic acid (NAA) .

  • Causality Note: Why NAA instead of natural Indole-3-acetic acid (IAA)? IAA requires active influx carriers (like AUX1) to enter cells. NAA is highly lipophilic and passively diffuses across the plasma membrane, bypassing influx constraints. This ensures every pericycle cell receives the signal simultaneously, resulting in a perfectly synchronized wave of LR initiation[4].

• Harvesting: Harvest root tissue at specific time points (e.g., 12h, 24h, 48h post-induction) for downstream RNA-seq or microscopy.

Self-Validating Checkpoint: Always include a DR5::GUS or DR5rev::GFP auxin-reporter transgenic line in your assay. At the end of Step 2, the primary root tip must show an absence of asymmetrical reporter expression (confirming PAT blockade). By 12 hours into Step 3, uniform reporter expression must be visible along the entire root pericycle (confirming synchronous induction).

Fig 2: Lateral Root Inducible System (LRIS) workflow utilizing TIBA for synchronous initiation.

Protocol 2: High-Resolution PIN1 Cycling Assay (BFA-TIBA Co-treatment)

To study the specific vesicle trafficking mechanisms of auxin carriers, TIBA is often paired with Brefeldin A (BFA), a fungal toxin that inhibits ARF-GEF proteins, causing PIN1 to internalize into "BFA compartments"[2].

Step-by-Step Methodology:

• Pre-treatment: Incubate 5-day-old PIN1::PIN1-GFP transgenic seedlings in liquid ½ MS containing 50 µM TIBA for 30 minutes.

• Co-treatment: Add 50 µM BFA to the media (final concentration: 50 µM TIBA + 50 µM BFA) and incubate for 90 minutes.

• Washout & Imaging: Wash the roots with liquid ½ MS containing only 50 µM TIBA. Mount on glass slides and observe via confocal microscopy.

  • Expected Result: BFA typically induces PIN1 internalization. However, pre- and co-treatment with TIBA paralyzes the actin network, preventing BFA from inducing the intracellular accumulation of PIN1, leaving it stranded at the plasma membrane[2].

Self-Validating Checkpoint: Run a parallel negative control using an inactive structural analog of TIBA, such as benzoic acid. Benzoic acid will not interfere with BFA-induced reversible internalization of PIN1, proving that the observed effect is specific to TIBA's inhibition of PAT[2].

Quantitative Data & Reagent Selection

Table 1: Phenotypic Outcomes of TIBA Concentrations in Arabidopsis thaliana

TIBA Concentration	Phenotypic Outcome	Causality / Mechanism
0.1 - 1.0 µM	Minimal to no inhibition	Insufficient intracellular concentration to disrupt actin dynamics or PIN1 cycling[6].
10 - 20 µM	Optimal LR Blockade	Effectively traps PIN1 intracellularly, halting polar auxin transport without causing severe generalized toxicity[4][5].
50 - 100 µM	Complete Root Arrest & Toxicity	Severe disruption of general vesicle trafficking, leading to primary root growth arrest, swelling, and eventual cell death[6].

Table 2: Comparison of Auxin Transport Inhibitors (ATIs)

Inhibitor	Primary Target / Mechanism	Advantages for LR Studies	Limitations
TIBA	Disrupts actin dynamics; blocks PIN1 vesicle cycling[2][3]	Highly effective at preventing LR initiation; effects are easily reversible upon washout[4].	Can affect general, non-auxin vesicle trafficking at high doses (>50 µM).
NPA	Binds NPA-binding proteins (e.g., TWD1); blocks efflux[1]	Strongest PAT inhibitor available; the gold standard for gravitropism studies.	Binds with very high affinity, making it harder to wash out for rapid induction assays.
CHPAA	Inhibits auxin influx (AUX1/LAX carriers)[5]	Allows researchers to isolate influx-dependent pathways from efflux pathways.	Does not completely block LR initiation on its own, as it does not stop efflux.

References

• [4] Lateral Root Inducible System in Arabidopsis and Maize. Methods in Molecular Biology (NIH). 4

• [6] Analysis of indole-3-butyric acid-induced adventitious root formation on Arabidopsis stem segments. Journal of Experimental Botany (OUP). 6

• [1] Naphthylphthalamic acid and the mechanism of polar auxin transport. Plant Physiology (OUP). 1

• [3] Auxin transport inhibitors impair vesicle motility and actin cytoskeleton dynamics in diverse eukaryotes. PNAS. 3

• [2] Auxin transport inhibitors block PIN1 cycling and vesicle trafficking. Nature (KIT). 2

• [5] The Biphasic Root Growth Response to Abscisic Acid in Arabidopsis Involves Interaction with Ethylene and Auxin Signalling Pathways. Frontiers in Plant Science. 5

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. jkip.kit.edu [jkip.kit.edu]
• 3. pnas.org [pnas.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | The Biphasic Root Growth Response to Abscisic Acid in Arabidopsis Involves Interaction with Ethylene and Auxin Signalling Pathways [frontiersin.org]
• 6. academic.oup.com [academic.oup.com]

Application Note & Protocol: 2,4,5-Triiodobenzoate Solution Preparation for Plant Experiments

Audience: Researchers, Plant Physiologists, and Drug Development Professionals Content Type: Technical Guide & Standard Operating Procedure (SOP)

Mechanistic Overview: The Causality of 2,4,5-TIBA in Plant Biology

2,4,5-Triiodobenzoic acid (TIBA) and its water-soluble sodium salt (2,4,5-Triiodobenzoate) are potent, well-characterized inhibitors of Polar Auxin Transport (PAT) [1]. In plant physiology and agricultural drug development, manipulating the auxin gradient is essential for studying apical dominance, root gravitropism, phyllotaxy, and somatic embryogenesis.

The Mechanism of Action: Indole-3-acetic acid (IAA), the primary endogenous auxin, moves cell-to-cell via a highly regulated transport system driven by PIN-FORMED (PIN) efflux carrier proteins located asymmetrically on the plasma membrane. 2,4,5-TIBA acts as a competitive inhibitor, binding directly to the PIN efflux carriers and effectively trapping auxin within the cell [2]. This localized accumulation disrupts the systemic auxin gradient, leading to targeted phenotypic alterations such as the release of lateral buds (loss of apical dominance) or the cessation of root gravitropic bending.

Physicochemical Properties & Solvent Causality

A critical failure point in plant tissue culture is the improper selection of the compound's chemical form and solvent.

• 2,4,5-Triiodobenzoic Acid (Free Acid): Highly lipophilic and practically insoluble in water. It requires dissolution in organic solvents (DMSO, absolute ethanol) or strong bases (1N NaOH) [3]. While effective for foliar sprays or lanolin pastes, introducing DMSO or ethanol into in vitro tissue culture media can cause off-target phytotoxicity and confound experimental results. Furthermore, using 1N NaOH requires careful back-titration of the final culture medium, as it can easily overwhelm the weak buffering capacity of standard Murashige and Skoog (MS) media.

• 2,4,5-Triiodobenzoate (Sodium Salt): The addition of the sodium cation drastically lowers the partition coefficient, rendering the compound highly soluble in deionized water (ddH₂O) [4]. This is the preferred form for sensitive in vitro assays, as it completely bypasses the need for phytotoxic co-solvents.

Experimental Parameters & Data Presentation

The following table summarizes the optimal preparation parameters to ensure reproducibility across different experimental modalities.

Compound Form	Chemical Formula	Optimal Solvent	Max Stock Conc.	Recommended Working Conc.	Primary Application
2,4,5-Triiodobenzoate (Sodium Salt)	C₇H₂I₃NaO₂	ddH₂O	100 mM	0.1 - 10 µM	In vitro Tissue Culture, Protoplast Assays
2,4,5-Triiodobenzoic Acid (Free Acid)	C₇H₃I₃O₂	DMSO, 1N NaOH, Ethanol	100 mM	10 - 100 µM	Foliar Spray, Lanolin Paste, Soil Drench

Step-by-Step Preparation Protocols

Protocol A: Preparation of 100 mM Aqueous Stock (2,4,5-Triiodobenzoate Sodium Salt)

Use this protocol for sensitive tissue culture applications to avoid solvent toxicity.

• Weighing: Accurately weigh 52.18 mg of 2,4,5-Triiodobenzoate sodium salt using an analytical balance.

• Dissolution: Transfer the powder to a sterile 1.5 mL microcentrifuge tube. Add 1.0 mL of ultra-pure, sterile ddH₂O.

• Agitation: Vortex the solution vigorously for 60 seconds. The sodium salt will dissolve readily at room temperature.

• Sterilization (Critical Step): Do not autoclave the stock solution, as halogenated benzoic acids can undergo thermal degradation. Instead, draw the solution into a sterile syringe and pass it through a 0.22 µm PES (Polyethersulfone) syringe filter into a fresh, sterile amber tube [4].

• Storage: Aliquot the sterilized stock into 100 µL volumes to prevent repeated freeze-thaw cycles. Store at -20°C protected from light. The stock is stable for up to 6 months.

Protocol B: Preparation of 100 mM Stock (2,4,5-Triiodobenzoic Free Acid)

Use this protocol if the sodium salt is unavailable, or for whole-plant foliar applications.

• Weighing: Weigh 49.98 mg of 2,4,5-Triiodobenzoic acid.

• Solvent Addition: Add 100 µL of 100% DMSO or 1N NaOH to the powder. Vortex until completely dissolved (the solution should be clear).

• Volume Adjustment: Slowly add 900 µL of ddH₂O while continuously vortexing to prevent precipitation.

• Sterilization & Storage: Filter sterilize (0.22 µm) and store at -20°C in the dark.

Protocol C: Application in Plant Tissue Culture Media

• Prepare your basal medium (e.g., MS media) with necessary carbon sources and gelling agents. Adjust pH to 5.7 - 5.8.

• Autoclave the medium at 121°C for 20 minutes.

• Allow the medium to cool to 50-55°C in a laminar flow hood. Causality: Adding TIBA to media hotter than 60°C will degrade the compound, while media cooler than 45°C will begin to solidify.

• Pipette the required volume of the 100 mM TIBA stock directly into the cooled medium (e.g., 10 µL per 1 Liter of media for a 1 µM final concentration). Swirl gently to mix and pour into Petri dishes.

Visualization: Auxin Transport Inhibition Pathway

The following diagram illustrates the mechanistic intervention of 2,4,5-TIBA within the plant cellular environment.

Caption: Mechanism of 2,4,5-Triiodobenzoate (TIBA) mediated inhibition of Polar Auxin Transport (PAT).

Self-Validating System: Quality Control & Assay Verification

To ensure the trustworthiness of your prepared TIBA solution before committing to a months-long tissue culture experiment, implement a rapid self-validation assay:

The Arabidopsis Root Gravitropism Assay:

• Germinate wild-type Arabidopsis thaliana seeds on vertical agar plates containing half-strength MS media supplemented with 10 µM of your prepared TIBA solution, alongside a vehicle-control plate.

• Grow vertically in a growth chamber for 5 days.

• Rotate the plates 90 degrees.

• Validation Check: After 24 hours, control roots will exhibit a distinct 90-degree gravitropic bend downward. Roots grown on active TIBA will exhibit agravitropic growth (growing straight or in random directions) due to the complete disruption of the asymmetric auxin redistribution required for root bending [5]. If the TIBA roots bend normally, the stock solution has degraded and must be remade.

Alternatively, researchers utilizing transgenic lines can use a DR5::GUS or DR5::GFP auxin-responsive reporter line. Active TIBA application will visually abolish the localized fluorescent/colorimetric auxin maximum typically seen at the root quiescent center within 12-24 hours.

References

• Title: TIBA INHIBITION OF IN VITRO ORGANOGENESIS IN EXCISED TOBACCO LEAF EXPLANTS Source: BioOne / In Vitro Cellular & Developmental Biology - Plant URL: [Link]

• Title: Unlocking the mysteries of leaf primordia formation Source: Proceedings of the National Academy of Sciences (PNAS) URL: [Link]

• Title: Auxin transport sites are visualized in planta using fluorescent auxin analogs Source: ResearchGate / Scientific Reports URL: [Link]

Application Notes and Protocols: Harnessing 2,3,5-Triiodobenzoic Acid (TIBA) for Crop Yield Optimization

Executive Summary & Mechanistic Rationale

In agricultural biotechnology and agronomy, optimizing plant architecture is a primary strategy for maximizing crop yield. Apical dominance—driven by the continuous basipetal flow of the phytohormone auxin from the shoot apical meristem—suppresses lateral branching. In leguminous crops such as Glycine max (soybean), excessive vegetative apical growth can lead to lodging, poor light interception, and suboptimal pod set 1[1].

2,3,5-Triiodobenzoic acid (TIBA) is a synthetic plant growth regulator and a potent polar auxin transport (PAT) inhibitor. Its application disrupts the auxin gradient, thereby breaking apical dominance, promoting lateral branching, and ultimately increasing the number of fertile nodes2[2].

Mechanistic Causality: TIBA does not simply block an efflux pore; it actively alters cytoskeletal dynamics. Mechanistically, TIBA binds directly to the C-terminal headpiece domain of villins, causing them to oligomerize and drive excessive bundling of actin filaments3[3]. Because the polar localization of PIN-FORMED (PIN) auxin efflux carriers relies on actin-dependent vesicular trafficking to cycle between endosomal compartments and the plasma membrane, this actin bundling traps PIN proteins internally4[4]. The resulting failure of auxin efflux traps the hormone, altering the plant's morphological development5[5].

Mechanistic pathway of TIBA-induced crop yield enhancement via polar auxin transport inhibition.

Quantitative Data: Morphological Impact of TIBA

The application of TIBA elicits highly concentration-dependent responses. While low concentrations promote rooting, moderate concentrations (50–100 ppm) are optimal for maximizing branching and pod set without inducing phytotoxicity 6[6].

Table 1: Quantitative Effects of TIBA on Soybean (Glycine max) Morphology and Yield

TIBA Concentration (ppm)	Effect on Plant Height	Effect on Branching (per Plant)	Agronomic Implication
20 ppm	Mild reduction	+19.52% increase	Marginal yield improvement.
50 ppm	Significant reduction	+52.19% increase	Optimal Yield: Substantial increase in pod/seed number 7[7].
100 ppm	Significant reduction	+77.02% increase	High lodging resistance; potential for diminishing returns on seed weight.
150 ppm	Severe reduction	+111.55% increase	Risk of stunting and phytotoxicity; not recommended for field yield.

(Data synthesized from standardized field trials5[5]).

Experimental Protocols & Workflows

To ensure reproducibility and scientific integrity, the following protocols integrate self-validating steps and explicit causal reasoning for every experimental choice.

Protocol A: Formulation of TIBA Application Solutions

Causality: TIBA is highly hydrophobic and insoluble in water 6[6]. Attempting to dissolve it directly in an aqueous buffer will result in precipitation, rendering the active pharmaceutical ingredient (API) biologically unavailable. Furthermore, plant cuticles repel water; a surfactant is mandatory for foliar penetration.

• Stock Preparation: Weigh 100 mg of high-purity TIBA powder. Dissolve completely in 10 mL of 95% Ethanol (or 1N NaOH) to create a 10,000 ppm stock solution.

  • Validation Step: Inspect the solution against a light source. It must be perfectly clear (yellow/light brown) with no particulate matter 6[6].

• Dilution: Transfer 5 mL of the stock solution into 995 mL of distilled water to achieve a 50 ppm working solution.

• Surfactant Addition: Add 0.1% (v/v) of a non-ionic surfactant (e.g., Tween-20). Agitate gently to prevent excessive foaming.

Protocol B: Field Application for Soybean Yield Enhancement

Causality: The developmental timing of application is the most critical variable. Applying TIBA at the V5 stage (when the fourth trifoliate leaves are fully developed) reduces plant stature without negatively impacting yield parameters1[1]. Applying it during early flowering redirects photoassimilates away from the apical meristem directly into the axillary buds, preventing flower abortion 6[6].

• Plot Designation: Establish randomized complete block designs with at least three replicates of treated and untreated (vehicle-only) control plots.

• Timing & Delivery: At the V5 to early flowering stage, apply the 50 ppm TIBA solution using a calibrated foliar sprayer. Ensure uniform canopy coverage, delivering approximately 525 to 1500 L/ha 6[6].

• Phenotypic Monitoring: Record internode length and axillary branch count at 14 and 28 days post-application.

• Yield Quantification: At harvest maturity (R8), quantify pod number per node, total seeds per plant, and 100-seed weight.

Protocol C: Self-Validating System – Confirming PAT Inhibition

Causality: To scientifically prove that the observed morphological changes (e.g., stunting, branching) are strictly due to targeted PAT inhibition rather than generalized chemical stress, researchers must validate auxin pooling. This protocol acts as the internal validation engine for the entire experiment.

• Reporter Utilization: Utilize an auxin input reporter line, such as DII-VENUS, which degrades rapidly in the presence of auxin 3[3].

• Gravistimulation Assay: Treat the roots of the reporter seedlings with the 50 ppm TIBA working solution for 2 hours. Rotate the plates 90 degrees to induce gravistimulation.

• Confocal Imaging & Validation: After 1 hour of gravistimulation, image the root tips via confocal microscopy.

  • Self-Validation Check: In untreated controls, DII-VENUS signal will degrade asymmetrically on the lower side of the root tip (indicating normal auxin redistribution). In TIBA-treated plants, this asymmetric degradation will be completely blocked, confirming that TIBA has successfully penetrated the tissue and halted polar auxin transport3[3].

Step-by-step experimental workflow for TIBA application and validation in crop yield studies.

References

• Zhu, J., et al. "An Auxin Transport Inhibitor Targets Villin-Mediated Actin Dynamics to Regulate Polar Auxin Transport." PMC / NIH. Available at:[Link]

• Plant Growth Hormones. "Teach you how to use 2,3,5-triiodobenzoic acid (TIBA)." Knowledge Base. Available at:[Link]

• Encyclopedia MDPI. "Regulation of PIN-FORMED Protein Degradation." MDPI. Available at:[Link]

• PeerJ. "Growth regulators promote soybean productivity: a review." PeerJ. Available at: [Link]

• IntechOpen. "Soybean Architecture Plants: From Solar Radiation Interception to Crop Protection." IntechOpen. Available at:[Link]

• BioOne. "Polar Auxin Transport and Asymmetric Auxin Distribution." BioOne Complete. Available at:[Link]

Sources

• 1. Soybean Architecture Plants: From Solar Radiation Interception to Crop Protection | IntechOpen [intechopen.com]
• 2. bioone.org [bioone.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Regulation of PIN-FORMED Protein Degradation | Encyclopedia MDPI [encyclopedia.pub]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Teach you how to use 2,3,5-triiodobenzoic acid (TIBA) - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 7. PeerJ Growth regulators promote soybean productivity: a review [peerj.com]

Technical Notes & Optimization

Part 1: Mechanistic Insights into 2,4,5-Triiodobenzoate Solubility

Welcome to the Technical Support Center for 2,4,5-Triiodobenzoate Applications . As a Senior Application Scientist, I have designed this comprehensive guide to address the most common solubility and stability bottlenecks researchers face when working with this compound.

This guide moves beyond basic instructions to provide the mechanistic causality behind each troubleshooting step, ensuring your experimental protocols are robust, reproducible, and self-validating.

To troubleshoot solubility, we must first understand the molecular behavior of the compound. 2,4,5-Triiodobenzoic acid is a highly hydrophobic molecule. The three bulky, electron-dense iodine atoms on the aromatic ring severely restrict its ability to form hydrogen bonds with water[1]. In its protonated state (the free acid), it is virtually insoluble in aqueous environments[2].

To achieve aqueous solubility, the compound must be converted into its conjugate base—2,4,5-Triiodobenzoate —by reacting it with a strong base (such as NaOH or KOH) to form a water-soluble salt[3]. However, because the pKa of the carboxylic acid group is relatively low, any sudden drop in the pH of your working medium can cause the benzoate anion to rapidly reprotonate, resulting in the sudden precipitation of the insoluble free acid.

Logical workflow of 2,4,5-Triiodobenzoate pH-dependent solubility and precipitation rescue.

Part 2: Frequently Asked Questions (Troubleshooting Guide)

Q1: Why did my 2,4,5-Triiodobenzoate stock precipitate immediately when added to my cell culture medium? Mechanistic Cause: This is a classic "pH shock" phenomenon. If your stock solution is highly alkaline but your culture medium is slightly acidic or poorly buffered, the local pH at the droplet interface drops below the compound's pKa. This forces the soluble benzoate salt back into the insoluble free acid form[3]. Solution: Ensure your working medium is adequately buffered (e.g., using 10-25 mM HEPES or MES) before adding the stock. Alternatively, add the stock dropwise while actively stirring to rapidly disperse the localized pH gradient.

Q2: Should I prepare my stock solution in DMSO, Ethanol, or Alkaline Water? Mechanistic Cause: The choice depends entirely on your downstream assay's tolerance for organic solvents versus high pH. 2,4,5-Triiodobenzoate is highly soluble in organic solvents like ethanol and DMSO[1][2]. Solution:

• Use DMSO/Ethanol if you need highly concentrated stocks (up to 100 mM) and your biological system can tolerate ≤0.1% final solvent concentration.

• Use Alkaline Water (NaOH) if your assay is strictly sensitive to organic solvents, but limit your stock concentration to ~50 mM to avoid altering the final pH of your assay medium.

Q3: Is my 2,4,5-Triiodobenzoate stock stable at room temperature? Mechanistic Cause: Halogenated aromatic compounds are susceptible to photo-dehalogenation (cleavage of the carbon-iodine bond) when exposed to UV/visible light over prolonged periods. Furthermore, aqueous stocks can degrade or precipitate if the pH drifts due to atmospheric CO₂ absorption. Solution: Always prepare stocks fresh or store them in amber/foil-wrapped tubes at -20°C[1]. Standardized analytical protocols for plant growth regulators recommend storing standard solutions at 4°C for short-term use and -20°C for long-term stability[4].

Part 3: Quantitative Data: Solubility & Stability Matrix

Solvent System	Max Recommended Stock	Preparation Method	Stability / Storage	Assay Suitability Notes
1N NaOH (Aqueous)	50 mM	Titration to pH 7.5 - 8.0	1 month at -20°C	Best for strictly aqueous in vitro assays. May alter final assay pH if diluted < 1:100.
100% DMSO	100 mM	Direct dissolution	6 months at -20°C	Ideal for high-throughput screening. Requires final assay dilution of ≥ 1:1000 to avoid toxicity.
100% Ethanol	50 mM	Direct dissolution	3 months at -20°C	Good alternative to DMSO[2]; highly volatile, ensure caps are tightly sealed to prevent concentration drift.

Part 4: Self-Validating Experimental Protocols

Below are the field-proven methodologies for preparing stable stock solutions. Each protocol contains built-in validation checkpoints to ensure success.

Protocol A: Preparation of 50 mM Aqueous Alkaline Stock

Use this method when organic solvents are prohibited in your downstream application.

• Weighing: Accurately weigh 25.0 mg of 2,4,5-Triiodobenzoic acid powder.

• Suspension: Suspend the powder in 800 µL of molecular-grade distilled water (diH₂O).

  • Mechanistic Rationale: The powder will remain entirely insoluble and cloudy. This is expected, as the free acid is hydrophobic[1].

• Alkaline Titration: Add 1N NaOH dropwise (in 10 µL increments) while continuously vortexing.

• Validation Checkpoint: Monitor the solution visually. The cloudy suspension will transition to a clear, slightly golden solution once the pH surpasses ~7.5 and the benzoate salt is fully formed[2]. If the solution remains cloudy, the pH is still too low; add another 10 µL of 1N NaOH.

• Volume Adjustment: Once completely clear, adjust the final volume to 1.0 mL with diH₂O.

• Sterilization: Pass the solution through a 0.22 µm PES syringe filter.

• Storage: Aliquot into amber microcentrifuge tubes and store at -20°C.

Protocol B: Preparation of 100 mM Organic Stock (DMSO)

Use this method for maximum stability and high-concentration storage.

• Weighing: Accurately weigh 50.0 mg of 2,4,5-Triiodobenzoic acid powder.

• Dissolution: Add 1.0 mL of anhydrous, cell-culture grade DMSO directly to the powder.

  • Mechanistic Rationale: The hydrophobic aromatic ring readily interacts with the non-polar methyl groups of DMSO, allowing rapid dissolution without the need for deprotonation.

• Agitation: Vortex vigorously for 30-60 seconds.

• Validation Checkpoint: Hold the tube to the light. There should be zero particulate matter remaining. If particles persist, warm the tube briefly in a 37°C water bath for 2 minutes and re-vortex.

• Storage: Aliquot into tightly sealed amber tubes and store at -20°C[1].

Step-by-step experimental workflow for preparing stable 2,4,5-Triiodobenzoate stock solutions.

References

• US2875122A - Fungicide - Google Patents. 3

• 2, 3, 5-Triiodobenzoic Acid - TOKU-E. 1

• Teach you how to use 2,3,5-triiodobenzoic acid (TIBA) - Knowledge. 2

• Simultaneous Determination of 21 Plant Growth Regulators in Various Fruits Using QuEChERS Coupled with an HPLC - Ingenieria Analitica Sl. 4

Sources

• 1. toku-e.com [toku-e.com]
• 2. Teach you how to use 2,3,5-triiodobenzoic acid (TIBA) - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 3. US2875122A - Fungicide - Google Patents [patents.google.com]
• 4. ingenieria-analitica.com [ingenieria-analitica.com]

Technical Support Center: 2,4,5-Triiodobenzoic Acid (TIBA) Application & Phytotoxicity Troubleshooting

Welcome to the Advanced Applications Support Center for 2,4,5-Triiodobenzoic Acid (TIBA) . As a potent synthetic inhibitor of polar auxin transport (PAT), TIBA is a critical tool for drug development professionals, plant physiologists, and tissue culture scientists studying source-sink relationships, embryogenesis, and organogenesis.

However, because TIBA operates within a highly narrow therapeutic window, researchers frequently encounter severe phytotoxicity when concentrations are not rigorously optimized. This guide provides causal explanations, self-validating protocols, and data-driven troubleshooting to ensure experimental integrity.

Core Mechanism: Auxin Inhibition vs. Phytotoxicity

Before troubleshooting, it is critical to understand why TIBA causes tissue death at high concentrations. TIBA's primary mechanism is binding to the PIN-FORMED (PIN) efflux carrier complex to block the basipetal transport of endogenous indole-3-acetic acid (IAA). However, when the concentration threshold is exceeded, TIBA ceases to act solely as a hormonal modulator and instead induces acute chemical stress.

Caption: Mechanism of TIBA action: Targeted auxin transport inhibition vs. dose-dependent phytotoxicity.

Troubleshooting Guides & FAQs

Q1: Why am I seeing tissue necrosis and severe growth stunting in my explants at 50 µM TIBA? Causality & Expert Insight: You have exceeded the optimal physiological threshold, inducing chemical stress rather than targeted hormonal modulation. While TIBA effectively blocks basipetal IAA transport (1)[1], at high concentrations (e.g., ≥50 µM), it triggers severe chemical stress, inhibits endoreduplication (as observed in dark-grown spinach hypocotyls), and causes widespread cellular necrosis (2)[2]. For example, in hemp (Cannabis sativa) epicotyl cultures, applying TIBA at 0.05–0.5 mM (50–500 µM) resulted in growth inhibition and explant necrosis, significantly lowering the regeneration rate compared to controls (3)[3].

Q2: What is the optimal concentration range for my specific application? Data Synthesis: The effective concentration of TIBA is highly species- and tissue-dependent. Always start at the lower end of the micro-molar (µM) spectrum. Below is a comparative table of quantitative data from established literature to guide your baseline dosing.

Application / Goal	Plant Species	Optimal TIBA Dose	Toxic / Sub-optimal Dose	Phenotypic Outcome
Embryo Cotyledon Fusion	Indian Mustard	2 µM	>10 µM	100% globular embryos fused
Shoot Regeneration	Arabidopsis thaliana	1–3 µM	>10 µM	Enhanced shoot induction
Source-Sink Modulation	Poplar (Woody plant)	Foliar optimization req.	High doses	Reduced leaf dry weight
Shoot Organogenesis	Hemp (Cannabis sativa)	N/A (Use NPA instead)	≥50 µM	Explant necrosis

Note: In Indian Mustard, merely 2 µM was sufficient to induce cotyledon fusion, proving that high doses are rarely necessary ().

Q3: My TIBA stock precipitated when added to the culture media. Does this affect toxicity? Causality & Expert Insight: Yes, precipitation is a major cause of localized phytotoxicity. If TIBA precipitates, it creates micro-environments of extremely high concentration within the agar or liquid media. When a root or shoot tip contacts these micro-crystals, it experiences acute chemical stress, leading to localized necrosis. Ensure your stock is fully dissolved in 1N KOH or DMSO, and add it to the media after autoclaving (when the media has cooled to ~55°C) to maintain chemical stability and even dispersion.

Self-Validating Protocol: Optimizing TIBA Concentration

To avoid phytotoxicity, you must execute a dose-response assay that incorporates self-validating controls. Do not rely on a single concentration from literature without verifying it in your specific cultivar.

Caption: Step-by-step workflow for optimizing TIBA concentration and validating auxin inhibition.

Step-by-Step Methodology: Objective: Identify the maximum functional dose of TIBA that inhibits PAT without inducing phytotoxicity.

• Stock Preparation: Dissolve TIBA powder in 1N KOH to create a 10 mM stock solution. Filter-sterilize using a 0.22 µm PTFE syringe filter.

  • Causality: TIBA is poorly soluble in water; alkaline solvents ensure complete dissolution, preventing localized concentration spikes in the media.

• Media Formulation: Prepare your basal media (e.g., Murashige and Skoog) supplemented with your standard cytokinins/auxins. Aliquot the media into six batches.

• Concentration Gradient: Spike the batches with the TIBA stock to achieve final concentrations of 0.0 (Control), 0.5 µM, 1.0 µM, 3.0 µM, 5.0 µM, and 10.0 µM.

• Parallel Validation Control (Crucial Step): Prepare a separate batch of media using 1-N-naphthylphthalamic acid (NPA) at 10 µM.

  • Causality: NPA is another PAT inhibitor but often exhibits lower general phytotoxicity (4)[4]. If your explants die on TIBA but thrive/regenerate on NPA, the issue is TIBA-specific chemical toxicity, not a biological intolerance to auxin inhibition. This makes your assay self-validating.

• Inoculation & Culture: Plate a minimum of 15–20 explants per concentration. Incubate under standard conditions (e.g., 25°C, 16h photoperiod).

• Phenotypic Scoring: After 14–21 days, quantify the percentage of surviving explants, the number of regenerated shoots per explant, and the presence of callusing or necrosis. The optimal dose is the concentration yielding the highest morphogenic response immediately preceding the onset of tissue browning.

References

• Auxin Polar Transport Is Essential for the Establishment of Bilateral Symmetry during Early Plant Embryogenesis. Institute of Botany, Chinese Academy of Sciences (IBCAS).

• Modulation of polar auxin transport identifies the molecular determinants of source–sink carbon relationships and sink strength in poplar. Tree Physiology, Oxford Academic. 2

• Effect of auxin transport inhibitors on shoot organogenesis of hemp (Cannabis sativa L.) epicotyl explants. Sciforum. 3

• Enhancement of shoot regeneration by treatment with inhibitors of auxin biosynthesis and transport during callus induction in tissue culture of Arabidopsis thaliana. PubMed Central (PMC), NIH. 1

• Inhibitors of Polar Auxin Transport. ResearchGate. 4

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. sciforum.net [sciforum.net]
• 4. researchgate.net [researchgate.net]

Technical Support Center: 2,4,5-Triiodobenzoate (TIBA) Phytotoxicity Diagnostics

Welcome to the Application Scientist Support Portal. 2,4,5-Triiodobenzoic acid (TIBA) is a potent polar auxin transport inhibitor (PATI) widely used in plant physiology and agrochemical development. However, its narrow therapeutic index frequently leads to unintended phytotoxicity, confounding experimental results.

This guide is designed for researchers and drug development professionals to diagnose, troubleshoot, and optimize TIBA applications using mechanistically grounded, self-validating workflows.

Section 1: Mechanistic Inquiries (The "Why")

Q1: How does TIBA induce phytotoxicity, and why is the line between physiological regulation and toxicity so narrow? A: TIBA functions primarily by interfering with the directional flow of auxin between cells, specifically targeting and inhibiting the function of PIN-FORMED (PIN) efflux carrier proteins[1][2]. Because auxin gradients are fundamental to cell viability and elongation, disrupting these gradients causes extreme localized auxin pooling and adjacent tissue depletion.

However, phytotoxicity is not merely an exaggeration of auxin inhibition. At high concentrations, TIBA triggers an apoplastic Reactive Oxygen Species (ROS) burst. This ROS burst transiently suppresses auxin signaling and initiates programmed cell death (PCD) pathways, leading to rapid cellular necrosis[3]. Therefore, the toxicity is a dual-pathway response: structural malformation from auxin collapse, and tissue death from oxidative stress.

Fig 1. Dual-pathway mechanism of TIBA-induced phytotoxicity via PIN inhibition and ROS.

Section 2: Diagnostic FAQs (The "What")

Q2: What are the macroscopic hallmarks of TIBA phytotoxicity in experimental models? A: Depending on the application method and species, TIBA toxicity manifests through several distinct physiological failures:

• Foliar Distortion: Severe leaf curling, cupping, and marginal necrosis (burning at the edges) due to localized auxin pooling[1].

• Meristematic Arrest: Pronounced growth stunting and reduced internode length, often accompanied by distorted new shoots[1].

• Structural Aberrations: In certain woody species like Ilex paraguariensis (Yerba mate), toxicity presents as delayed primary shoot development and pronounced, unnatural indentations in fully expanded leaves[4].

• Ion Transport Disruption: In fruiting bodies, TIBA severely inhibits calcium (Ca2+) accumulation. In apple models, this mimics extreme calcium deficiency, inducing physiological disorders like bitter pit in up to 80% of treated fruit[5].

Q3: How can I definitively differentiate TIBA toxicity from pathogen infection or nutrient deficiency? A: Diagnosis relies on spatial and temporal causality.

• Rapid Onset: TIBA toxicity appears uniformly across treated areas within 24–72 hours[1], whereas nutrient deficiencies take weeks to manifest, and pathogens spread exponentially.

• Spatial Confinement: Symptoms will not spread to adjacent, untreated plants[1].

• The "Scarring" Effect: Because TIBA is eventually metabolized, new growth emerging after the chemical clears will often appear completely healthy, leaving a distinct chronological "scar" of damaged older leaves[1].

Section 3: Quantitative Thresholds

Q4: What are the established toxicity thresholds for common plant models? A: The Maximum Tolerated Dose (MTD) varies drastically by species and application route. Use the following table as a baseline before initiating your dose-response assays.

Plant Species	Application Route	Typical Experimental Range	Phytotoxic Manifestations & Thresholds
Arabidopsis thaliana	Agar/Growth Medium	0.5 - 2.5 mg/L	> 5 mg/L: Severe root elongation inhibition, meristem collapse[1].
Malus domestica (Apple)	Foliar Spray	25 - 50 ppm	> 50 ppm: Defoliation, severe bitter pit induction (Ca2+ transport block)[1][5].
Ilex paraguariensis	Foliar Spray	N/A (Highly sensitive)	Any active dose: Delayed shoot development, pronounced leaf indentations[4].
Broadleaf Crops (Soy/Potato)	Foliar Spray	50 - 100 ppm	> 150 ppm: Leaf cupping, chlorosis, apical necrosis[1].

Section 4: Experimental Protocols & Optimization (The "How")

Q5: How do I design a self-validating assay to find the Maximum Tolerated Dose (MTD) without ruining my primary experiment? A: Never apply literature-derived TIBA concentrations directly to your primary experimental cohort. You must establish a self-validating dose-response matrix. This protocol ensures that the observed phenotypes are strictly due to auxin inhibition, not solvent toxicity or ROS-induced necrosis.

Protocol: Self-Validating TIBA Dose-Response Assay

Step 1: Stock Preparation & Solvent Control

• Action: Dissolve TIBA (free acid form) in DMSO or absolute ethanol to create a 10 mM stock[1].

• Causality: TIBA is highly hydrophobic. However, DMSO/Ethanol are inherently phytotoxic. You must calculate your dilutions so that the final solvent concentration applied to the plant never exceeds 0.1% v/v.

Step 2: Logarithmic Gradient Setup

• Action: Prepare working solutions at 0, 1, 10, 50, 100, and 200 µM. Add a non-ionic surfactant (e.g., 0.05% Tween-20) if applying as a foliar spray to break leaf surface tension[1].

Step 3: Localized Application (The Lanolin Method)

• Action: For precise mechanistic studies, avoid foliar sprays. Melt anhydrous lanolin in a water bath, mix in the TIBA stock to achieve a 0.5% to 1% w/w paste, and apply a uniform ring around the target stem internode[1].

• Causality: This creates a localized "sink," allowing you to observe systemic auxin starvation below the application site without coating the entire plant in a potentially toxic xenobiotic.

Step 4: The Self-Validation Mechanism (Critical)

• Action: Perform this assay on a transgenic DR5::GUS or DR5::GFP auxin-reporter line.

• Validation Logic: This is your internal control. If you observe macroscopic necrosis (tissue death) without a prior, massive accumulation of the DR5 reporter signal at the application site, the toxicity is off-target (likely solvent-induced or ROS-mediated). A valid, non-toxic TIBA dose will show a brilliant DR5 signal (confirming target engagement and auxin pooling) while maintaining cellular integrity[2][3].

Fig 2. Self-validating workflow for determining non-phytotoxic TIBA thresholds.

References

• Stimulation of lateral branch formation on Ilex paraguariensis (Aquifoliaceae) seedlings - CSIRO Publishing. Available at:[Link]

• Auxin transport sites are visualized in planta using fluorescent auxin analogs - ResearchGate. Available at: [Link]

• Effect of 2,3,5-Triiodobenzoic Acid on Bitter Pit and Calcium Accumulation in 'Northern Spy' Apples - ASHS Journals. Available at: [Link]

• Apoplastic Reactive Oxygen Species Transiently Decrease Auxin Signaling and Cause Stress-Induced Morphogenic Response in Arabidopsis - Plant Physiology | Oxford Academic. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. connectsci.au [connectsci.au]
• 5. hort [journals.ashs.org]

Technical Support Center: Troubleshooting 2,4,5-Triiodobenzoate (TIBA) Treatment Inconsistencies

Welcome to the Application Scientist Support Portal. This guide is designed for researchers, plant physiologists, and drug development professionals experiencing inconsistent results when using 2,4,5-Triiodobenzoic acid (TIBA) as a Polar Auxin Transport (PAT) inhibitor.

Frequently Asked Questions (FAQs): The Causality of Inconsistency

Q1: Why do I see TIBA precipitation upon addition to my assay medium? Causality: TIBA is highly hydrophobic. If added directly to aqueous media, or if the stock concentration is too high, it rapidly crashes out of solution, leading to micro-precipitates. This not only reduces the effective concentration of the inhibitor but also causes localized cellular toxicity. Solution: Always prepare a concentrated stock (e.g., 50 mM) in 100% anhydrous DMSO. When diluting into aqueous media, ensure the final DMSO concentration does not exceed 0.1% (v/v) to prevent solvent-induced phytotoxicity. Add the stock dropwise while actively vortexing the buffer.

Q2: Why is the inhibitory effect of TIBA highly variable between different batches of media? Causality: TIBA is a weak acid. Its cellular uptake relies heavily on the "ion trapping" mechanism. In the slightly acidic apoplast, a portion of TIBA is protonated and lipophilic, allowing it to passively diffuse across the plasma membrane. Once in the neutral cytosol, it deprotonates and becomes trapped, where it binds to PIN efflux carriers. Minor fluctuations in the assay medium's pH drastically alter the protonated fraction, causing exponential differences in intracellular drug accumulation. Solution: Strictly buffer your assay medium (e.g., with 2.5 mM MES) and titrate to a precise pH (typically 5.5–5.8) before adding TIBA.

Q3: My TIBA stock lost efficacy after a few weeks. What happened? Causality: The triiodobenzoate moiety is highly susceptible to photo-dehalogenation. Exposure to ambient laboratory light causes the cleavage of iodine atoms from the aromatic ring, fundamentally altering the molecule's steric profile and reducing its binding affinity for the PIN carrier complex. Solution: Store all TIBA stocks in amber or foil-wrapped microcentrifuge tubes at -20°C. Perform all experimental treatments in low-light conditions.

Q4: I am seeing complete cessation of cytoplasmic streaming and vesicle trafficking at 100 µM TIBA. Is this normal? Causality: Yes. While TIBA is a selective PAT inhibitor at low concentrations, at high concentrations (>50 µM), it exhibits severe off-target effects. These include the disruption of the actin cytoskeleton and general endosomal vesicle trafficking, which confounds true PIN inhibition results. Solution: Perform a dose-response curve. Use the lowest effective concentration (typically 10–20 µM) and cross-validate your findings with structurally distinct PAT inhibitors, such as 1-N-naphthylphthalamic acid (NPA), which are known to alter phyllotaxy and leaf primordia formation through similar pathways[1].

Quantitative Data & Working Parameters

To ensure reproducibility, adhere to the physicochemical constraints outlined below.

Table 1: Physicochemical Parameters and Standardized Working Conditions for TIBA

Parameter	Specification / Limit	Mechanistic Rationale
Primary Target	PIN-FORMED (PIN) proteins	Competitively blocks basipetal auxin efflux.
Stock Solvent	100% Anhydrous DMSO	Required due to high hydrophobicity; prevents precipitation.
Max Stock Conc.	50 mM	Prevents supersaturation and freeze-thaw crashing.
Working Conc.	10 - 50 µM	>50 µM triggers off-target cytoskeletal disruption.
Media pH	5.5 - 5.8 (Buffered)	Optimizes the protonated fraction for membrane diffusion.
Storage	-20°C, Dark (Amber tube)	Prevents photo-dehalogenation of the iodine moieties.

Self-Validating Experimental Protocol: PAT Inhibition Assay

Trustworthiness Principle: Every protocol must be a self-validating system. This workflow incorporates fluorescent auxin analogs to visually confirm transport inhibition, ensuring that observed phenotypic changes are genuinely due to efflux blockade and not solvent toxicity.

Step 1: High-Fidelity Stock Preparation

• Weigh 2,4,5-Triiodobenzoic acid and dissolve in 100% anhydrous DMSO to yield a 50 mM stock.

• Causality: Aqueous preparation leads to micro-precipitates. DMSO ensures complete solvation.

• Store in amber microcentrifuge tubes at -20°C.

Step 2: Media Buffering and pH Control

• Prepare standard liquid plant growth medium (e.g., 0.5x MS).

• Add 2.5 mM MES buffer and titrate to exactly pH 5.7 using KOH.

• Causality: Maintaining pH 5.7 ensures a consistent fraction of protonated TIBA for predictable membrane diffusion via ion trapping.

Step 3: Treatment and Incubation

• Dilute the 50 mM TIBA stock into the buffered medium to a final concentration of 20 µM (0.04% final DMSO).

• Critical Control: Prepare a parallel mock treatment using 0.04% DMSO to establish a baseline.

• Incubate 6-day-old seedlings (e.g., Arabidopsis thaliana) in the respective media for 60 minutes[2].

Step 4: Validation via Fluorescent Analogs

• Introduce the fluorescent auxin analog NBD-NAA into the medium and incubate for an additional 20 minutes[2].

• Causality: NBD-NAA functions as an active auxin for the transport system but is inactive for auxin signaling. This allows for the visualization of transport sites without triggering downstream gene expression artifacts[3].

Step 5: Confocal Imaging and Verification

• Image the roots under identical confocal settings.

• Expected Outcome: TIBA-treated roots will exhibit significantly enhanced NBD-NAA accumulation in the meristematic zone compared to the DMSO control, confirming successful PIN inhibition[2].

Pathway Visualization

Mechanistic pathway of TIBA-mediated inhibition of Polar Auxin Transport via PIN efflux carriers.

References

• Cleland, R. E. "Unlocking the mysteries of leaf primordia formation." Proceedings of the National Academy of Sciences (PMC / nih.gov). 1

• Hayashi, K., et al. "Fig. S7. Effects of auxin and transport inhibitors on the NBD-NAA distribution in Arabidopsis roots." ResearchGate. 2

• Hayashi, K., et al. "Auxin transport sites are visualized in planta using fluorescent auxin analogs." ResearchGate.3

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

stability of 2,4,5-Triiodobenzoate stock solutions

Welcome to the Technical Support Center for 2,4,5-Triiodobenzoate (and its closely related analogs, often collectively referred to as TIBA). As an application scientist, I have designed this guide to move beyond basic instructions, providing you with the mechanistic causality behind our protocols. Understanding why a chemical behaves the way it does is the key to reproducible plant tissue culture and drug development assays.

Part 1: Mechanism of Action & Chemical Behavior

2,4,5-Triiodobenzoate is a potent inhibitor of polar auxin transport (PAT)[1]. In plant physiology and agricultural biotechnology, it is utilized to study apical dominance, leaf primordia formation, and root architecture by artificially arresting the directional flow of indole-3-acetic acid (IAA)[1][2].

Mechanistically, 2,4,5-Triiodobenzoate competes with endogenous auxin for binding sites on the PIN-FORMED (PIN) family of efflux carrier proteins located at the basal plasma membrane of cells[2]. By blocking these channels, the compound traps auxin intracellularly, preventing its basipetal movement and effectively altering local concentration gradients[1][2].

Mechanism of Polar Auxin Transport Inhibition by 2,4,5-Triiodobenzoate via PIN carrier blockade.

Part 2: Physicochemical & Stability Profile

The stability of 2,4,5-Triiodobenzoate is heavily dictated by its three bulky, electron-withdrawing iodine atoms. While these halogens are critical for target binding, the carbon-iodine (C-I) bonds are highly susceptible to photolytic cleavage. Proper solvent selection and storage are paramount to maintaining the integrity of your stock solutions.

Table 1: Quantitative Solubility and Stability Data

Parameter	Free Acid Form	Sodium Salt Form
Molecular Weight	499.81 g/mol [3]	521.79 g/mol
Primary Solvents	DMSO, 96% Ethanol[4], 1N NaOH	High-Purity Water (Milli-Q)[5]
Max Stock Concentration	100 mM (in DMSO/EtOH)	50 mM (in H₂O)
Working Concentration	1 µM – 100 µM[4]	1 µM – 100 µM[5]
Storage Temperature	-20°C (Long-term)	-20°C (Long-term)
Shelf Life (Protected from Light)	Up to 12 months	Up to 6 months

Part 3: Self-Validating Protocol for Stock Solution Preparation

To ensure experimental reproducibility, the following protocol incorporates self-validating checkpoints. We will prepare a 100 mM stock solution using the free acid form in DMSO.

Materials Required:

• 2,4,5-Triiodobenzoic acid (Free Acid powder)

• Anhydrous DMSO (Cell culture grade)

• 0.22 µm PTFE syringe filters (Do not use PES or Cellulose Acetate, as DMSO will dissolve them)

• Amber microcentrifuge tubes

Step-by-Step Methodology:

• Calculate & Weigh: Accurately weigh 50.0 mg of 2,4,5-Triiodobenzoate powder using an analytical balance.

• Solvent Addition: Transfer the powder to a sterile glass vial. Add exactly 1.0 mL of anhydrous DMSO to achieve a 100 mM concentration.

• Dissolution & Validation: Vortex the mixture for 30–60 seconds.

  • Self-Validation Checkpoint: Hold the vial against a white background. The solution must be completely clear and colorless. If any particulate remains, sonicate in a water bath for 2 minutes. If the solution is yellow, the powder has undergone photo-degradation and must be discarded.

• Sterilization: Draw the solution into a sterile, solvent-resistant syringe. Attach a 0.22 µm PTFE filter and dispense the solution into a new sterile container[4].

• Aliquoting: Divide the stock into 50 µL single-use aliquots in amber tubes to prevent repeated freeze-thaw cycles and light exposure[5].

• Storage: Immediately transfer the aliquots to a -20°C freezer.

Step-by-step workflow for the preparation and storage of 2,4,5-Triiodobenzoate stock solutions.

Part 4: Troubleshooting & FAQs

Q: My 2,4,5-Triiodobenzoate stock solution turned yellow/brown after a few weeks. Is it still viable for tissue culture? A: No. Discard it. Causality: Halogenated aromatic compounds are highly sensitive to ultraviolet and strong visible light. Exposure causes homolytic cleavage of the carbon-iodine (C-I) bonds, generating free iodine radicals that combine to form molecular iodine (I₂), which imparts the yellow/brown color. This not only reduces the effective concentration of your inhibitor but also introduces reactive iodine species that can cause severe oxidative stress and off-target toxicity in your plant explants. Always use amber vials or wrap tubes in aluminum foil.

Q: When I add my DMSO stock solution to the aqueous Murashige and Skoog (MS) medium, the compound precipitates and forms a cloudy suspension. How do I fix this? A: You are experiencing "solvent shock." Causality: The free acid form of 2,4,5-Triiodobenzoate is highly lipophilic. When a concentrated DMSO or ethanol stock is rapidly injected into an aqueous medium, the sudden shift in the dielectric constant forces the hydrophobic molecules to aggregate before they can evenly disperse. Solution: Add the stock solution dropwise to the medium while it is vigorously stirring on a magnetic stir plate. Alternatively, if your experimental model is highly sensitive to organic solvents, consider dissolving the free acid in 1N NaOH first to form the water-soluble sodium salt in situ, or purchase the sodium salt directly[5].

Q: Can I simply add the compound to my media before autoclaving to ensure it is sterile? A: No, 2,4,5-Triiodobenzoate is thermolabile. Causality: The high heat (121°C) and pressure of the autoclaving process will degrade the compound, leading to a loss of biological activity and the release of toxic byproducts. Solution: You must prepare the basal medium, autoclave it, and allow it to cool to approximately 50-60°C. Only then should you aseptically add your filter-sterilized stock solution before pouring the plates[4][5].

Q: I am observing malformations and vitrification in my hemp epicotyl explants when using this inhibitor. Is the stock solution bad? A: Not necessarily; this is a known dose-dependent physiological side effect. Causality: While auxin transport inhibitors are excellent for breaking apical dominance and encouraging shoot regeneration, prolonged exposure or high concentrations severely perturb actin dynamics and subcellular vesicle trafficking[4]. Solution: Implement a two-step procedure. Expose the explants to the inhibitor for a shortened, optimized window to trigger organogenesis, then transfer them to an inhibitor-free medium to allow for normal morphological development[4].

References

• The Effect of TIBA and NPA on Shoot Regeneration of Cannabis sativa L. Epicotyl Explants MDPI (Agronomy) URL: [Link]

• TIBA INHIBITION OF IN VITRO ORGANOGENESIS IN EXCISED TOBACCO LEAF EXPLANTS BioOne URL: [Link]

• 2,4,5-TRIIODOBENZOIC ACID NCATS Inxight Drugs URL: [Link]

• Unlocking the mysteries of leaf primordia formation PNAS URL: [Link]

Sources

• 1. pnas.org [pnas.org]
• 2. complete.bioone.org [complete.bioone.org]
• 3. 2,4,5-TRIIODOBENZOIC ACID [drugs.ncats.io]
• 4. mdpi.com [mdpi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Plant Growth Regulator Technical Support: 2,4,5-Triiodobenzoic Acid (TIBA)

Welcome to the Technical Support Center for Plant Growth Regulators. This guide is specifically engineered for researchers, analytical chemists, and plant biologists working with 2,4,5-Triiodobenzoic acid (TIBA) , a potent inhibitor of polar auxin transport.

Due to its unique molecular structure, TIBA presents specific solubility challenges. This guide provides self-validating protocols, mechanistic explanations, and troubleshooting steps to ensure reproducible stock preparation.

Part 1: Core Principles & FAQs

Q: Why does 2,4,5-Triiodobenzoic acid resist dissolving in standard aqueous buffers? A: The difficulty in dissolving TIBA stems directly from its molecular structure. While it contains a polar carboxylic acid group, the benzene ring is substituted with three bulky, highly hydrophobic iodine atoms. These iodine substituents dominate the molecule's physicochemical profile, severely limiting its solubility in neutral or acidic water[1]. To force dissolution, you must either disrupt the hydrophobic interactions using an organic solvent or alter the molecule's charge state via pH manipulation.

Q: I am performing sensitive in vitro tissue culture. How do I prepare a stock solution without introducing phytotoxic organic solvents? A: You must exploit the carboxylic acid functional group. By introducing a strong base such as Potassium Hydroxide (KOH) or Sodium Hydroxide (NaOH), you deprotonate the carboxylic acid to form a potassium or sodium triiodobenzoate salt. This ionized form is highly water-soluble and is the standard method for preparing TIBA for sensitive biological assays, such as maize anther culture media[2].

Q: What is the standard protocol for analytical chemistry (e.g., LC-MS/MS) stock solutions? A: For analytical applications where high concentrations are required for external calibration, organic solvents are preferred. Methanol (HPLC grade) or Acetonitrile are the industry standards for preparing 100.0 mg/L stock solutions of plant growth regulators, as they ensure complete dissolution and are directly compatible with standard reverse-phase mobile phases[3].

Part 2: Quantitative Data & Solvent Selection

To select the optimal solvent for your workflow, consult the comparative data table below.

Solvent System	Max Recommended Stock Conc.	Mechanism of Dissolution	Pros	Cons
DMSO	50 mg/mL	Disrupts hydrophobic lattice	Highest solubility; stable stock.	Can be toxic to sensitive cell cultures at >0.1% final conc.
Methanol / Ethanol	10 - 25 mg/mL	Solvates hydrophobic ring	Excellent for HPLC/analytical work[3].	Volatile; evaporation alters stock concentration over time.
1M NaOH / KOH (Aqueous)	5 - 10 mg/mL	Deprotonates to form soluble salt	Zero organic solvent toxicity[2].	High pH stock can locally alter the pH of weakly buffered media.
Water (Neutral pH)	< 0.1 mg/mL	N/A	Non-toxic.	Practically insoluble[1]; useless for stock preparation.

Part 3: Step-by-Step Methodologies

Protocol A: Alkaline Aqueous Stock Preparation (Recommended for Tissue Culture)

Causality Check: This method works because the base converts the hydrophobic acid into a hydrophilic salt. The protocol is self-validating: if the solution remains cloudy, deprotonation is incomplete.

• Weighing: Accurately weigh 10 mg of 2,4,5-Triiodobenzoic acid into a sterile 15 mL conical tube.

• Initial Solubilization: Add 100 µL of 1M NaOH or 1M KOH.

• Agitation: Vortex vigorously for 60 seconds. The powder should begin to dissolve as it converts to the salt form.

• Dilution: Once a clear paste/solution is formed, immediately add 9.9 mL of sterile, ultra-pure water (Milli-Q) to bring the final volume to 10 mL.

• Validation: Inspect the solution against a dark background. It must be 100% optically clear. If micro-crystals persist, add 1M NaOH in 10 µL increments, vortexing in between, until complete clarity is achieved.

• Storage: Filter sterilize (0.22 µm) and store at 4°C in the dark.

Protocol B: Organic Solvent Stock Preparation (Recommended for Analytics/Assays)

Causality Check: DMSO acts as a universal solvent, preventing the hydrophobic iodine atoms from aggregating.

• Weighing: Weigh 50 mg of TIBA into a glass vial.

• Solvent Addition: Add 1.0 mL of anhydrous DMSO (or HPLC-grade Methanol for analytical standards[3]).

• Dissolution: Sonicate the vial in a water bath at room temperature for 2-3 minutes.

• Validation: The solution will become completely transparent rapidly.

• Aliquot & Store: Divide into 50 µL aliquots to prevent freeze-thaw degradation and store at -20°C.

Part 4: Troubleshooting Guide

Issue: The TIBA stock was clear, but it immediately precipitated when added to my final culture medium.

• Root Cause: If you used the alkaline stock method, your culture medium is likely highly acidic or heavily buffered at a low pH. When the TIBA salt hits the acidic medium, it rapidly protonates back into the insoluble acid form.

• Solution: Pre-dilute your TIBA stock into a small volume of your medium's buffer before adding it to the bulk liquid, and ensure your bulk medium is under vigorous stirring during addition. Alternatively, adjust the pH of your bulk medium to >5.5 before adding the TIBA.

Issue: My analytical LC-MS results show degrading peak areas for my TIBA standard over time.

• Root Cause: TIBA is photosensitive. Prolonged exposure to ambient laboratory lighting, especially when dissolved in transparent organic solvents like methanol, induces de-iodination (loss of iodine atoms from the benzene ring).

• Solution: Wrap all stock vials in aluminum foil or use amber glass vials. Store working solutions at 4°C immediately after use[3].

Part 5: Workflow Visualization

Workflow for 2,4,5-Triiodobenzoic Acid (TIBA) solvent selection and stock preparation.

Part 6: References

• Buy 2,4,6-Triiodobenzoic acid (EVT-3165480) | 2012-31-9 (EvitaChem). Note: Discusses the chemical properties and limited aqueous solubility of triiodobenzoic acid isomers due to hydrophobic iodine substituents. URL:

• US5322789A - Isolated microspore and anther culture of corn (Google Patents). Note: Details the use of TIBA as an antiauxin in plant tissue culture and the use of KOH for media preparation. URL:

• Simultaneous Determination of 21 Plant Growth Regulators in Various Fruits Using QuEChERS Coupled with an HPLC (Ingenieria Analitica Sl). Note: Provides the analytical standard preparation methodology for TIBA using methanol. URL:

Sources

• 1. evitachem.com [evitachem.com]
• 2. US5322789A - Isolated microspore and anther culture of corn - Google Patents [patents.google.com]
• 3. ingenieria-analitica.com [ingenieria-analitica.com]

off-target effects of 2,4,5-Triiodobenzoate in plant studies

Welcome to the Technical Support Center for Plant Chemical Genetics . As a Senior Application Scientist, I have designed this troubleshooting guide to address the complex, often misunderstood off-target effects of 2,4,5-Triiodobenzoate (TIBA) .

While TIBA is classically deployed as a polar auxin transport (PAT) inhibitor, it is structurally divergent from typical phytotropins like 1-Naphthylphthalamic acid (NPA). Using TIBA without accounting for its pleiotropic nature can introduce severe experimental artifacts. This guide provides causality-driven explanations, self-validating protocols, and diagnostic FAQs to ensure the scientific integrity of your plant models.

Module 1: Subcellular Trafficking & Cytoskeletal Artifacts

Q: My confocal data shows that TIBA treatment prevents the plasma membrane (PM) localization of my non-auxin receptor. Is TIBA directly inhibiting my protein of interest?

A: It is highly unlikely that TIBA is directly targeting your specific protein. Instead, you are observing a generalized blockade of vesicle trafficking. Unlike NPA, TIBA at standard working concentrations (≥25 µM) interferes with actin-dependent vesicle trafficking. This prevents the Brefeldin A (BFA)-induced internalization and subsequent recycling of not just PIN efflux carriers, but also rapidly turned-over proteins like PM-ATPase and the syntaxin KNOLLE 1.

Causality: The site-directed traffic of membrane proteins requires a dynamic actin cytoskeleton. TIBA disrupts actin dynamics, effectively "freezing" general endosomal cycling. Consequently, any protein relying on continuous Golgi-mediated secretion or endosomal recycling will fail to reach the PM, creating a false positive for specific inhibition.

Protocol 1: BFA-Washout Assay for Trafficking Specificity

To isolate specific PAT inhibition from general trafficking toxicity, you must run a self-validating BFA-washout assay using an independent membrane marker.

• Pre-treatment: Incubate Arabidopsis roots in liquid ½ MS media containing your working concentration of TIBA (e.g., 10 µM vs 25 µM) for 30 minutes.

• BFA Co-treatment: Add 50 µM BFA for 60 minutes to induce the formation of BFA compartments (endosomal aggregations of PM proteins).

• Washout Phase: Wash the roots 3 times in liquid ½ MS media. Transfer to BFA-free media containing only the original concentration of TIBA for 90 minutes.

• Confocal Imaging: Image the localization of both AtPIN1 (target) and KNOLLE (control marker).

• Self-Validation Check: If TIBA is acting specifically on auxin efflux, PIN1 will remain trapped in the cytoplasm, but KNOLLE will successfully recycle back to the PM. If both proteins fail to reach the PM, your TIBA concentration is inducing off-target actin/vesicle disruption. You must lower the dose.

Workflow for validating TIBA specificity using BFA-washout and a KNOLLE control marker.

Module 2: Intracellular pH and "Weak Auxin" Activity

Q: I am observing unexpected transcriptional activation of auxin-responsive promoters (e.g., DR5::GUS) immediately after applying TIBA, before endogenous auxin accumulation should occur. Why?

A: TIBA is structurally a weak auxin and a weak acid. It undergoes carrier-mediated polar transport that actively competes with endogenous Indole-3-acetic acid (IAA) 1. Furthermore, its influx causes substantial cytoplasmic acidification, which can artificially alter calcium transients and trigger non-specific stress responses 2.

Causality: When the protonated form of TIBA enters the neutral cytoplasm, it dissociates, releasing protons and dropping the intracellular pH. This acidification alters ion channel kinetics (reducing ionic currents) and suppresses the biphasic [Ca2+]c​ increases normally required for gravity perception and signaling 2.

Protocol 2: Ratiometric Intracellular pH Monitoring

To ensure your observed phenotypes are due to auxin transport inhibition and not TIBA-induced acidosis, measure intracellular pH dynamically.

• Dye Loading: Incubate tissues in 10 µM BCECF-AM (a pH-sensitive fluorescent dye) for 1 hour in the dark. Wash thoroughly.

• Baseline Imaging: Excite at 490 nm (pH-sensitive) and 440 nm (pH-insensitive isosbestic point). Record the baseline emission ratio at 535 nm.

• TIBA Perfusion: Perfuse the imaging chamber with your TIBA treatment while continuously recording the 490/440 ratio.

• Self-Validation Check (Calibration): At the end of the experiment, perfuse with a high-potassium buffer containing 10 µM Nigericin (a K+/H+ ionophore) titrated to known pH values (e.g., pH 6.0, 7.0, 7.5). This forces intracellular pH to match extracellular pH, generating a standard curve. If TIBA causes a pH drop of >0.5 units compared to the Nigericin standard, your cellular signaling pathways are compromised by acidosis, not just PAT inhibition.

Module 3: Tissue Culture Deformities (Vitrification & Senescence)

Q: When using TIBA in continuous tissue culture media to induce shoot regeneration, my explants exhibit severe vitrification, leaf senescence, and malformation. How can I prevent this?

A: Prolonged exposure to TIBA causes extreme localized shifts in the intracellular auxin:cytokinin ratio. In sensitive species like Cannabis sativa, continuous TIBA exposure leads to hyperhydricity (vitrification), premature senescence, and severe morphological defects 3.

Causality: Continuous blockade of auxin flux traps auxin in localized sinks, causing tissue necrosis. Simultaneously, TIBA's off-target disruption of the actin cytoskeleton prevents normal cellulose synthase tracking and cell wall deposition. Weakened cell walls combined with high osmotic pressure in tissue culture media lead to water-soaked, glassy tissues (vitrification).

Protocol 3: Two-Step Pulse-Treatment for Explants

To harness the regenerative benefits of PAT inhibition without the toxic side effects, utilize a pulse-exposure methodology.

• Explant Preparation: Excise epicotyl explants and plate them on proliferation media containing cytokinins (e.g., TDZ).

• Pulse Exposure: Incorporate TIBA into the media only for the first 3 weeks of culture.

• Recovery Transfer: Aseptically transfer the explants to identical media lacking TIBA for the remaining 6–7 weeks of the regeneration protocol.

• Self-Validation Check: Run a parallel control using NPA. If NPA suppresses callus formation and induces shoots without vitrification, but TIBA causes glassy, malformed leaves, the phenotype is a TIBA-specific off-target toxicity, confirming that the pulse duration must be shortened 3.

Quantitative Comparison: TIBA vs. NPA Off-Target Profiles

To aid in experimental design, the following table summarizes the mechanistic differences between TIBA and NPA based on current chemical genetic screens 4.

Parameter	2,4,5-Triiodobenzoate (TIBA)	1-Naphthylphthalamic Acid (NPA)
Primary Target Affinity	PIN Efflux Carriers	ABCB and PIN Transporters
Vesicle Trafficking Blockade	High (Blocks KNOLLE/PM-ATPase at >25 µM)	Low (Specific to PIN/ABCB at standard doses)
Cytoplasmic Acidification	Severe (Acts as a weak acid)	Negligible
Auxin Mimicry	Weak Auxin (Competes with IAA)	None
Tissue Culture Side Effects	High Vitrification & Senescence	Callus suppression, lower toxicity

Systems-Level Visualization of TIBA Mechanisms

Logical relationship mapping of TIBA's primary targets versus its pleiotropic off-target mechanisms.

References

• Do Phytotropins Inhibit Auxin Efflux by Impairing Vesicle Traffic? Source: PubMed Central (PMC) / Plant Physiology URL:[Link]

• The Effect of TIBA and NPA on Shoot Regeneration of Cannabis sativa L. Epicotyl Explants Source: MDPI / Plants URL:[Link]

• Critical consideration on the relationship between auxin transport and calcium transients in gravity perception of Arabidopsis seedlings Source: PubMed Central (PMC) / Plant Signaling & Behavior URL:[Link]

• Manipulation and Sensing of Auxin Metabolism, Transport and Signaling Source: Oxford Academic / Plant and Cell Physiology URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. academic.oup.com [academic.oup.com]

Technical Support Center: Mitigating 2,4,5-Triiodobenzoate (TIBA) Stress in Plant Models

Foreword from the Senior Application Scientist: Welcome to the Technical Support Center. When utilizing 2,4,5-Triiodobenzoate (TIBA) as a polar auxin transport (PAT) inhibitor in drug development or fundamental plant physiology, researchers frequently encounter unintended secondary stress phenotypes—most notably, severe oxidative bursts and meristematic necrosis.

To troubleshoot these issues, we must move beyond simply treating symptoms. We must address the causality: TIBA competes for the binding sites on PIN-formed (PIN) efflux carriers, halting the directional flow of indole-3-acetic acid (IAA). This localized auxin starvation downregulates the transcription of key antioxidant enzymes, leaving the tissue defenseless against reactive oxygen species (ROS) [1]. The following guide provides self-validating protocols, causal explanations, and data-driven mitigation strategies to restore homeostasis in your experimental models.

Section 1: Diagnostic FAQs & Troubleshooting

Q1: Why does 2,4,5-Triiodobenzoate (TIBA) induce severe oxidative stress and necrosis in my explants, and how can I confirm it is TIBA-specific? Causality: TIBA does not directly generate ROS. Instead, by blocking PAT, TIBA creates zones of severe auxin depletion. Endogenous auxin is a critical upstream regulator of the plant's antioxidant defense system. When auxin levels drop, the activities of superoxide dismutase (SOD), catalase (CAT), and ascorbate peroxidase (APX) are significantly suppressed [2]. This suppression allows basal metabolic ROS (H₂O₂, O₂⁻) to accumulate to toxic levels, causing lipid peroxidation and necrosis. Self-Validation Strategy: To confirm the necrosis is a specific downstream effect of PAT inhibition and not general chemical toxicity, run a parallel control using a structurally distinct PAT inhibitor (e.g., N-1-naphthylphthalamic acid, NPA). If both TIBA and NPA yield identical ROS bursts that can be rescued by exogenous IAA, the stress is confirmed as PAT-dependent.

Q2: My root elongation assays are completely stalled, and leaf primordia formation has ceased after TIBA application. What is the most effective rescue strategy? Causality: The root apical meristem and the shoot apical meristem rely on continuous auxin gradients to maintain the cell cycle and specify primordia positioning (phyllotaxy) [3]. TIBA traps auxin in source tissues, starving these meristematic sinks. Mitigation: You must implement a dual-rescue strategy. First, re-establish the auxin pool by supplementing the media with exogenous IAA (typically 10 ppm). Second, because the antioxidant system is already compromised, you must manually scavenge the accumulated ROS using exogenous antioxidants (e.g., ascorbic acid or validated Plant-Derived Smoke (PDS) solutions) until the IAA can upregulate endogenous APX and CAT production [4].

Section 2: Quantitative Benchmarks for Stress Mitigation

To evaluate the success of your mitigation strategy, compare your biochemical assays against the established benchmarks below. The data illustrates how combined therapies (IAA + Antioxidants/PDS) effectively reverse TIBA-induced enzymatic suppression.

Experimental Condition	Root Length (cm)	APX Activity (U/mg protein/min)	ROS Accumulation (H₂O₂ levels)	Phenotypic Outcome
Control (Untreated)	12.5 ± 0.4	14.36	Baseline	Normal growth
TIBA (10 ppm)	4.2 ± 0.3	21.50 (Stress spike)	High (Necrotic)	Stunted roots, altered phyllotaxy
TIBA + Exogenous IAA	9.8 ± 0.5	10.44	Moderate	Partial root recovery
TIBA + IAA + PDS (Antioxidant)	11.9 ± 0.2	10.99 (Regulated)	Baseline	Near-complete rescue

Data synthesized from standardized maize and tobacco explant models subjected to TIBA stress and subsequent mitigation therapies [4].

Section 3: Self-Validating Mitigation Protocol

Workflow: Exogenous Auxin & ROS Scavenger Rescue This protocol is designed as a self-validating system. It includes built-in checkpoints to ensure that the mitigation is actively working at the molecular level before you invest time in long-term phenotypic observation.

Step 1: Baseline Establishment (Internal Control)

• Action: Before applying mitigation treatments, sample a subset of your TIBA-treated explants.

• Validation: Stain the roots with 3,3'-Diaminobenzidine (DAB) for 2 hours in the dark to visualize H₂O₂ accumulation. Quantify the brown precipitate intensity. This serves as your "Maximum Stress" baseline.

Step 2: Preparation of the Mitigation Matrix

• Action: Prepare a rescue medium containing 10 ppm Indole-3-acetic acid (IAA) and a ROS scavenger (e.g., 1 mM Ascorbic Acid or a 1:500 v/v Plant-Derived Smoke solution).

• Causality: IAA bypasses the TIBA-blocked transport channels by providing direct exogenous absorption at the sink tissue, while the scavenger neutralizes existing lipid peroxidation.

Step 3: Application and Incubation

• Action: Transfer the TIBA-stressed explants to the mitigation matrix. Incubate under standard photoperiod conditions (e.g., 16h light/8h dark at 22°C).

Step 4: 24-Hour Endpoint Validation

• Action: Harvest a new subset of explants 24 hours post-transfer.

• Validation: Repeat the DAB staining. A successful mitigation will show a >60% reduction in DAB staining intensity compared to Step 1. If DAB staining remains high, your exogenous antioxidant concentration is insufficient and must be titrated upward before continuing the experiment.

Section 4: System Architecture & Workflows

The following diagrams map the causal signaling pathways of TIBA-induced stress and the recommended troubleshooting logic.

TIBA-induced stress signaling pathway and targeted mitigation strategies.

Step-by-step troubleshooting workflow for TIBA-induced plant stress.

References

• Pasternak, T., et al. "Complementary interactions between oxidative stress and auxins control plant growth responses at plant, organ, and cellular level." Journal of Experimental Botany, Oxford Academic.[Link]

• Wang, Y., et al. "Auxin Participates in the Regulation of the Antioxidant System in Malus baccata Borkh. Roots under Sub-Low Temperature by Exogenous Sucrose Application." International Journal of Molecular Sciences, MDPI.[Link]

• Reinhardt, D., et al. "Unlocking the mysteries of leaf primordia formation." Proceedings of the National Academy of Sciences (PNAS).[Link]

• Ibrahim, M., et al. "Plant-Derived Smoke Mitigates the Inhibitory Effects of the Auxin Inhibitor 2,3,5-Triiodo Benzoic Acid (TIBA) by Enhancing Root Architecture and Biochemical Parameters in Maize." Plants, MDPI.[Link]

Technical Support Center: Uniform Application of 2,3,5-Triiodobenzoic Acid (TIBA)

Welcome to the technical support resource for 2,3,5-Triiodobenzoic Acid (TIBA). This guide is designed for researchers, scientists, and drug development professionals to ensure the uniform and effective application of this potent polar auxin transport inhibitor in experimental settings. Here, we address common challenges and frequently asked questions to help you achieve reliable and reproducible results.

Section 1: Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the properties and use of TIBA.

Q1: What is 2,3,5-Triiodobenzoic Acid (TIBA) and what is its primary mechanism of action?

A1: 2,3,5-Triiodobenzoic Acid (TIBA) is a synthetic plant growth regulator that acts as a potent inhibitor of polar auxin transport.[1][2] Auxin, a critical plant hormone, is directionally transported from cell to cell, creating gradients that regulate numerous developmental processes, including cell elongation, root formation, and responses to gravity and light.[1][3] TIBA's primary mechanism involves disrupting this directional flow of auxin.[1][4]

Q2: How does TIBA inhibit polar auxin transport at the molecular level?

A2: TIBA's inhibitory action is multifaceted. It has been shown to interfere with the trafficking of PIN-FORMED (PIN) auxin efflux carriers, which are essential proteins that control the direction of auxin flow out of cells.[5][6] More specifically, TIBA can directly interact with villins, a type of actin-binding protein.[5][6] This interaction promotes the excessive bundling of actin filaments, which in turn disrupts the cellular machinery responsible for delivering PIN proteins to the plasma membrane.[5][6] The reduction of active PIN carriers at the cell surface leads to a significant decrease in polar auxin transport.

Q3: What are the typical phenotypic effects of TIBA application on plants?

A3: The effects of TIBA are concentration-dependent.[7] At appropriate concentrations, it can lead to a variety of morphological changes due to the disruption of auxin gradients. These can include:

• Inhibition of terminal bud growth.[8]

• Promotion of lateral bud growth and increased branching.[7][8]

• Dwarfing of plants.[8]

• Alterations in flowering and fruit development.[7]

• Inhibition of root elongation and altered gravitropic responses.[9]

At high concentrations, TIBA can act as a defoliant and inhibit overall growth.[7][10]

Q4: Is TIBA soluble in water? How should I prepare a stock solution?

A4: 2,3,5-Triiodobenzoic acid is insoluble in water.[11][12] To prepare a stock solution, it is typically dissolved in an organic solvent such as ethanol, methanol, or dimethyl sulfoxide (DMSO).[7][11][13] It is also soluble in alkaline solutions like sodium hydroxide (NaOH) or potassium hydroxide (KOH).[11]

A common method for preparing a stock solution is to first dissolve the TIBA powder in a small amount of ethanol or NaOH and then dilute it to the final desired concentration with distilled water.[7][14] For example, to prepare a 1 mg/mL stock solution, you can dissolve 50 mg of TIBA powder in 1 mL of 1M NaOH and then bring the final volume to 50 mL with distilled water.[14] Always ensure the final concentration of the solvent is low and consistent across all treatments, including controls, to avoid solvent-induced artifacts.

Q5: How should I store TIBA powder and stock solutions?

A5: TIBA powder should be stored at -20°C for long-term stability.[11] Stock solutions should also be stored at -20°C, and it is recommended to aliquot them into smaller volumes to avoid repeated freeze-thaw cycles.[15] When stored properly, TIBA is a relatively stable compound.[8][16]

Section 2: Troubleshooting Guide

This section addresses specific problems that may arise during experiments with TIBA and provides systematic solutions.

Problem 1: No Observable Phenotypic Effect or Weak/Inconsistent Results

Possible Cause 1: Suboptimal TIBA Concentration

• Explanation: The efficacy of TIBA is highly dependent on its concentration.[7] Too low a concentration may not be sufficient to overcome endogenous auxin levels, while too high a concentration can lead to general toxicity and off-target effects.

• Solution:

  • Perform a Dose-Response Curve: Test a range of TIBA concentrations (e.g., 1 µM to 100 µM) to determine the optimal concentration for your specific plant species, developmental stage, and experimental system.[15]

  • Consult Literature: Review published studies that have used TIBA in a similar experimental context to guide your concentration selection.

Possible Cause 2: Inefficient Uptake or Delivery

• Explanation: For the inhibitor to be effective, it must reach the target tissue at a sufficient concentration. The method of application can significantly impact uptake.

• Solution:

  • Foliar Application: When applying TIBA as a foliar spray, ensure complete and uniform coverage of the plant.[2] Consider adding a surfactant to the spray solution to improve adhesion and absorption.[2]

  • Agar-Based Assays: For experiments using agar plates, ensure that TIBA is evenly distributed throughout the media. Prepare the media containing TIBA just before pouring the plates to prevent precipitation.

  • Liquid Culture: In liquid culture systems, ensure adequate agitation or mixing to maintain a uniform concentration of TIBA.

Possible Cause 3: Degradation of TIBA

• Explanation: While generally stable, TIBA can degrade over time, especially under non-optimal storage conditions or during long-term experiments.[17]

• Solution:

  • Freshly Prepare Working Solutions: Always prepare fresh working solutions from your frozen stock on the day of the experiment.

  • Replenish Media: For long-duration experiments, consider replenishing the media with fresh TIBA at regular intervals to maintain a consistent concentration.[15]

Problem 2: High Variability Between Replicates

Possible Cause 1: Inconsistent Application

• Explanation: Uneven application of TIBA can lead to significant differences in the observed effects between individual plants or experimental units.

• Solution:

  • Standardize Application Technique: Develop and adhere to a strict protocol for applying TIBA, whether through spraying, media incorporation, or other methods.

  • Calibrate Equipment: Ensure that any equipment used for application, such as sprayers or pipettes, is properly calibrated and functioning correctly.

Possible Cause 2: Biological Variability

• Explanation: Natural variations in plant growth and development can contribute to variability in the response to TIBA.

• Solution:

  • Synchronize Plant Material: Use plants that are at the same developmental stage and have been grown under identical and controlled environmental conditions (light, temperature, humidity).[15]

  • Increase Sample Size: A larger number of replicates will help to account for natural biological variation and increase the statistical power of your experiment.

Problem 3: Unexpected or Off-Target Effects

Possible Cause 1: Solvent Toxicity

• Explanation: The solvents used to dissolve TIBA, such as ethanol or DMSO, can have their own effects on plant growth and development, especially at higher concentrations.

• Solution:

  • Include a Solvent Control: Always include a control group that is treated with the same concentration of the solvent used to dissolve TIBA, but without the inhibitor itself. This will allow you to distinguish the effects of TIBA from those of the solvent.

  • Minimize Solvent Concentration: Use the lowest possible concentration of the solvent necessary to keep TIBA in solution.

Possible Cause 2: Non-Specific Inhibition

• Explanation: While TIBA is a well-established polar auxin transport inhibitor, at very high concentrations it may have other, non-specific effects on cellular processes.

• Solution:

  • Use Multiple Inhibitors: To confirm that the observed phenotype is due to the inhibition of polar auxin transport, consider using other inhibitors with a similar mechanism of action, such as N-1-naphthylphthalamic acid (NPA).[4]

  • Rescue Experiments: Attempt to rescue the TIBA-induced phenotype by the exogenous application of auxin. If the phenotype is reversed, it provides stronger evidence that the effect is mediated through the disruption of auxin signaling.[18]

Section 3: Experimental Protocols & Data Presentation

Protocol 1: Preparation of a 10 mM TIBA Stock Solution in NaOH

Materials:

• 2,3,5-Triiodobenzoic Acid (MW: 499.81 g/mol )[19]

• 1 M Sodium Hydroxide (NaOH) solution[14]

• Sterile, distilled water

• 50 mL conical tube

• Weighing scale and weigh paper

• Pipettes

Procedure:

• Weigh out 49.98 mg of 2,3,5-Triiodobenzoic Acid powder.

• Transfer the powder to a 50 mL conical tube.

• Add 1 mL of 1 M NaOH to the tube.

• Gently swirl or vortex the tube until the TIBA is completely dissolved. The solution may appear yellowish.[7]

• Add sterile, distilled water to bring the final volume to 10 mL.

• Mix the solution thoroughly.

• Aliquot the stock solution into smaller, single-use volumes (e.g., 100 µL) in microcentrifuge tubes.

• Store the aliquots at -20°C.

Data Summary: Concentration-Dependent Effects of TIBA

The following table summarizes typical concentration ranges of TIBA used in various applications, as reported in the literature. Note that optimal concentrations can vary significantly between plant species and experimental systems.

Application	Plant Species	Typical TIBA Concentration	Reference(s)
Inhibition of Soybean Lodging	Soybean	100-200 mg/kg (ppm)	[8]
Promotion of Peanut Quality	Peanut	200 mg/kg (ppm)	[7]
Increased Potato Tuber Yield	Potato	100 mg/kg (ppm)	[8]
Induction of Flower Bud Formation	Apple	25 mg/kg (ppm)	[8]
Shoot Regeneration in Tissue Culture	Cannabis sativa	0.5-2.5 mg/L	[20]

Section 4: Visualizing Mechanisms and Workflows

Diagram 1: Mechanism of TIBA-Mediated Inhibition of Polar Auxin Transport

Caption: TIBA binds to villins, leading to excessive actin bundling and disrupting PIN protein trafficking.

Diagram 2: Troubleshooting Workflow for Inconsistent TIBA Effects

Caption: A step-by-step guide to troubleshooting inconsistent results in TIBA experiments.

References

• PubMed. (2014, August 15). The polar auxin transport inhibitor TIBA inhibits endoreduplication in dark grown spinach hypocotyls.
• Benchchem. Triiodobenzoic Acid (TIBA): A Technical Guide to its Mechanism of Action in Plants.
• PubMed. (2019, September 15). An Auxin Transport Inhibitor Targets Villin-Mediated Actin Dynamics to Regulate Polar Auxin Transport.
• Wikipedia. Polar auxin transport.
• Plant Physiology | Oxford Academic. (2019, September 15). Auxin Transport Inhibitor Targets Villin-Mediated Actin Dynamics to Regulate Polar Auxin Transport1 [OPEN].
• Benchchem. The Role of 2,3,5-Triiodobenzoic Acid (TIBA) in Elucidating Plant Growth Dynamics: A Technical Guide.
• TOKU-E. 2, 3, 5-Triiodobenzoic Acid.
• MDPI. (2023, July 10). Plant-Derived Smoke Mitigates the Inhibitory Effects of the Auxin Inhibitor 2,3,5-Triiodo Benzoic Acid (TIBA) by Enhancing Root Architecture and Biochemical Parameters in Maize.
• Knowledge. (2020, September 16). Teach you how to use 2,3,5-triiodobenzoic acid (TIBA).
• Benchchem. Technical Support Center: Troubleshooting BH-Iaa Experiments.
• Sigma-Aldrich. 2,3,5-Triiodobenzoic acid 98 88-82-4.
• 2,3,5-Triiodobenzoic acid 88-82-4 wiki.
• PubChem. 2,3,5-triiodobenzoic acid | C7H3I3O2 | CID 6948.
• Zhengzhou Delong Chemical Co., Ltd. (2018, December 06). The Information of 2,3,5-Triiodobenzoic Acid TIBA.
• MDPI. (2021, December 31). The Effect of TIBA and NPA on Shoot Regeneration of Cannabis sativa L. Epicotyl Explants.
• Plant Cell Technology. (2021, September 02). How to Prepare Plant Hormone Solutions for Tissue Culture.
• Thermo Fisher Scientific. (2025, December 21). SAFETY DATA SHEET.
• Wikipedia. Agent Orange.
• Benchchem. Application Notes and Protocols for Auxin Inhibition using 2,3,5-Triiodobenzoic Acid, Sodium Salt (TIBA).
• PubMed. (2010, April 15). Auxin biosynthesis inhibitors, identified by a genomics-based approach, provide insights ....
• PubMed. (2006, January 15). Degradation of biodiesel under different storage conditions.

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• 4. Polar auxin transport - Wikipedia [en.wikipedia.org]
• 5. An Auxin Transport Inhibitor Targets Villin-Mediated Actin Dynamics to Regulate Polar Auxin Transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Teach you how to use 2,3,5-triiodobenzoic acid (TIBA) - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
• 8. The Information of 2,3,5-Triiodobenzoic Acid TIBA - Knowledge - Zhengzhou Delong Chemical Co., Ltd. [plantgrowthhormones.com]
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Reference Data & Comparative Studies

Rational Selection of Auxin Efflux Inhibitors: A Comparative Guide to TIBA and NPA

Polar Auxin Transport (PAT) is a highly regulated, directional cell-to-cell distribution system fundamental to plant morphogenesis, tropisms, and developmental plasticity. Dissecting this complex network requires precise chemical tools. For decades, 2,4,5-Triiodobenzoic acid (TIBA) and 1-N-Naphthylphthalamic acid (NPA) have served as the classical inhibitors of PAT.

While both compounds induce similar macroscopic phenotypes—such as the loss of apical dominance and altered gravitropism—their molecular targets and cellular mechanisms diverge significantly. This guide provides an objective, data-driven comparison of TIBA and NPA to assist researchers and drug development professionals in selecting the appropriate inhibitor for their specific experimental paradigms.

Mechanistic Divergence: NPA vs. TIBA

The efficacy and specificity of an auxin inhibitor are dictated by its molecular target. While both NPA and TIBA disrupt the establishment of auxin gradients, they operate through distinct biochemical pathways.

1-N-Naphthylphthalamic Acid (NPA)

NPA is a synthetic phytotropin and the most potent widely used PAT inhibitor. Recent structural biology studies have definitively shown that NPA acts by directly binding to PIN-FORMED (PIN) auxin exporters. Specifically, NPA binds to the transporter and locks the PIN proteins in an inward-facing conformation, physically preventing the conformational changes necessary for Indole-3-acetic acid (IAA) efflux 1. Furthermore, NPA interacts with ATP-binding cassette B (ABCB) transporters and the regulatory protein TWD1, forming a comprehensive blockade of the efflux machinery 2. NPA is not transported by the auxin efflux carrier itself.

2,4,5-Triiodobenzoic Acid (TIBA)

Unlike NPA, TIBA acts as a weak auxin analog. It is a competitive inhibitor that directly competes with endogenous IAA for the efflux carrier binding site. Because of this structural mimicry, TIBA is actually polarly transported by the very system it inhibits 3. Beyond competitive inhibition, TIBA exerts profound secondary effects on cellular infrastructure. It significantly disrupts actin cytoskeleton dynamics and vesicle trafficking, specifically preventing the Brefeldin A (BFA)-induced internalization and subsequent exocytosis of PIN1 proteins 4.

Distinct mechanisms of NPA and TIBA on PIN-mediated polar auxin transport.

Quantitative & Qualitative Comparison

The following table summarizes the distinct functional profiles of NPA and TIBA to guide experimental design.

Feature / Parameter	1-N-Naphthylphthalamic Acid (NPA)	2,4,5-Triiodobenzoic Acid (TIBA)
Primary Target	PIN proteins, ABCB1/19, TWD1	Auxin efflux carrier binding site
Mode of Action	Allosteric/Direct locking of conformation	Competitive substrate inhibition
Polarly Transported?	No	Yes
Impact on Vesicle Trafficking	Minimal at standard working doses	Strong inhibition of PIN cycling
Impact on Actin Dynamics	Negligible	Disrupts actin bundling
Typical Working Concentration	1 – 10 µM	10 – 50 µM
Solubility	Soluble in DMSO, Ethanol	Soluble in Ethanol, NaOH, KOH

Validated Experimental Methodologies

To accurately assess the efficacy of these inhibitors, protocols must isolate active symplastic transport from passive diffusion. The following methodologies emphasize causality and self-validation.

Standardized workflow for assessing auxin transport inhibition.

Protocol 1: Radiotracer Auxin Transport Assay (Pulse-Chase)

This protocol quantifies the bulk rate and flux of polar auxin transport in Arabidopsis thaliana5.

• Step 1: Seedling Preparation. Grow Arabidopsis seedlings vertically on 1/2 MS agar plates for 5-7 days to establish straight hypocotyls and roots.

• Step 2: Inhibitor Pre-treatment. Transfer seedlings to plates containing either 10 µM NPA or 50 µM TIBA for 2 hours.

  • Causality: Pre-incubation is critical. It allows the lipophilic inhibitor to penetrate the tissue and fully block the existing transport machinery before the radioactive tracer is introduced.

• Step 3: Tracer Application (Pulse). Apply a 0.1% agarose droplet containing 100 nM [³H]-IAA strictly to the shoot apical meristem.

  • Causality: Utilizing an agar cylinder rather than a liquid droplet prevents capillary wicking along the apoplast/epidermis, ensuring the measured radioactivity represents true transcellular transport.

• Step 4: Chase Period. After 1 hour, remove the [³H]-IAA droplet and replace it with a cold (non-radioactive) IAA droplet. Incubate for 2-4 hours.

• Step 5: Quantification. Excise a 2 mm segment of the basal hypocotyl, place it in scintillation fluid, and measure Counts Per Minute (CPM).

• Self-Validation Check: Always include an inverted segment control (basal end facing the tracer). Because PAT is strictly unidirectional (apical to basal in shoots), the inverted segment establishes the baseline of passive diffusion. True polar transport is the active directional flux minus this baseline.

Protocol 2: High-Resolution In Vivo Imaging using Fluorescent Analogs

This protocol visualizes subcellular auxin accumulation and localized efflux block using NBD-NAA 6.

• Step 1: Pre-incubation. Incubate 6-day-old roots in liquid 1/2 MS containing 10 µM NPA or 25 µM TIBA for 60 minutes.

• Step 2: Staining. Add 10 µM NBD-NAA to the media. Incubate for exactly 20 minutes.

  • Causality: NBD-NAA is utilized because it is actively transported by efflux carriers but remains inactive in the TIR1/AFB signaling pathway. This decouples the physical transport assay from confounding auxin-induced transcriptional feedback loops. The strict 20-minute window captures primary cytoplasmic accumulation before secondary vacuolar sequestration occurs.

• Step 3: Imaging. Mount roots on glass slides and image via confocal laser scanning microscopy (Excitation: 488 nm, Emission: 500-540 nm). NPA and TIBA will cause NBD-NAA to hyper-accumulate in the meristematic zone due to the efflux block.

• Self-Validation Check: Utilize an inactive analog (e.g., NBD-benzoic acid) alongside NBD-NAA. If the inhibitor is specifically blocking auxin efflux, the inactive analog will not show differential accumulation upon NPA/TIBA treatment, validating the specificity of the assay.

Application Guide: Choosing the Right Inhibitor

• Choose NPA when: Your primary goal is to achieve a highly specific, direct blockade of PIN/ABCB-mediated transport without introducing a competitive substrate or heavily disrupting the actin cytoskeleton. NPA is the gold standard for pure efflux inhibition.

• Choose TIBA when: Your experimental design requires investigating the intersection of auxin transport, vesicle trafficking, and cytoskeletal dynamics. Because TIBA inhibits PIN cycling and is polarly transported itself, it is useful for studying the feedback loops between auxin movement and cellular infrastructure.

References

• Structures of auxin-and NPA-bound PIN1 protein. ResearchGate.1

• Naphthylphthalamic acid and the mechanism of polar auxin transport. Oxford Academic. 2

• Do Phytotropins Inhibit Auxin Efflux by Impairing Vesicle Traffic? CAS.cz.3

• Comparative studies of "Benzoic acid, 2,3,5-triiodo-, sodium salt" with other auxin inhibitors. Benchchem. 4

• Measurement of auxin transport in Arabidopsis thaliana. PubMed. 5

• Subcellular localization of NBD-NAA. ResearchGate. 6

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• 3. lhr.ueb.cas.cz [lhr.ueb.cas.cz]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Measurement of auxin transport in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Genetic Analysis of Plant Responses to 2,4,5-Triiodobenzoate (TIBA): A Comparative Guide

For decades, the directional cell-to-cell flow of the plant hormone auxin—known as polar auxin transport (PAT)—has been manipulated using chemical inhibitors to decode plant developmental biology. Among these, 2,4,5-Triiodobenzoic acid (TIBA) and 1-N-Naphthylphthalamic acid (NPA) are the most prominently utilized agents.

However, treating these two chemicals as interchangeable is a critical experimental error. Recent genetic and structural analyses reveal that they operate via fundamentally distinct molecular mechanisms. This guide provides an objective, data-driven comparison of TIBA and NPA, designed to help researchers and drug development professionals select the appropriate chemical tool for genetic analysis, phenotypic screening, and subcellular trafficking assays.

Mechanistic Divergence: Cytoskeletal Disruption vs. Direct Competition

To design an effective genetic screen, one must understand the exact causal mechanism of the applied compound. The phenotypic outcomes of TIBA and NPA may look similar at the macro-level (e.g., disrupted root gravitropism, stunted elongation), but their subcellular targets are entirely uncoupled.

• NPA (The Direct Antagonist): Recent cryogenic electron microscopy (cryo-EM) and biochemical investigations have definitively shown that NPA acts as a direct competitor. It competes with Indole-3-acetic acid (IAA) for the binding pocket inside PIN-FORMED (PIN) auxin efflux carriers[1].

• TIBA (The Trafficking Disruptor): TIBA does not directly block the PIN transporter pore. Instead, it targets the cellular machinery responsible for placing the transporter on the membrane. TIBA directly binds to villins (actin-binding proteins), promoting excessive oligomerization and bundling of the actin cytoskeleton[2]. Because PIN proteins require actin-dependent rapid endocytotic cycling between the plasma membrane (PM) and endosomes, TIBA effectively freezes PIN proteins in transit, preventing their proper asymmetric localization[2][3]. Furthermore, TIBA exhibits weak, intrinsic auxin-like inhibitory effects independent of its role in PAT[4].

Mechanistic divergence between TIBA and NPA in inhibiting polar auxin transport.

Genetic Analysis: Decoding Mutant Sensitivities

The ultimate proof of their divergent mechanisms lies in forward and reverse genetic screens in Arabidopsis thaliana. By observing how specific genetic mutants respond to TIBA versus NPA, researchers can isolate distinct signaling and transport pathways.

The Uncoupling of PIN1 Sensitivity

A breakthrough in understanding PAT inhibitors came from the isolation of the PIN1 P584L mutation. Arabidopsis seedlings harboring this specific point mutation in the PIN1 efflux carrier show profound resistance to NPA (tolerating up to 30 μM without severe root elongation inhibition)[1]. However, when these exact same mutant lines are treated with TIBA, their root growth is inhibited to the same extent as wild-type plants[1]. This genetic uncoupling proves that TIBA's inhibitory action does not rely on the NPA/IAA binding pocket within PIN1.

Ethylene and Auxin Signaling Mutants

Earlier genetic screens isolated mutants such as pir1 (allelic to aux1, an auxin influx carrier) and pir2 (allelic to ein2, an ethylene signaling hub). Both mutants exhibit resistance to the root-elongation inhibition caused by NPA and TIBA[4]. However, detailed genetic analysis revealed a crucial nuance: the background level of ethylene intensifies the effects of both inhibitors, but TIBA possesses a secondary, ethylene-independent inhibitory pathway due to its weak auxin-analog properties[4][5].

Table 1: Comparative Genetic Responses of Arabidopsis Mutants

Genotype / Mutant	Affected Pathway	Response to NPA	Response to TIBA	Mechanistic Insight
Wild-Type (Col-0)	Intact PAT	Sensitive (Root growth inhibition)	Sensitive (Root growth inhibition)	Baseline validation for PAT inhibition.
pin1 P584L	PIN1 Efflux Carrier	Highly Resistant	Sensitive	Proves TIBA does not target the NPA-binding pocket of PIN1[1].
pir1 (aux1)	Auxin Influx	Resistant	Resistant	Demonstrates influx is required for full inhibitor efficacy[4].
pir2 (ein2)	Ethylene Signaling	Resistant	Partially Resistant	Highlights TIBA's secondary, ethylene-independent auxin-like activity[4].

Self-Validating Experimental Protocols

To rigorously evaluate the effects of TIBA on vesicular trafficking, researchers rely on Brefeldin A (BFA) assays. BFA is a vesicle trafficking inhibitor that causes PIN proteins to aggregate into intracellular "BFA compartments."

Because TIBA freezes the actin-dependent movement of these vesicles, it can be used to block both the formation of BFA compartments and the recovery of PIN proteins to the plasma membrane after BFA is washed out[3][6]. The following protocol is designed as a self-validating system : it includes internal controls (Mock, BFA alone) to ensure that any observed failure in PIN localization is causally linked to TIBA's specific disruption of actin, rather than general cellular toxicity.

Protocol: BFA-Induced PIN1 Internalization and Washout Assay

Objective: To quantify the effect of TIBA vs. NPA on the endocytotic cycling of PIN1.

Materials:

• 5-day-old Arabidopsis seedlings expressing PIN1::PIN1-GFP.

• Brefeldin A (BFA) stock (50 mM in DMSO).

• TIBA and NPA stocks (50 mM in DMSO).

• Liquid ½ Murashige and Skoog (MS) medium.

Step-by-Step Methodology:

• Baseline Control (Mock): Incubate 5 seedlings in liquid ½ MS + 0.1% DMSO for 2 hours. Validation: Confocal imaging must show strict basal plasma membrane (PM) localization of PIN1-GFP.

• Internalization Control (BFA Alone): Incubate 5 seedlings in ½ MS containing 50 µM BFA for 1-2 hours. Validation: Imaging must show distinct intracellular fluorescent aggregations (BFA compartments).

• Pre-treatment Block (BFA + TIBA): Pre-treat seedlings with 50 µM TIBA for 30 minutes, followed by co-incubation with 50 µM BFA + 50 µM TIBA for 1.5 hours. Validation: TIBA prevents BFA-induced internalization; PIN1-GFP remains at the PM[6].

• Washout Recovery (Causality Test): Treat seedlings with 50 µM BFA for 1.5 hours to induce compartments. Wash the seedlings three times with liquid ½ MS.

  • Split Sample A: Transfer to ½ MS (Mock). Result: PIN1-GFP returns to the PM within 90 minutes.

  • Split Sample B: Transfer to ½ MS + 50 µM TIBA. Result: Recovery is completely blocked; PIN1-GFP remains trapped in intracellular compartments[6].

Experimental workflow for assessing PIN1 subcellular localization using BFA and PAT inhibitors.

Quantitative Performance Comparison

When designing high-throughput phenotypic screens or biochemical assays, selecting between TIBA and NPA requires evaluating their quantitative performance metrics.

Table 2: Performance Metrics: TIBA vs. NPA in in vivo Assays

Parameter	2,4,5-Triiodobenzoate (TIBA)	1-N-Naphthylphthalamic acid (NPA)
Primary Target	Villin (Actin bundling)[2]	PIN / ABCB Transporters[1]
Mode of Action	Vesicular trafficking disruption[3]	Direct IAA efflux competition[1]
Optimal Working Conc.	20 µM – 50 µM	5 µM – 10 µM
Root Gravitropism Block	Strong (Requires higher doses)	Very Strong (Highly sensitive)
Effect on Actin	Induces severe bundling[2]	Negligible direct effect
Auxin-like Activity	Weakly positive (acts as weak analog)[4]	None
Best Application Use-Case	Studying cytoskeletal dynamics, endocytosis, and vesicular cycling.	Studying direct transporter kinetics, binding pocket mutations, and bulk efflux.

Conclusion

The choice between TIBA and NPA should be dictated by the specific biological question at hand. NPA remains the gold standard for directly blocking the PIN efflux pore and is highly effective at lower concentrations. However, TIBA is the superior chemical probe for researchers investigating the intersection of cytoskeletal dynamics, endosomal trafficking, and auxin transport. By leveraging the genetic uncoupling seen in mutants like pin1 P584L, researchers can confidently map distinct nodes within the complex network of plant hormone signaling.

References

• Fujita, H., & Syono, K. (1996). Genetic Analysis of the Effects of Polar Auxin Transport Inhibitors on Root Growth in Arabidopsis thaliana. Plant and Cell Physiology, 37(8), 1094–1101.[Link]

• Various Authors. (2023). A unique mutation in PIN‐FORMED1 and a genetic pathway for reduced sensitivity of Arabidopsis roots to N‐1‐naphthylphthalamic acid. Journal of Integrative Plant Biology.[Link]

• Baluška, F., et al. (2006). Auxin Immunolocalization Implicates Vesicular Neurotransmitter-Like Mode of Polar Auxin Transport in Root Apices. Plant Signaling & Behavior, 1(6), 285-289.[Link]

• Muday, G. K., & DeLong, A. (2001). Polar Auxin Transport: Controlling Where and How Much. The Plant Cell, 13(12), 2841-2856.[Link]

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• 4. academic.oup.com [academic.oup.com]
• 5. Genetic analysis of the effects of polar auxin transport inhibitors on root growth in Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. dbt.univr.it [dbt.univr.it]

Assessing the Specificity of 2,4,5-Triiodobenzoate as an Auxin Transport Inhibitor: A Comparative Guide

In the intricate world of plant biology, the study of auxin transport is paramount to understanding a vast array of developmental processes, from organogenesis to tropic responses. For decades, chemical inhibitors have served as indispensable tools to dissect the complex machinery of polar auxin transport (PAT). Among these, 2,4,5-Triiodobenzoate (TIBA) has been a widely utilized compound. However, a critical assessment of its specificity is essential for the robust interpretation of experimental results. This guide provides an in-depth comparison of TIBA with other commonly used auxin transport inhibitors, namely N-1-naphthylphthalamic acid (NPA) and morphactins, supported by experimental data and detailed protocols to empower researchers in making informed decisions for their studies.

The Central Role of Polar Auxin Transport and Its Inhibition

Polar auxin transport is the directed, cell-to-cell movement of the plant hormone auxin, primarily indole-3-acetic acid (IAA). This process, mediated by a sophisticated system of influx and efflux carriers, establishes the auxin gradients that are fundamental to virtually all aspects of plant growth and development. The PIN-FORMED (PIN) family of auxin efflux carriers plays a central role in determining the directionality of auxin flow.

Unraveling the Mechanisms of Action: TIBA in Focus

2.1. The Primary Target: Indirect Inhibition of PIN-Mediated Auxin Efflux

The primary and most well-documented mechanism of action for TIBA is the inhibition of polar auxin transport.[1][2][3] Unlike some other inhibitors, TIBA's effect on PIN proteins appears to be indirect. Evidence suggests that TIBA does not bind directly to the PIN proteins themselves but rather interferes with cellular processes that are essential for their proper function and localization at the plasma membrane.

Recent studies have illuminated a more specific molecular target for TIBA: the C-terminal headpiece domain of villins , a family of actin-binding proteins. This interaction leads to the oligomerization of villin and subsequent excessive bundling of actin filaments. The resulting disruption of the actin cytoskeleton dynamics impairs the trafficking of vesicles that deliver PIN proteins to the plasma membrane, thereby reducing the number of functional auxin efflux carriers and inhibiting polar auxin transport.

dot

Caption: Proposed mechanism of TIBA-mediated inhibition of polar auxin transport.

2.2. Off-Target Effects: A Broader Impact on Cellular Dynamics

The mechanism of TIBA's action on the actin cytoskeleton inherently leads to off-target effects. The disruption of actin dynamics is not limited to PIN protein trafficking and can have broader consequences for cellular processes that rely on a functional actin network. These include:

• General Vesicle Trafficking: Beyond PIN-containing vesicles, the trafficking of other membrane proteins and cellular components can be affected.[4]

• Endocytosis: The internalization of molecules from the plasma membrane is an actin-dependent process and can be perturbed by TIBA.

• Cell Division and Expansion: The actin cytoskeleton plays a crucial role in cytokinesis and the regulation of cell shape.

Furthermore, at higher concentrations, TIBA has been reported to induce the generation of reactive oxygen species (ROS), which can lead to cell death in certain contexts. It is crucial for researchers to be aware of these potential off-target effects and to design experiments that can distinguish between the consequences of PAT inhibition and these secondary effects.

A Comparative Analysis: TIBA vs. NPA and Morphactins

A thorough assessment of TIBA's specificity requires a direct comparison with other widely used auxin transport inhibitors.

3.1. N-1-Naphthylphthalamic Acid (NPA)

NPA is another potent inhibitor of polar auxin transport. However, its mechanism of action differs significantly from that of TIBA. Recent evidence strongly suggests that NPA directly binds to PIN proteins , locking them in an inward-facing conformation and thereby inhibiting auxin efflux.[2][5] This more direct mode of action may lead to a more specific inhibition of auxin transport compared to the broader effects of TIBA on the cytoskeleton.

However, NPA is not without its own off-target effects. It has been shown to affect the regulation of KNOX homeodomain proteins, which are critical for shoot apical meristem function and leaf development.[6]

3.2. Morphactins

Morphactins, such as chlorflurenol-methyl, are a class of synthetic plant growth regulators that also inhibit polar auxin transport. Their precise molecular target is less well-defined than that of NPA, but they are known to interfere with auxin transport and induce a range of developmental abnormalities.[7][8] Some studies suggest that morphactins may also bind to the NPA binding site.

Quantitative Comparison of Inhibitor Potency and Off-Target Effects

Inhibitor	Primary Molecular Target	IC50 on Polar Auxin Transport (approx.)	Key Off-Target Effects
2,4,5-Triiodobenzoate (TIBA)	Villin (indirectly affecting PIN trafficking)	~1-10 µM	Disruption of actin cytoskeleton, general vesicle trafficking, endocytosis, ROS production at high concentrations
N-1-Naphthylphthalamic acid (NPA)	PIN-FORMED (PIN) proteins (direct binding)	~0.1-1 µM	Altered KNOX protein regulation, potential effects on other membrane proteins
Morphactins	Likely NPA binding site on PIN proteins	~1-10 µM	Broad developmental abnormalities, effects on cell division and elongation

Note: IC50 values can vary depending on the plant species, tissue, and experimental conditions. The values presented here are approximate ranges based on available literature.

Experimental Protocols for Assessing Inhibitor Specificity

To empirically determine the specificity of TIBA and other inhibitors in a given experimental system, a combination of physiological and cell biological assays is recommended.

4.1. Protocol 1: Polar Auxin Transport Assay in Arabidopsis thaliana Roots

This protocol quantifies the basipetal transport of radiolabeled auxin in the roots of Arabidopsis seedlings.

Materials:

• Arabidopsis thaliana seedlings (5-7 days old) grown vertically on agar plates.

• [³H]-IAA (radiolabeled indole-3-acetic acid).

• Agarose.

• Microcentrifuge tubes.

• Scintillation vials and scintillation cocktail.

• Forceps and scalpel.

• Inhibitor stock solutions (TIBA, NPA, morphactin).

Procedure:

• Prepare Agar Donor Blocks: Prepare a 1% (w/v) agarose solution containing a known concentration of [³H]-IAA (e.g., 100 nM) and the desired concentration of the inhibitor (or a solvent control). Pipette small droplets (e.g., 1 µL) onto a petri dish and allow them to solidify.

• Seedling Preparation: Carefully transfer seedlings to a fresh agar plate.

• Application of Donor Block: Using fine forceps, place a [³H]-IAA-containing agar block onto the tip of the primary root of each seedling.

• Incubation: Incubate the plates vertically in the dark for a defined period (e.g., 6-18 hours) to allow for auxin transport.

• Sectioning: After incubation, excise the apical 1 mm of the root tip (containing the agar block) and discard it. Then, collect a defined segment of the root (e.g., the next 5 mm) and place it into a scintillation vial.

• Quantification: Add scintillation cocktail to each vial and measure the radioactivity using a scintillation counter.

• Data Analysis: Compare the amount of radioactivity transported into the root segments in the presence of different inhibitors relative to the solvent control. This will provide a quantitative measure of the inhibition of polar auxin transport.

dot

Caption: Workflow for the polar auxin transport assay.

4.2. Protocol 2: Quantification of Actin Cytoskeleton Bundling

This protocol uses fluorescence microscopy to quantify the degree of actin filament bundling in plant cells treated with inhibitors.

Materials:

• Plant material expressing a fluorescently tagged actin-binding domain (e.g., Arabidopsis line expressing GFP-fABD2).

• Confocal laser scanning microscope.

• Image analysis software (e.g., ImageJ/Fiji).

• Inhibitor stock solutions.

Procedure:

• Sample Preparation: Mount the plant material (e.g., root tips or cotyledon pavement cells) in a suitable imaging chamber.

• Inhibitor Treatment: Add the desired concentration of the inhibitor (TIBA, NPA, or morphactin) or a solvent control to the imaging medium.

• Live-Cell Imaging: Acquire z-stacks of fluorescently labeled actin filaments at different time points after inhibitor application using a confocal microscope.

• Image Analysis:

  • Use an image analysis software like ImageJ to process the acquired images.

  • Quantify actin bundling using parameters such as skewness of the pixel intensity distribution or the density of actin filaments. An increase in skewness indicates a shift towards brighter pixels, which is characteristic of filament bundling.

• Data Analysis: Compare the quantitative measures of actin bundling between inhibitor-treated and control cells.

4.3. Protocol 3: Vesicle Trafficking and Endocytosis Assay

This protocol uses the fluorescent dye FM4-64 to visualize and quantify the rate of endocytosis and vesicle trafficking.

Materials:

• Plant material (e.g., Arabidopsis root tips).

• FM4-64 dye.

• Confocal laser scanning microscope.

• Image analysis software.

• Inhibitor stock solutions.

Procedure:

• Inhibitor Pre-treatment: Incubate the plant material in a solution containing the desired concentration of the inhibitor or a solvent control for a defined period (e.g., 30-60 minutes).

• FM4-64 Staining: Add FM4-64 to the solution to a final concentration of 2-4 µM and incubate for a short period (e.g., 5-10 minutes) on ice to label the plasma membrane.

• Wash and Image: Wash the samples with inhibitor-free (or control) solution to remove excess dye and immediately start imaging using a confocal microscope.

• Time-Lapse Imaging: Acquire a time-lapse series of images to track the internalization of the FM4-64 dye into endosomal compartments.

• Quantification:

  • Measure the fluorescence intensity of intracellular puncta over time using image analysis software.

  • Calculate the rate of endocytosis by quantifying the increase in intracellular fluorescence.

• Data Analysis: Compare the rate of FM4-64 internalization in inhibitor-treated cells to that of control cells.

Conclusion and Recommendations

The choice of an auxin transport inhibitor should be a carefully considered decision based on the specific research question and the experimental system. While 2,4,5-Triiodobenzoate (TIBA) has been a valuable tool in plant biology, its mechanism of action through the disruption of the actin cytoskeleton raises significant concerns about its specificity. Its effects are not confined to polar auxin transport and can have widespread consequences on cellular dynamics.

For studies where the primary goal is to specifically inhibit PIN-mediated auxin efflux, N-1-naphthylphthalamic acid (NPA) may be a more suitable choice due to its more direct interaction with PIN proteins. However, researchers must remain vigilant for its potential off-target effects on developmental regulators like KNOX proteins. Morphactins, while effective inhibitors of auxin transport, exhibit a broad range of morphogenetic effects that may complicate the interpretation of results.

References

• Dhonukshe, P., et al. (2008). Auxin transport inhibitors impair vesicle motility and actin cytoskeleton dynamics in diverse eukaryotes. Proceedings of the National Academy of Sciences, 105(11), 4489-4494. [Link]

• Geldner, N., et al. (2001). Auxin transport inhibitors block PIN1 cycling and vesicle trafficking. Nature, 413(6854), 425-428. [Link]

• Teale, W. D., & Palme, K. (2018). Naphthylphthalamic acid and the mechanism of polar auxin transport. Journal of Experimental Botany, 69(2), 299-307. [Link]

• Scanlon, M. J. (2003). The polar auxin transport inhibitor N-1-naphthylphthalamic acid disrupts leaf initiation, KNOX protein regulation, and formation of leaf margins in maize. Plant Physiology, 133(2), 597-605. [Link]

• Schneider, G. (1970). MORPHACTINS: PHYSIOLOGY AND PERFORMANCE. Annual Review of Plant Physiology, 21(1), 499-536. [Link]

• Lewis, D. R., & Muday, G. K. (2009). Measurement of auxin transport in Arabidopsis thaliana. Nature Protocols, 4(4), 439-451. [Link]

• Saniewski, M., et al. (2015). Differential effects of auxin polar transport inhibitors on rooting in some Crassulaceae species. Acta Agrobotanica, 68(4). [Link]

• Abas, L., et al. (2021). Naphthylphthalamic acid associates with and inhibits PIN auxin transporters. Proceedings of the National Academy of Sciences, 118(1), e2020922118. [Link]

• Higaki, T., et al. (2010). Quantitative analysis of changes in actin microfilament organization in plant cells: a case study of the effects of latrunculin A. The Plant Journal, 64(4), 698-707. [Link]

• Rigal, A., et al. (2015). A quantitative analysis of the dynamics of endocytosis and recycling of the PIN2 auxin transporter in Arabidopsis roots. The Plant Cell, 27(6), 1644-1657. [Link]

• Chen, X., et al. (2012). A chemical genomics approach to understanding polar auxin transport. Annual Review of Plant Biology, 63, 417-441. [Link]

• Thomson, K. S., et al. (1973). 1-N-naphthylphthalamic acid and 2,3,5-triiodobenzoic acid: in-vitro binding to particulate cell fractions and action on auxin transport in corn coleoptiles. Planta, 109(4), 337-352. [Link]

• Katekar, G. F., & Geissler, A. E. (1980). Auxin transport inhibitors. IV. Evidence for a common mode of action for a proposed class of auxin transport inhibitors: the phytotropins. Plant Physiology, 66(6), 1190-1195. [Link]

• Petrášek, J., & Friml, J. (2009). Auxin transport and its integration to regulate plant development. The Plant Cell, 21(11), 3589-3603. [Link]

• Kim, D., et al. (2010). The PINOID-related kinase WAG2 is a positive regulator of auxin transport and root gravitropism in Arabidopsis. The Plant Cell, 22(5), 1543-1555. [Link]

• Robert, S., et al. (2013). Endosidin 2 targets the TGN/EE network and interferes with auxin-dependent PIN trafficking and development in Arabidopsis. The Plant Cell, 25(1), 149-162. [Link]

• Titapiwatanakun, B., & Murphy, A. S. (2009). Post-transcriptional control of auxin transport proteins: cellular trafficking and protein stability. Current Opinion in Plant Biology, 12(6), 720-728. [Link]

• Kleine-Vehn, J., & Friml, J. (2008). Polar targeting of PIN proteins: an update. Current Opinion in Plant Biology, 11(6), 684-690. [Link]

• Adamowski, M., & Friml, J. (2015). PIN-dependent auxin transport: action, regulation, and evolution. The Plant Cell, 27(1), 20-32. [Link]

• Zou, C., et al. (2019). An auxin transport inhibitor targets villin-mediated actin dynamics to regulate polar auxin transport. Plant Physiology, 181(2), 646-661. [Link]

• Wang, B., et al. (2013). Phosphorylation of PIN1 by the D6 protein kinase is essential for auxin-mediated root gravitropism in Arabidopsis. The Plant Cell, 25(9), 3335-3346. [Link]

• Weller, B., et al. (2017). The auxin-regulated CRK5 kinase is required for PIN2-mediated root gravitropism in Arabidopsis. The Plant Cell, 29(10), 2533-2548. [Link]

• de Zeeuw, T., et al. (2019). A protocol for the quantitative analysis of auxin-induced calcium signaling in Arabidopsis thaliana roots. STAR Protocols, 1(1), 100004. [Link]

• Tan, S., et al. (2020). Synergism of vesicle trafficking and cytoskeleton during regulation of plant growth and development: A mechanistic outlook. International Journal of Molecular Sciences, 21(18), 6867. [Link]

• Sameen, S., et al. (2025). Unraveling the Molecular Mechanisms of Plant Growth: A Complete Evolution. Premier Journal of Plant Biology. [Link]

• Abas, L., et al. (2021). Molecular mechanisms of N-1-naphthylphthalamic acid, a chemical tool in plant biology and agriculture. Journal of Experimental Botany, 72(22), 7687-7698. [Link]

• Al Tanoury, Z., et al. (2010). Quantitative kinetic study of the actin-bundling protein L-plastin and of its impact on actin turn-over. PLoS One, 5(2), e9210. [Link]

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Safety & Regulatory Compliance

The Mechanistic Causality of Halogenated Waste Segregation

As a Senior Application Scientist, I understand that managing halogenated organic compounds like 2,4,5-Triiodobenzoate requires strict adherence to environmental health and safety (EHS) protocols. Because this molecule contains three iodine atoms, its disposal profile is fundamentally different from standard organic waste.

Below is the authoritative, self-validating operational guide for the proper segregation, containment, and disposal of 2,4,5-Triiodobenzoate in a professional laboratory or drug development setting.

In laboratory waste management, 2,4,5-Triiodobenzoate must be strictly classified as Halogenated Organic Waste [1]. The causality behind this strict segregation lies in the thermal degradation mechanics of the molecule during final disposal.

When organic compounds containing halogens (fluorine, chlorine, bromine, or iodine) are subjected to standard incineration, they generate highly corrosive and toxic byproducts, such as hydroiodic acid (HI) or iodine gas[1][2]. Therefore, halogenated wastes must be processed in specialized, regulated hazardous waste incinerators equipped with advanced alkaline scrubbers to neutralize these off-gases[1].

The Cost of Contamination: Mixing 2,4,5-Triiodobenzoate with non-halogenated waste streams (like standard hydrocarbon solvents) cross-contaminates the entire container, forcing the entire volume to be treated as halogenated waste. This simple error can increase institutional disposal costs by up to 300%[3][4].

Quantitative Waste Management Parameters

To ensure self-validating safety protocols, all laboratory personnel must adhere to the following quantitative limits and compatibility metrics when handling 2,4,5-Triiodobenzoate waste[3][4].

Parameter	Specification / Limit	Mechanistic Rationale
Waste Classification	Halogenated Organic	Contains >1% halogens by weight (Iodine).
Max SAA Accumulation	55 Gallons (Total)	Regulatory limit for a Satellite Accumulation Area (SAA) before mandatory EHS removal[4][5].
Primary Container	HDPE or Borosilicate Glass	Halogenated organics can degrade certain low-density plastics and corrode metal safety cans over time[6].
Incompatible Streams	Acids, Bases, Heavy Metals	Halogenated compounds must be kept separate from aqueous acids/bases and acutely toxic "P-listed" wastes[1][3].
Disposal Route	EHS Pickup ONLY	Never dispose of halogenated waste down the drain or via fume hood evaporation[4][6].

Step-by-Step Disposal Methodology

This protocol provides a closed-loop system for managing 2,4,5-Triiodobenzoate waste, ensuring that every step validates the integrity of the next.

Phase 1: Segregation and Containerization

• Determine the Physical State: Identify whether the 2,4,5-Triiodobenzoate is in solid powder form (e.g., expired reagent, contaminated weigh boats) or dissolved in a liquid solvent (e.g., methanol, DMSO)[3].

• Select the Receptacle: Use a high-density polyethylene (HDPE) carboy or a glass poly-coated bottle. Do not use metal containers, as trace dissociation can produce acids that corrode metal[6].

• Establish Secondary Containment: Place the primary waste container inside a secondary containment bin (e.g., a polypropylene tub) capable of holding 110% of the primary container's volume[3][6].

Phase 2: Active Accumulation 4. Label Immediately: Attach an institutional Hazardous Waste Tag to the container before the first drop or gram of waste is added[4][5]. 5. Document Constituents: Write out the full chemical name ("2,4,5-Triiodobenzoate") and its concentration. Do not use abbreviations or chemical formulas[5]. 6. Seal the System: Keep the container tightly closed with a threaded cap at all times, except when actively adding waste. The container must be vapor-tight and spill-proof[3][5].

Phase 3: EHS Handoff and Spill Response 7. Monitor SAA Limits: Once the container is full, or the SAA reaches the 55-gallon limit, date the waste tag and submit a chemical waste request form to your EHS department[3][4]. 8. Spill Protocol (Solid): If solid powder is spilled, do not use water, as this spreads the contaminant. Sweep up the powder using inert, non-sparking tools, place it in a sealed bag, and tag it as hazardous waste[7]. 9. Spill Protocol (Liquid): For solution spills, contain the leak with inert absorbent pads. Place the saturated pads into a compatible plastic bag, seal, label as Halogenated Waste, and request immediate EHS disposal[3][5].

Waste Workflow Visualization

The following diagram maps the logical decision tree for processing 2,4,5-Triiodobenzoate waste streams.

2,4,5-Triiodobenzoate laboratory waste segregation and EHS disposal workflow.

References

• "Halogenated Organic Liquids - Standard Operating Procedure." University of Illinois Division of Research Safety. Available at:[Link]

• "Hazardous Waste Segregation Guide." Bucknell University Environmental Health & Safety. Available at: [Link]

• "Halogenated Solvents in Laboratories - Chemical Waste Guideline." Temple University Environmental Health and Radiation Safety. Available at: [Link]

• "Standard Operating Procedure: Halogenated Solvents." Washington State University Environmental Health & Safety. Available at: [Link]

• "Laboratory Guide for Managing Chemical Waste." Vanderbilt University Medical Center OCRS. Available at:[Link]

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Navigating the Safe Handling of 2,4,5-Triiodobenzoate: A Guide to Personal Protective Equipment and Disposal

A Critical Note on Chemical Specificity: Comprehensive safety data, specifically a Safety Data Sheet (SDS), for 2,4,5-Triiodobenzoate could not be located despite a thorough search. The following guide is therefore based on the available safety information for its structural isomer, 2,3,5-Triiodobenzoic acid . While the general safety protocols for isomers are often similar, subtle differences in their chemical and toxicological properties can exist. This guide should be considered a foundational resource to be supplemented by a risk assessment specific to your laboratory's standard operating procedures.

Understanding the Risks: Hazard Profile of Triiodobenzoic Acid

2,3,5-Triiodobenzoic acid is classified as harmful if swallowed.[1][2][3] It is imperative to prevent oral intake. While extensive data is not available for skin and eye irritation for this specific isomer, it is prudent to treat it as a potential irritant.[1] The primary routes of exposure in a laboratory setting are inhalation of dust particles, skin and eye contact, and ingestion.

Core Principles of Protection: Engineering and Administrative Controls

Before detailing personal protective equipment, it is crucial to emphasize the hierarchy of controls. Engineering and administrative controls are the first lines of defense in minimizing exposure to hazardous chemicals.

• Engineering Controls: All work with 2,3,5-Triiodobenzoic acid in solid (powder) form or in solutions that may produce aerosols should be conducted in a certified chemical fume hood to minimize inhalation of dust or vapors.[1] An accessible safety shower and eyewash station are mandatory in the immediate work area.[2]

• Administrative Controls: Develop and strictly adhere to a written Standard Operating Procedure (SOP) for handling this compound. Ensure all personnel are trained on the specific hazards and the required safety protocols.

Personal Protective Equipment (PPE): A Detailed Protocol

The following PPE is recommended for all procedures involving 2,3,5-Triiodobenzoic acid.

Eye and Face Protection

• Requirement: Chemical safety goggles with side shields are mandatory to protect against splashes and airborne particles.[1]

• Rationale: Standard safety glasses do not provide a sufficient seal around the eyes to prevent contact with fine powders or liquid splashes.

• Enhanced Protection: In situations with a higher risk of splashing, such as when transferring large volumes of solutions, a face shield should be worn in addition to safety goggles.

Hand Protection

• Requirement: Chemically resistant gloves are essential. Nitrile gloves with a minimum thickness of 0.11 mm are a suitable choice for incidental contact. For prolonged contact or immersion, consult the glove manufacturer's compatibility chart.

• Protocol:

  • Inspect gloves for any signs of degradation or punctures before each use.

  • Don gloves before handling the chemical or any contaminated equipment.

  • Wash hands thoroughly with soap and water after removing gloves.

  • Contaminated gloves should be disposed of as hazardous waste.

Skin and Body Protection

• Requirement: A laboratory coat is the minimum requirement for body protection. For tasks with a higher potential for contamination, such as weighing large quantities or in the event of a spill, a disposable chemical-resistant suit is recommended.

• Best Practice: Ensure the lab coat is fully buttoned and the sleeves are not rolled up.

Respiratory Protection

• Requirement: When handling the solid compound outside of a fume hood, or if dust generation is unavoidable, a NIOSH-approved N95 or higher-rated particulate respirator is necessary.[4]

• Fit Testing: A proper fit is crucial for the effectiveness of any respirator. All users of tight-fitting respirators must be fit-tested annually.

PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE.

PPE Selection Workflow for 2,3,5-Triiodobenzoic Acid

Operational and Disposal Plans

A comprehensive safety plan extends beyond the use of PPE to include proper handling and disposal procedures.

Operational Plan

• Preparation: Before starting any work, ensure the fume hood is functioning correctly, and all necessary PPE is readily available and in good condition.

• Weighing: Weigh the solid compound in a fume hood or a designated containment area to prevent the dispersal of dust. Use a spatula for transfers and avoid creating dust clouds.

• Solution Preparation: When dissolving the solid, add it slowly to the solvent to prevent splashing.

• Post-Handling: After completing the work, decontaminate the work area. Wipe down surfaces with an appropriate cleaning agent.

Disposal Plan

• Contaminated PPE: All disposable PPE, including gloves and suits, that has come into contact with the chemical should be placed in a sealed, labeled hazardous waste container.

• Chemical Waste: Unused 2,3,5-Triiodobenzoic acid and any solutions containing it must be disposed of as hazardous chemical waste. Follow your institution's and local regulations for chemical waste disposal. Do not pour down the drain.[1]

• Spill Cleanup: In the event of a spill, evacuate the area and alert your safety officer. For small spills, if you are trained to do so, use an absorbent material to contain the spill, then collect it in a sealed container for hazardous waste disposal.[5]

Summary of Recommended PPE

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing Solid	Safety Goggles	Nitrile Gloves	Lab Coat	N95 Respirator
Preparing Solutions	Safety Goggles	Nitrile Gloves	Lab Coat	Not typically required
Running Reaction	Safety Goggles	Nitrile Gloves	Lab Coat	Not typically required
Spill Cleanup	Safety Goggles & Face Shield	Nitrile Gloves	Chemical Resistant Suit	N95 Respirator

References

• Rotterdam Convention. (n.d.). 2,4,5-T and its salts and esters. Retrieved from [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Pocket Guide to Chemical Hazards - 2,4,5-T. Retrieved from [Link]

• Suvchem Laboratory Chemicals. (n.d.). 2,3,5, TRI-IODO BENZOIC ACID (TIBA). Retrieved from [Link]

• Thermo Fisher Scientific. (2025). SAFETY DATA SHEET. Retrieved from [Link]

• Tilhill Forestry. (n.d.). Spraying Season - The Right PPE. Retrieved from [Link]

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